physicochemical properties of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Physicochemical Profile: 5-(2-Nitro-1-propenyl)-1,3-benzodioxole [1][2][3][4] Executive Summary This technical guide provides a comprehensive physicochemical and functional analysis of 5-(2-Nitro-1-propenyl)-1,3-benzodio...
This technical guide provides a comprehensive physicochemical and functional analysis of 5-(2-Nitro-1-propenyl)-1,3-benzodioxole (CAS: 5438-41-5).[2] Widely recognized in organic synthesis as MDP2NP (3,4-methylenedioxyphenyl-2-nitropropene), this compound serves as a critical intermediate in the synthesis of phenethylamine derivatives and has recently demonstrated utility as a protein tyrosine phosphatase inhibitor (NPBD) in antimicrobial research.[2]
Nomenclature Clarification:
While the user query specified the "4-" isomer, standard IUPAC nomenclature for the 1,3-benzodioxole ring system assigns the propenyl substituent to position 5 (para to the oxygen at position 1, meta to position 3).[2] The designation "4-" is occasionally used in older literature or non-standard nomenclature referring to the benzene ring positions (1,2-methylenedioxy-4-substituted).[2] This guide focuses on the standard 5-isomer , the commercially and scientifically relevant congener.[2]
Part 1: Physicochemical Characterization
The compound exhibits the classic lipophilicity and crystallinity of nitro-styrene derivatives.[2] Its stability is governed by the conjugated nitroalkene system, which makes it susceptible to Michael additions and reduction reactions.[2]
Table 1: Key Physicochemical Constants
Property
Value / Description
Source/Context
CAS Number
5438-41-5
Standard Registry
Molecular Formula
C₁₀H₉NO₄
Molecular Weight
207.18 g/mol
Appearance
Yellow crystalline needles or powder
Recrystallized from EtOH
Melting Point
94 – 98 °C
Purity dependent [1]
Boiling Point
~336 °C (Predicted)
Decomposes before boiling at atm
LogP (Octanol/Water)
2.58 – 2.70
Lipophilic [2]
Solubility
Soluble: DCM, CHCl₃, hot EtOH, EtOAcInsoluble: Water, cold Hexane
Electronic Character
Electron-deficient alkene (Michael Acceptor)
Due to -NO₂ group
Part 2: Molecular Structure & Spectroscopy
The structural integrity of MDP2NP is defined by the planar benzodioxole ring conjugated with the nitropropenyl side chain.[2] The electron-withdrawing nitro group strongly deshields the vinylic proton.[2]
Spectroscopic Signature
¹H NMR (CDCl₃, 400 MHz):
δ 8.03 (s, 1H): Vinylic proton (=CH).[2] Highly deshielded by the geminal nitro group and the aromatic ring current.[2]
δ 6.88 – 6.95 (m, 3H): Aromatic protons (ABX system of the benzodioxole ring).[2]
1250 cm⁻¹ & 1035 cm⁻¹: C-O-C ether stretches of the dioxole ring.
Part 3: Synthesis & Reaction Pathways
The primary synthesis route is the Henry Reaction (Nitroaldol Condensation) , utilizing piperonal and nitroethane.[2] This reaction is thermodynamically driven by the formation of the conjugated system.[2]
Mechanism & Workflow (Henry Condensation)
The synthesis requires a basic catalyst (ammonium acetate or cyclohexylamine) to deprotonate the nitroethane, generating a nitronate anion that attacks the aldehyde.[2] Spontaneous dehydration yields the nitroalkene.[2]
Figure 1: Mechanistic pathway of the Henry condensation yielding MDP2NP.
Reduction Pathways (Drug Development Context)
In drug discovery, MDP2NP is a versatile precursor. Depending on the reducing agent, it yields either the ketone (MDP2P) or the amine (MDA/MDMA analogues).[2]
Figure 2: Divergent reduction pathways utilized in pharmaceutical synthesis.[2]
Part 4: Biological & Pharmacological Applications
Beyond its role as a synthetic intermediate, recent research identifies the 5-(2-nitro-1-propenyl)-1,3-benzodioxole scaffold (referred to as NPBD in literature) as a bioactive pharmacophore.
Protein Tyrosine Phosphatase (PTP) Inhibition:
Mechanism: The nitroalkene moiety acts as a Michael acceptor, covalently modifying the active site cysteine residues of PTPs.[2]
Application: Investigated as an anti-infective agent.[5][6] It inhibits bacterial PTPs involved in virulence and stress response, showing efficacy against Staphylococcus aureus and select Gram-negative bacteria [3].[2]
Cytotoxicity:
The electrophilic nature responsible for PTP inhibition also confers cytotoxicity.[2] It reduces cell viability in synovial sarcoma cell lines (e.g., SXT1596 derivative), reactivating tumor suppressor genes [4].[2]
ChemicalBook. (2025).[2] 5-(2-Nitroprop-1-enyl)-1,3-benzodioxole Properties and Safety.[2]
PubChem. (2025).[2][4] 5-(2-Nitro-1-propenyl)-1,3-benzodioxole Compound Summary. National Library of Medicine.[2] [2]
Miljkovic, D., et al. (2018).[2] Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor.[6] ResearchGate.[2][6][7]
CymitQuimica. (2025).[2][4] SXT1596 and 5-(2-Nitro-1-propen-1-yl)-1,3-benzodioxole Data.[2]
Mechanistic Profiling of Nitropropenyl Benzodioxole (NPBD): A Dual-Action Protein Tyrosine Phosphatase Inhibitor
Topic: Mechanism of Action of NPBD as a Protein Tyrosine Phosphatase Inhibitor Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals [1][2] Executive Summary Nitropr...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Mechanism of Action of NPBD as a Protein Tyrosine Phosphatase Inhibitor
Content Type: In-depth Technical Guide
Audience: Researchers, scientists, and drug development professionals
[1][2]
Executive Summary
Nitropropenyl Benzodioxole (NPBD) , chemically known as 5-(2-nitroprop-1-enyl)-1,3-benzodioxole , represents a distinct class of small-molecule inhibitors targeting Protein Tyrosine Phosphatases (PTPs).[1][2][3][4] Unlike classical phosphate mimetics (e.g., vanadate), NPBD functions through a dual mechanism : it acts as a non-ionic tyrosine mimetic that competitively accesses the PTP active site, coupled with an electrophilic warhead capable of modulating the catalytic cysteine residue via redox/covalent interactions.
This guide details the molecular mechanism of NPBD, its selectivity profile (PTP1B/YopH vs. CD45), and the experimental protocols required to validate its inhibitory kinetics.
Molecular Mechanism of Action
The PTP Catalytic Domain Context
To understand NPBD inhibition, one must first establish the canonical PTP catalytic cycle. The active site contains a conserved P-loop (HC(X)₅R motif).
Nucleophilic Attack: The thiolate anion of the catalytic Cysteine (Cys215 in PTP1B) attacks the phosphate group of the phosphotyrosine (pTyr) substrate.
Transition State: Stabilized by the Arginine (Arg221) guanidinium group.
Intermediate: Formation of a cysteinyl-phosphate intermediate.[5]
Hydrolysis: The WPD loop closes, and a water molecule hydrolyzes the intermediate, releasing inorganic phosphate.
NPBD Inhibition Modes
NPBD disrupts this cycle through two synergistic modes:
Mode A: Tyrosine Mimicry (Competitive Entry)
NPBD possesses a lipophilic benzodioxole core that structurally mimics the phenolic ring of tyrosine.[4] This allows it to penetrate the hydrophobic pocket adjacent to the catalytic site. Unlike highly charged phosphate mimetics which often suffer from poor cell permeability, NPBD is neutral and cell-permeable.
Mode B: Electrophilic Cysteine Modification (The Warhead)
The nitropropenyl side chain acts as a Michael acceptor (electrophile).
Target: The highly nucleophilic thiolate of Cys215.
Interaction: Upon binding, the nitroalkenyl group is positioned in proximity to Cys215. This can lead to either:
Reversible Covalent Adduct Formation: A Michael addition reaction where Cys215 attacks the
-carbon of the nitroalkene.
Redox Inactivation: Induction of localized oxidative stress, converting the active thiolate (
) to a sulfenic acid () or disulfide, rendering the enzyme inactive.
Note: Experimental evidence shows that thiol-reducing agents (e.g., DTT, mercaptoethanol) can reverse or prevent NPBD inhibition, confirming the critical role of the electrophilic-nucleophilic interaction.
Mechanism Visualization
Figure 1: Dual-mode inhibition pathway of NPBD targeting the PTP catalytic cysteine.
Selectivity and Potency Profile
NPBD exhibits a specific selectivity profile, favoring PTP1B (human) and YopH (bacterial) over CD45 (leukocyte common antigen). This selectivity is crucial for its potential as a therapeutic agent with reduced immune suppression side effects.
Measurement: Monitor absorbance at 405 nm (formation of p-nitrophenol) continuously for 10 minutes.
Validation Step (Thiol Sensitivity): Run a parallel set adding 1 mM DTT. Expectation: Loss of NPBD inhibitory potency due to scavenging of the nitroalkene group.
Data Analysis:
Plot initial velocity (
) vs. Substrate concentration [S].
Generate Lineweaver-Burk plots .
Competitive: Lines intersect at Y-axis (
unchanged, increases).
Mixed/Irreversible: Lines intersect left of Y-axis or
Objective: Distinguish between rapid reversible binding and slow tight-binding/covalent modification.
Incubate: PTP1B with NPBD at 10x IC50 for 30 minutes (100x enzyme concentration).
Dilute: Rapidly dilute the mixture 100-fold into reaction buffer containing saturating pNPP.
Monitor: Measure product formation immediately.
Control: Compare to enzyme incubated with DMSO only and diluted similarly.
Result: If activity recovers to Control levels immediately, inhibition is Rapidly Reversible . If activity remains inhibited or recovers slowly, it indicates Covalent/Slow-tight binding .
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for kinetic validation of NPBD inhibition.
References
Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor.
Source: NIH / PubMed Central
[Link]
Antibacterial Profile of a Microbicidal Agent Targeting Tyrosine Phosphatases and Redox Thiols.
Source: PubMed
[Link]
The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor.
Source: MDPI / Antibiotics
[Link]
Mechanism of inhibition of protein-tyrosine phosphatases by vanadate and pervanadate. (Contextual comparison for PTP inhibition mechanisms)
Source: Journal of Biological Chemistry
[Link]
spectroscopic data analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
The following technical guide details the spectroscopic analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole , a specific regioisomer of the more common drug precursor 5-(2-Nitro-1-propenyl)-1,3-benzodioxole.[1][2] Techni...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the spectroscopic analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole , a specific regioisomer of the more common drug precursor 5-(2-Nitro-1-propenyl)-1,3-benzodioxole.[1][2]
Technical Guide for Structural Elucidation & Regioisomer Differentiation
This guide provides a rigorous analytical framework for the characterization of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as 2,3-methylenedioxy-β-methyl-β-nitrostyrene).[1][2] While the 5-isomer (3,4-methylenedioxy substitution) is the standard precursor for MDA/MDMA synthesis, the 4-isomer (2,3-methylenedioxy substitution) appears as a critical impurity marker or target in forensic profiling and structure-activity relationship (SAR) studies.[1][2]
Differentiation between these two regioisomers is the primary analytical challenge. This guide prioritizes Nuclear Magnetic Resonance (NMR) as the definitive tool for resolving the aromatic substitution pattern, supported by Mass Spectrometry (MS) and Infrared Spectroscopy (IR) .
Structural Logic & Synthesis Context
Understanding the origin of the analyte is essential for accurate data interpretation.[2]
Precursor: The 4-isomer is synthesized via the Henry reaction (nitroaldol condensation) of 2,3-methylenedioxybenzaldehyde (ortho-piperonal) with nitroethane.[1][2]
Structural Feature: The nitropropenyl side chain is attached at the C4 position, adjacent to the oxygenated ring bridge.[2] This creates a 1,2,3-trisubstituted benzene ring pattern, distinct from the 1,2,4-pattern of the 5-isomer.[1][2]
Analytical Workflow
The following decision tree outlines the logical progression for identifying this specific isomer.
Figure 1: Analytical workflow for differentiating benzodioxole nitropropene regioisomers.
Nuclear Magnetic Resonance (NMR) Analysis
NMR is the primary validation method .[2] The proximity of the side chain to the dioxole ring in the 4-isomer induces unique shielding effects and coupling patterns.[1][2]
1H NMR (Proton) - The Definitive Test
The aromatic region (6.7 – 7.0 ppm) provides the "fingerprint" for differentiation.[1][2]
Proton Environment
4-Isomer (Target)
5-Isomer (Common Reference)
Diagnostic Difference
Aromatic Pattern
1,2,3-Trisubstituted
1,2,4-Trisubstituted
Coupling Constants (J)
H-Ar (1)
Triplet (t, J ≈ 8.0 Hz)
Singlet (s)
The 4-isomer has a central proton (H-5) coupled to two neighbors.[1][2]
Contrast: The 5-isomer possesses an isolated proton at position 4 (singlet) and two vicinal protons at 6 and 7 (doublets), clearly distinguishing it.
13C NMR (Carbon)[1]
Carbonyls/Quaternary: The C-4 quaternary carbon (bearing the side chain) will show a distinct shift compared to the C-5 position in the common isomer.[1][2]
While the fragmentation patterns of the 4- and 5-isomers are qualitatively similar, the relative abundance of ions can differ due to the "ortho effect" (interaction between the nitro group and the adjacent dioxole oxygen).[1][2]
Injection: Splitless mode (1 µL injection of 1 mg/mL solution in methanol).
Differentiation Note: The 4-isomer (2,3-methylenedioxy) typically elutes at a distinct retention time compared to the 5-isomer (3,4-methylenedioxy).[1][2] Note: Exact elution order depends on column polarity, but separation is achievable.
References
Differentiation of 2,3-Methylenedioxyamphetamine from 3,4-Methylenedioxyamphetamine. Journal of Forensic Sciences. (Discusses the differentiation of the amine derivatives, directly applicable to the precursors).
Regioisomeric differentiation of 2,3- and 3,4-methylenedioxy ring-substituted phenylalkylamines. Journal of Mass Spectrometry. (Detailed MS fragmentation analysis).
PubChem Compound Summary for 5-(2-Nitro-1-propenyl)-1,3-benzodioxole. (Provides baseline data for the common isomer for comparative analysis).
Spectroscopic Data of 2,3-Methylenedioxybenzaldehyde. (Precursor data confirming the 1,2,3-substitution pattern). Sigma-Aldrich / NIST.[1][2]
understanding the chemical structure and reactivity of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
An In-Depth Technical Guide to 5-(2-Nitro-1-propenyl)-1,3-benzodioxole: Structure, Synthesis, and Reactivity Executive Summary This technical guide provides a comprehensive overview of 5-(2-Nitro-1-propenyl)-1,3-benzodio...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to 5-(2-Nitro-1-propenyl)-1,3-benzodioxole: Structure, Synthesis, and Reactivity
Executive Summary
This technical guide provides a comprehensive overview of 5-(2-Nitro-1-propenyl)-1,3-benzodioxole, a pivotal chemical intermediate and biologically active molecule. Known by various synonyms, including 1-(3,4-Methylenedioxyphenyl)-2-nitropropene (MDP2NP), this compound holds significant interest for researchers in organic synthesis, medicinal chemistry, and drug development. This document delves into its molecular structure, physicochemical properties, established synthesis protocols via the Henry condensation, and characteristic reactivity, with a focus on its reduction pathways. Furthermore, we explore its mechanism of action as a protein tyrosine phosphatase (PTP) inhibitor, which underpins its broad-spectrum antimicrobial and antifungal properties. This guide is designed to equip researchers, scientists, and drug development professionals with the technical accuracy and field-proven insights necessary to work with and understand this versatile compound.
Introduction: Nomenclature and Significance
5-(2-Nitro-1-propenyl)-1,3-benzodioxole is an organic compound featuring a benzodioxole moiety fused to a nitro-substituted propenyl group. While the user's topic specified the '4-position', the scientifically recognized and widely published structure is the 5-substituted isomer, which will be the focus of this guide. Its chemical formula is C₁₀H₉NO₄.[1][2][3][4] This compound is a yellow crystalline solid and serves as a critical precursor in the synthesis of various substances, including 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P), which is a key intermediate for other compounds.[2][5][6]
Beyond its role in synthesis, the molecule, also referred to as Nitropropenyl Benzodioxole (NPBD), exhibits significant biological activity. It functions as a tyrosine mimetic, enabling it to act as a competitive inhibitor of protein tyrosine phosphatases (PTPs).[7][8] This mechanism is the foundation for its potent anti-infective, antimicrobial, and antifungal properties, making it a subject of interest for developing new therapeutic agents.[7][9][10]
Physicochemical and Spectroscopic Properties
The key physical and chemical properties of 5-(2-Nitro-1-propenyl)-1,3-benzodioxole are summarized below. These properties are essential for its handling, purification, and characterization.
Spectroscopic data is critical for confirming the structure and purity of the compound. Available data includes ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS).[1][12] The conjugated system of the nitrostyrene moiety gives rise to characteristic signals in UV-Vis and IR spectroscopy.
Molecular Structure Visualization
The structure of 5-(2-Nitro-1-propenyl)-1,3-benzodioxole is depicted below.
Caption: Experimental workflow for the synthesis via Henry Condensation.
Detailed Experimental Protocol: Synthesis
This protocol is a representative procedure based on established methodologies.
Materials:
Piperonal (1.0 eq)
Nitroethane (1.5 eq)
Cyclohexylamine (or another primary amine base) (0.8 eq)
Glacial Acetic Acid (solvent)
Ethanol (for recrystallization)
Deionized Water
Procedure:
Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add piperonal (1.0 eq) and glacial acetic acid (approx. 3-5 mL per gram of piperonal).
Reagent Addition: While stirring, add nitroethane (1.5 eq) followed by the base catalyst (e.g., cyclohexylamine, 0.8 eq).
Heating: Heat the reaction mixture to 100°C and maintain at reflux for 4-6 hours.
Reaction Monitoring (Self-Validation): The progress of the reaction should be monitored periodically by Thin Layer Chromatography (TLC) until the starting piperonal spot is consumed (see Section 5.1). This ensures the reaction goes to completion without unnecessary heating that could lead to byproduct formation.
Workup: After completion, allow the mixture to cool to room temperature. Pour the reaction mixture slowly into a beaker of cold water, which will cause the crude product to precipitate as a yellow solid.
Isolation: Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove residual acetic acid and other water-soluble impurities.
Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product as bright yellow crystals. Dry the purified product under vacuum.
Chemical Reactivity and Key Transformations
The reactivity of 5-(2-Nitro-1-propenyl)-1,3-benzodioxole is dominated by the electron-deficient nitroalkene moiety. This functional group is a potent Michael acceptor and can be readily reduced.
Reduction of the Nitroalkene
The most significant reaction is the reduction of both the carbon-carbon double bond and the nitro group to yield the corresponding primary amine, 3,4-methylenedioxyamphetamine (MDA). [12]This transformation is a cornerstone of its use in further synthesis.
Causality of Reagent Choices:
Lithium Aluminum Hydride (LiAlH₄): A powerful, non-selective reducing agent capable of reducing both functional groups in one step. It is highly reactive and requires anhydrous conditions and careful handling.
[10][13]* Sodium Borohydride (NaBH₄) with Copper(II) Chloride (CuCl₂): This system offers a milder, more user-friendly alternative. NaBH₄ alone is not strong enough, but in the presence of CuCl₂, it forms an active copper species in situ that facilitates the reduction under mild conditions (reflux in isopropanol/water). [7][8][14]This method is often preferred for its scalability and safety profile.
Catalytic Hydrogenation: Using hydrogen gas with a metal catalyst like Palladium on Carbon (Pd/C) or Raney Nickel is another effective method.
[10]
Biological Activity and Mechanism of Action
As an anti-infective agent, the compound (NPBD) acts as a protein tyrosine phosphatase (PTP) inhibitor . [7][8]PTPs are critical enzymes in cellular signaling pathways in both pathogens and hosts.
Mechanism of Action:
The structure of NPBD mimics that of the amino acid tyrosine. [10]This structural similarity allows it to fit into the active site of PTP enzymes. By competitively binding to the PTP active site, it prevents the enzyme from dephosphorylating its natural tyrosine-phosphorylated substrates. The disruption of this crucial signaling process interferes with pathogen virulence factors, such as toxin secretion, biofilm formation, and host cell invasion, and can ultimately lead to cell death.
[7][8]
Conceptual Pathway: PTP Inhibition
Caption: Competitive inhibition of a Protein Tyrosine Phosphatase (PTP) by NPBD.
Analytical Methodologies
Proper analytical techniques are crucial for verifying the identity and purity of the synthesized compound.
Protocol: Thin Layer Chromatography (TLC)
TLC is an indispensable tool for monitoring the progress of the synthesis reaction.
Materials:
TLC plates (silica gel 60 F₂₅₄)
Developing chamber
Mobile Phase: A mixture of non-polar and polar solvents. A good starting point for nitrostyrenes is a Hexane:Ethyl Acetate mixture (e.g., 8:2 or 7:3 v/v).
Visualization: UV lamp (254 nm) and a staining agent.
Procedure:
Sample Preparation: Dissolve a small amount of the reaction mixture and the piperonal starting material in a volatile solvent (e.g., dichloromethane).
Spotting: Using a capillary tube, spot the starting material and the reaction mixture side-by-side on the baseline of a TLC plate.
Development: Place the plate in a developing chamber containing the mobile phase. Allow the solvent to ascend the plate until it is about 1 cm from the top.
Visualization (Self-Validation):
Remove the plate and mark the solvent front.
Visualize the spots under a UV lamp. The conjugated aromatic systems of both the starting material and product will be UV-active.
[15][16] * The product, being more conjugated and slightly less polar than the aldehyde, should have a higher Rf value (travel further up the plate) than the starting piperonal.
The reaction is complete when the spot corresponding to piperonal is no longer visible in the reaction mixture lane.
Safety and Handling
5-(2-Nitro-1-propenyl)-1,3-benzodioxole is a hazardous chemical and must be handled with appropriate precautions.
[3][5][11]
Hazards: Toxic if swallowed, causes serious eye damage/irritation, and may cause respiratory irritation.
[3][5]* Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.
[5][13]* Handling: Avoid breathing dust or vapors. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
[5][17]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, locked up.
[5][13]
Conclusion and Future Directions
5-(2-Nitro-1-propenyl)-1,3-benzodioxole is a compound of significant synthetic utility and notable biological potential. The Henry condensation provides a reliable and scalable route for its production, and its rich reactivity, particularly at the nitroalkene site, allows for straightforward conversion into other valuable molecules. Its demonstrated mechanism as a PTP inhibitor opens avenues for the development of novel anti-infective agents at a time when antimicrobial resistance is a growing global threat. Future research may focus on optimizing its biological activity, exploring its therapeutic potential against a wider range of pathogens, and developing asymmetric syntheses to investigate the stereochemical aspects of its bioactivity.
References
Swist, M., et al. (2005). Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA. Forensic Science International, 149(2-3), 181–192. [Link]
Erowid. (n.d.). Reduction of Nitrostyrenes using Red-Al. Erowid. [Link]
PubMed. (2005). Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles of MDMA. Forensic Science International. [Link]
PubChem. (n.d.). 5-(2-Nitro-1-propenyl)-1,3-benzodioxole. National Center for Biotechnology Information. [Link]
Master Organic Chemistry. (n.d.). Henry Reaction. [Link]
White, K., et al. (2018). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. The Open Medicinal Chemistry Journal, 12, 54-69. [Link]
The Open Medicinal Chemistry Journal. (2018). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. Bentham Open. [Link]
Nicoletti, G., & White, K. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Antibiotics, 11(9), 1188. [Link]
Plummer, C. M., et al. (2016). The synthesis and characterisation of MDMA derived from a catalytic oxidation of material isolated from black pepper reveals potential route specific impurities. Forensic Science International, 259, 165-173. [Link]
ScienceMadness.org. (2016). The synthesis and characterisation of MDMA derived from a catalytic oxidation of material isolated from black Pepper Reveals Pot. [Link]
Organic Chemistry Portal. (n.d.). Henry Reaction. [Link]
Organic Chemistry. (n.d.). Nitro Reduction - Common Conditions. [Link]
D'Andrea, L., & Jademyr, S. (2025). Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. Beilstein Journal of Organic Chemistry, 21, 39-46. [Link]
ResearchGate. (2025). The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines. [Link]
ResearchGate. (2010). ChemInform Abstract: Henry Condensation Under High Pressure. Part 1. Synthesis of 1-(3,4- Methylenedioxyphenyl)-2-nitro-1-butene and Improved Synthesis of 1-(3, 4-Methylenedioxyphenyl)-2-methylaminobutane. [Link]
University of Rochester Chemistry. (n.d.). Chromatography: TLC Stains/Dips. [Link]
Chrom Tech, Inc. (2024). Mastering TLC Chromatography: A Comprehensive Guide. [Link]
biological activities of 1,3-benzodioxole derivatives
The Methylenedioxy Bridge: A Technical Guide to 1,3-Benzodioxole Bioactivity and Drug Design Executive Summary The 1,3-benzodioxole (1,3-BDX) moiety, often referred to as the methylenedioxyphenyl (MDP) group, is a "privi...
Author: BenchChem Technical Support Team. Date: February 2026
The Methylenedioxy Bridge: A Technical Guide to 1,3-Benzodioxole Bioactivity and Drug Design
Executive Summary
The 1,3-benzodioxole (1,3-BDX) moiety, often referred to as the methylenedioxyphenyl (MDP) group, is a "privileged scaffold" in medicinal chemistry. Found in blockbuster drugs like Tadalafil (Cialis), Paroxetine (Paxil), and Etoposide , this bicyclic ring system offers unique steric and electronic properties that enhance ligand-target binding. However, it presents a critical metabolic paradox: while it can improve metabolic stability by blocking adjacent ring positions, the methylene bridge itself is a substrate for Cytochrome P450 enzymes, often leading to mechanism-based inhibition (MBI). This guide dissects the biological utility of 1,3-BDX derivatives, focusing on anticancer and neurological applications, and provides rigorous protocols for navigating its metabolic liabilities during drug development.
The 1,3-benzodioxole ring is not merely a passive linker; it is an electron-rich system that participates in
stacking and hydrogen bonding.
Electronic and Steric Properties
Electronic Donors: The two oxygen atoms exert a +M (mesomeric) effect, increasing electron density on the benzene ring, particularly at the C5 and C6 positions. This makes the scaffold highly attractive for electrophilic targets.
Conformational Constraint: Unlike dimethoxy analogs (which have rotatable bonds), the 1,3-BDX ring is planar and rigid. This reduces the entropic penalty upon binding to receptor pockets (e.g., the colchicine-binding site of tubulin).
The Metabolic Liability (SAR)
The methylene carbon (C2) is the "Achilles' heel" of this scaffold.
Unsubstituted C2: Highly susceptible to CYP450-mediated hydrogen abstraction.
Deuterated/Fluorinated C2: Replacing hydrogens with Deuterium or Fluorine at the C2 position significantly reduces metabolic liability, a strategy used in next-generation noscapine analogs to prevent "suicide inhibition" of CYP enzymes.
Figure 1: Structure-Activity Relationship (SAR) map highlighting the critical C2 metabolic hotspot and electronic features of the scaffold.
Mechanisms of Action[1][2][3]
Anticancer Activity: The Tubulin & TrxR Axis
Derivatives like Podophyllotoxin and Combretastatin A-4 analogs utilize the 1,3-BDX ring to mimic the biaryl system necessary for disrupting microtubule dynamics.
Tubulin Inhibition: The 1,3-BDX moiety binds to the colchicine site of
-tubulin. The rigid ring locks the molecule into a conformation that sterically hinders microtubule polymerization, leading to G2/M cell cycle arrest.
Thioredoxin Reductase (TrxR) Inhibition: Recent studies (e.g., organic arsenicals conjugated with 1,3-BDX) show that these derivatives can target the selenocysteine active site of TrxR. This inhibits the cell's antioxidant defense, causing a surge in Reactive Oxygen Species (ROS) and triggering mitochondrial apoptosis.
Neurological Activity: The Stiripentol Mechanism
Stiripentol , an orphan drug for Dravet syndrome, relies on the unique chemistry of the 1,3-BDX ring for its dual mechanism:
GABAergic Enhancement: Positive allosteric modulation of the GABA-A receptor (specifically
subunits).
The "Booster" Effect (CYP Inhibition): This is the defining mechanistic feature. Stiripentol inhibits CYP3A4 and CYP2C19. This inhibition slows the metabolism of co-administered antiepileptics (like clobazam), maintaining their therapeutic levels.
The Carbene Mechanism (CYP450 Inhibition)
Understanding this is critical for safety profiling.
Abstraction: CYP450 abstracts a hydrogen from the C2 methylene.
Radical Formation: A carbon-centered radical forms.
Carbene Generation: The radical collapses into a carbene intermediate (:C).
MIC Formation: The carbene coordinates covalently with the heme iron of the CYP enzyme, forming a Metabolite-Intermediate Complex (MIC) . This renders the enzyme inactive (quasi-irreversible inhibition).[1][2]
Figure 2: The mechanism of CYP450 inactivation by 1,3-benzodioxole derivatives via carbene formation.
Detailed Experimental Protocols
These protocols are designed to be self-validating. Causality is emphasized: why you are doing each step.
Protocol A: Synthesis of (E)-3-(Benzo[d][1,3]dioxol-5-yl)acrylamide Derivative
Objective: Synthesize a simplified analog of piperine/antitumor agents to test for cytotoxic activity.
Dissolve Piperonal (10 mmol) and Malonic acid (12 mmol) in Pyridine (5 mL).
Causality: Pyridine acts as both solvent and base. Malonic acid provides the two-carbon extension.
Add catalytic Piperidine (0.5 mL).
Reflux at 100°C for 2-3 hours . Validation: Monitor CO2 evolution (bubbling). Cessation of bubbling indicates decarboxylation is complete.
Work-up:
Cool mixture to 0°C. Pour into ice-cold HCl (10%) .
Causality: Acidification protonates the carboxylate, precipitating the cinnamic acid derivative. Pyridine is converted to water-soluble pyridinium chloride.
Purification:
Filter the precipitate. Recrystallize from Ethanol/Water (7:3) .
Validation: Check melting point (Lit: ~238°C for 3,4-methylenedioxycinnamic acid).
Amide Coupling (Functionalization):
Activate the acid (1 mmol) with EDCI/HOBt in DMF. Add the desired amine (e.g., a piperazine derivative for solubility). Stir 12h at RT.
Validation: TLC (Mobile phase: DCM/MeOH 95:5). The acid spot should disappear.
Objective: Determine if your new derivative causes time-dependent inhibition (TDI) of CYP3A4, a hallmark of the benzodioxole carbene mechanism.
System: Human Liver Microsomes (HLM) or Recombinant CYP3A4.
Probe Substrate: Testosterone (metabolized to 6
-hydroxytestosterone).
Pre-Incubation (The "Inactivation" Step):
Prepare two parallel reaction sets: Set A (+NADPH) and Set B (-NADPH) .
Incubate Test Compound (10
M) with HLM (1 mg/mL) in phosphate buffer (pH 7.4).
Add NADPH to Set A only. Incubate both at 37°C for 30 minutes .
Causality: The carbene intermediate only forms during catalysis. If the compound inhibits more after pre-incubation with NADPH (Set A) compared to Set B, it is a Mechanism-Based Inhibitor.
Dilution & Activity Assay:
Dilute both sets 10-fold into a secondary mixture containing the probe substrate (Testosterone , 200
M) and fresh NADPH.
Causality: Dilution minimizes competitive inhibition (reversible binding) so you mainly measure the irreversible inactivation that occurred in Step 1.
Measurement:
Incubate for 10 minutes. Quench with ice-cold Acetonitrile.
Analyze 6
-hydroxytestosterone via LC-MS/MS.
Calculation:
Calculate
(rate of inactivation). A ratio of Activity(Set A) / Activity(Set B) < 0.8 indicates significant Time-Dependent Inhibition.
Data Summary: Comparative Potency
The following table summarizes the potency of key 1,3-benzodioxole derivatives against various cancer cell lines, highlighting the efficacy of the scaffold when optimized.
Compound
Target/Mechanism
Cell Line
IC50 (M)
Reference
YL201 (Piperazine-BDX)
Tubulin / VEGFR-2
MDA-MB-231 (Breast)
4.92
[1]
Podophyllotoxin
Tubulin (Colchicine site)
HeLa (Cervical)
0.005 - 0.01
[2]
Stiripentol
GABA-A / CYP3A4
N/A (Anticonvulsant)
Clinical Dosing
[3]
Compound 5c
Succinate Dehydrogenase
B. cinerea (Fungal)
0.44 (mg/L)
[4]
Noscapine Analog 20
Tubulin (Dynamic instability)
MCF-7 (Breast)
0.73
[5]
References
Design, synthesis and evaluation of novel 1,3-benzodioxole derivatives for their anti-tumor activity. Fitoterapia, 2025.[3] Link
Podophyllotoxin: distribution, sources, applications and new cytotoxic derivatives. Toxins, 2021. Link
Stiripentol: A novel antiepileptic drug. Drugs, 2019. Link
Design, Synthesis, and Fungicidal Evaluation of Novel 1,3-Benzodioxole-Pyrimidine Derivatives. J. Agric. Food Chem., 2022.[3][4] Link
1,3-Benzodioxole-Modified Noscapine Analogues: Synthesis, Antiproliferative Activity, and Tubulin-Bound Structure. ChemMedChem, 2021.[5] Link
The following technical guide provides an in-depth analysis of 5-(2-Nitroprop-1-en-1-yl)-1,3-benzodioxole (CAS 5438-41-5), a critical intermediate in organic synthesis and medicinal chemistry.[1][] Core Identity & Synthe...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth analysis of 5-(2-Nitroprop-1-en-1-yl)-1,3-benzodioxole (CAS 5438-41-5), a critical intermediate in organic synthesis and medicinal chemistry.[1][]
Core Identity & Synthetic Utility in Drug Development [1]
Executive Summary
CAS Number: 5438-41-5
IUPAC Name: 5-[(E)-2-nitroprop-1-en-1-yl]-1,3-benzodioxole
Common Synonyms: 1-(3,4-Methylenedioxyphenyl)-2-nitropropene; 3,4-MDP-2-NP; 3,4-Methylenedioxy-beta-methyl-beta-nitrostyrene.[1][]
5-(2-Nitroprop-1-en-1-yl)-1,3-benzodioxole is a functionalized nitroalkene belonging to the phenylpropanoid class.[1] It serves as a high-value "privileged scaffold" intermediate in the synthesis of phenethylamine derivatives.[1] While historically significant as a precursor to psychoactive compounds (necessitating strict regulatory compliance), its legitimate utility in modern drug discovery lies in its role as a versatile Michael acceptor for asymmetric synthesis and as a precursor for novel antimicrobial and antitumor agents.
Regulatory Warning: In many jurisdictions (including the US and EU), this compound is monitored as a direct precursor to controlled substances (List I Chemical immediate precursor). Researchers must verify local compliance requirements (e.g., DEA Form 486 in the US) before procurement or synthesis.[1]
Physicochemical Profile
The compound is characterized by a conjugated system linking the electron-rich benzodioxole ring with the electron-withdrawing nitro group, imparting distinct reactivity and spectroscopic signatures.[1]
Property
Value
Notes
Molecular Formula
C₁₀H₉NO₄
Molecular Weight
207.18 g/mol
Appearance
Yellow crystalline needles
Distinctive "canary yellow" due to conjugation
Melting Point
94–98 °C
Sharp transition indicates high purity
Boiling Point
336.7 °C (Predicted)
Decomposes before boiling at atm pressure
Density
1.343 g/cm³
LogP
2.25
Moderate lipophilicity; cell-permeable
Solubility
DCM, MeOH, EtOH, EtOAc
Insoluble in water
pKa
N/A (Non-ionizable)
Nitro group is neutral/weakly acidic alpha-proton
Synthesis & Manufacturing Protocol
The industrial standard for producing CAS 5438-41-5 is the Henry Reaction (Nitroaldol Condensation) .[1] This route is preferred for its atom economy and scalability.
Mechanism of Action (Synthesis)
The reaction involves the nucleophilic attack of the deprotonated nitroethane (nitronate anion) onto the carbonyl carbon of piperonal, followed by dehydration to form the nitroalkene.
Protocol: Ammonium Acetate Catalyzed Condensation
Standard Operating Procedure (SOP) for Lab-Scale Synthesis (100g Batch)
Setup: Equip a 1L round-bottom flask with a reflux condenser and magnetic stirring.
Charging: Dissolve Piperonal (100g, 0.666 mol) in 400 mL Glacial Acetic Acid.
Addition: Add Nitroethane (60g, ~0.8 mol) and Ammonium Acetate (10g).
Reflux: Heat the mixture to gentle reflux (approx. 100–105 °C) for 2–4 hours.
Checkpoint: Monitor reaction progress via TLC (Mobile phase: 20% EtOAc/Hexane). The aldehyde spot (Rf ~0.6) should disappear; the bright yellow product spot (Rf ~0.4) will appear.[3]
Crystallization: Remove heat and allow the solution to cool slowly to room temperature. The product will crystallize spontaneously as bright yellow needles.
Purification:
Pour the reaction mixture into ice-cold water (1L) if crystallization is incomplete.
Filter the precipitate under vacuum.
Recrystallization: Dissolve crude solid in boiling Ethanol (EtOH) or Isopropanol (IPA). Cool to 4°C to recover high-purity crystals.
Drying: Vacuum dry at 40°C for 12 hours.
Yield Expectation: 80–90% (Theoretical).
Synthesis Pathway Diagram
Figure 1: The Henry Reaction pathway converting Piperonal and Nitroethane into the target nitroalkene.[1]
Applications in Drug Discovery
Beyond its notoriety as a precursor, CAS 5438-41-5 is a valuable tool in legitimate medicinal chemistry.[1]
A. Asymmetric Michael Addition
The electron-deficient double bond makes this molecule an excellent Michael acceptor .
Application: Used in organocatalytic cascades to construct chiral pyrrolidines or cyclohexanes.
Mechanism: Chiral amine catalysts (e.g., Jørgensen-Hayashi catalysts) activate the nitroalkene for stereoselective attack by nucleophiles (aldehydes/ketones), generating complex chiral centers found in antibiotic scaffolds.
B. Reduction to Primary Amines
The nitroalkene is the immediate precursor to 3,4-methylenedioxyamphetamine (MDA) derivatives.
Legitimate Research: These amines are investigated for:
Adrenergic Receptor Agonism: Studying structure-activity relationships (SAR) at 5-HT and Dopamine receptors.[1]
Antibacterial Agents: Result 1.6 indicates nitro-substituted benzodioxoles inhibit bacterial tyrosine phosphatases, offering a novel mechanism against Gram-negative bacteria.[1]
Antitumor Activity: Nitropropenyl derivatives have shown efficacy in inducing apoptosis in MCF-7 (breast cancer) lines via Bcl-2 modulation.[1][4]
C. Polymerization Inhibitor
The nitro group allows the compound to act as a radical scavenger/stabilizer in certain polymerization reactions involving styrene derivatives.
Sensitization: Nitroalkenes are potent electrophiles and can alkylate skin proteins, leading to allergic contact dermatitis. Double-gloving (Nitrile) is mandatory.[1]
Energetic Potential: While stable at room temperature, nitro compounds can decompose violently at high temperatures (>200°C). Avoid dry distillation.
Handling Protocol:
Engineering Controls: Always handle within a certified fume hood to prevent inhalation of dust/vapors.
PPE: Safety goggles, lab coat, and nitrile gloves (0.11 mm min thickness).
Spill Management: Isolate the area. Dampen solid spills with ethanol before sweeping to prevent dust generation.
Safety Logic Flow
Figure 2: Operational safety logic for handling nitroalkene solids.
Analytical Profiling
To validate the identity of CAS 5438-41-5, the following spectral data should be confirmed.
¹H NMR (CDCl₃, 400 MHz):
δ 8.02 (s, 1H, vinylic H) – Characteristic downfield shift due to nitro group.[1]
An In-depth Technical Guide to 4-(2-Nitro-1-propenyl)-1,3-benzodioxole: A Tyrosine Mimetic with Therapeutic Potential
Foreword The intricate tapestry of cellular communication is largely woven by the dynamic process of protein phosphorylation, a reversible post-translational modification that acts as a molecular switch for countless sig...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword
The intricate tapestry of cellular communication is largely woven by the dynamic process of protein phosphorylation, a reversible post-translational modification that acts as a molecular switch for countless signaling pathways.[1] Central to this regulation are the opposing actions of protein tyrosine kinases (PTKs), which phosphorylate tyrosine residues, and protein tyrosine phosphatases (PTPs), which dephosphorylate them.[2][[“]] Imbalances in this delicate equilibrium are hallmarks of numerous diseases, including cancer, diabetes, and infectious diseases, making the modulation of PTK and PTP activity a fertile ground for therapeutic intervention.[1][2] This guide delves into the science of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole, a compelling small molecule that functions as a tyrosine mimetic to engage and inhibit PTPs, offering a unique mechanism for therapeutic development.[4][5] We will explore its chemical synthesis, multifaceted mechanism of action, and the experimental frameworks required to validate its activity, providing a comprehensive resource for researchers and drug developers.
Molecular Profile and Synthesis
4-(2-Nitro-1-propenyl)-1,3-benzodioxole, hereafter referred to as NPBD (Nitropropenyl benzodioxole), is an organic compound featuring a 1,3-benzodioxole core structure, which is found in numerous bioactive natural and synthetic products.[6][7] Its defining feature is the (E)-2-nitroprop-1-enyl side chain, which is crucial for its biological activity.[4][6]
Physicochemical Properties
A summary of the key properties of NPBD is provided below, essential for its handling, formulation, and analysis.
The synthesis of NPBD is readily achieved via a nitroaldol or Henry reaction. This classic carbon-carbon bond-forming reaction involves the base-catalyzed condensation of a nitroalkane (nitroethane) with an aldehyde (piperonal). The causality behind this choice of reaction is its high efficiency and directness in forming the β-nitro styrene scaffold essential for NPBD's structure.
Fig 1: Synthesis workflow for NPBD.
Experimental Protocol: Synthesis of NPBD
This protocol describes a standard laboratory-scale synthesis. The choice of ammonium acetate as a catalyst and acetic acid as the solvent is a common and effective combination for driving the condensation and subsequent dehydration to yield the final nitroalkene product.
Reaction Setup : To a round-bottom flask equipped with a reflux condenser, add piperonal (1 equivalent), nitroethane (1.5 equivalents), and ammonium acetate (1 equivalent).
Solvent Addition : Add glacial acetic acid as the solvent (approx. 5-10 mL per gram of piperonal).
Reflux : Heat the reaction mixture to reflux (approximately 118 °C) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).[13]
Workup : After completion, cool the mixture to room temperature and pour it into a beaker of cold water with stirring. A yellow precipitate of crude NPBD will form.
Isolation : Collect the crude product by vacuum filtration and wash thoroughly with water to remove residual acetic acid and catalyst.
Purification : Recrystallize the crude solid from hot ethanol to yield pure, crystalline NPBD.[11]
Characterization : Confirm the identity and purity of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and Mass Spectrometry.[12][14]
Core Mechanism: A Dual-Action Tyrosine Mimetic
The therapeutic potential of NPBD stems from its ability to act as a structural and electronic mimic of the amino acid tyrosine. This mimicry allows it to competitively inhibit enzymes that recognize tyrosine or phosphotyrosine, most notably Protein Tyrosine Phosphatases (PTPs).[5]
Structural Analogy to Tyrosine
NPBD's 1,3-benzodioxole ring system serves as a bioisostere for the phenol group of tyrosine. It is a lipophilic, cell-permeable, and neutral molecule that can effectively access intracellular targets.[4]
Fig 2: Structural comparison of L-Tyrosine and NPBD.
Competitive Inhibition of Protein Tyrosine Phosphatases (PTPs)
PTPs are crucial regulators of signaling pathways, and their misfunction is linked to many diseases.[1] They catalyze the dephosphorylation of phosphotyrosine (pTyr) residues using a conserved cysteine residue in their active site.[1]
NPBD functions as a competitive inhibitor, likely binding to the PTP active site and interacting with the catalytic cysteine. The electron-withdrawing nitro group on the propenyl side chain makes the β-carbon electrophilic and susceptible to nucleophilic attack by the thiolate anion of the active site cysteine, leading to reversible or irreversible inhibition. This mechanism has been demonstrated through the inhibition of several PTPs, including human PTP1B and the bacterial virulence factor YopH.[5][15]
Fig 3: Mechanism of competitive PTP inhibition by NPBD.
Dual Action: Redox-Thiol Oxidant
Beyond competitive inhibition, NPBD also functions as a redox-thiol oxidant.[4][16] The nitroalkene moiety can react with low molecular weight thiols, such as glutathione, and cysteine residues in proteins outside of the PTP active site.[4] This action can disrupt cellular redox homeostasis, contributing significantly to its broad-spectrum antimicrobial activity.[4] This dual mechanism—specific enzyme inhibition and general redox disruption—is advantageous, as it makes the development of microbial resistance less likely.[4][16]
Methodologies for Efficacy Evaluation
Validating the activity of NPBD requires a multi-tiered approach, from biochemical assays that confirm target engagement to cell-based models that demonstrate physiological effects.
In Vitro PTP Inhibition Assay
This protocol provides a framework for quantifying the inhibitory potency of NPBD against a purified PTP enzyme, allowing for the determination of its IC₅₀ value.
Fig 4: Workflow for an in vitro PTP inhibition assay.
Step-by-Step Protocol:
Reagent Preparation : Prepare serial dilutions of NPBD in an appropriate solvent (e.g., DMSO) and then dilute further into the assay buffer. Prepare a solution of the substrate, p-Nitrophenyl Phosphate (pNPP), in the assay buffer.
Assay Plate Setup : In a 96-well microplate, add 20 µL of each NPBD dilution to triplicate wells. Include wells for a positive control (enzyme, no inhibitor) and a negative control (buffer, no enzyme).
Enzyme Addition : Add 60 µL of purified PTP enzyme (e.g., PTP1B) solution to each well except the negative controls.
Pre-incubation : Incubate the plate for 10-15 minutes at room temperature to allow NPBD to bind to the enzyme.
Reaction Initiation : Add 20 µL of the pNPP substrate solution to all wells to start the reaction.
Incubation : Incubate the plate for a defined period (e.g., 30 minutes) at 37°C.
Reaction Quenching : Stop the reaction by adding 50 µL of 1M NaOH. The dephosphorylation of pNPP yields p-nitrophenol, which is yellow under basic conditions.
Data Acquisition : Measure the absorbance of each well at 405 nm using a microplate reader.
Analysis : Calculate the percent inhibition for each NPBD concentration relative to the positive control. Plot percent inhibition versus log[NPBD] and fit the data to a dose-response curve to determine the IC₅₀ value.
Cell-Based Western Blot Assay for Signaling
To confirm that NPBD affects tyrosine phosphorylation within a cellular context, a Western blot analysis can be performed. This protocol assesses changes in the phosphorylation status of a key signaling protein downstream of a PTP target.
Step-by-Step Protocol:
Cell Culture and Treatment : Culture an appropriate cell line (e.g., HeLa cells) to ~80% confluency. Treat the cells with varying concentrations of NPBD for a specified duration. Include an untreated control and a positive control (e.g., a known activator of the pathway).
Cell Lysis : Wash the cells with ice-cold PBS and lyse them using a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors. The latter is critical to preserve the phosphorylation state of proteins.
Protein Quantification : Determine the total protein concentration of each lysate using a standard method like the bicinchoninic acid (BCA) assay.
SDS-PAGE : Normalize the protein amounts for each sample and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
Protein Transfer : Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.
Immunoblotting :
Block the membrane to prevent non-specific antibody binding.
Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., phospho-ERK).
Wash and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection : Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a digital imaging system.
Analysis : Re-probe the same membrane with an antibody for the total amount of the target protein (e.g., total-ERK) and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading. Quantify the band intensities to determine the relative change in phosphorylation upon NPBD treatment.
Applications and Future Perspectives
NPBD has demonstrated significant promise across several therapeutic areas, primarily driven by its dual-action mechanism.
Anti-Infective Agent : NPBD shows broad and potent fungicidal and bactericidal activity.[5][16] It is effective against a range of pathogens, inhibits key virulence factors like biofilm formation and motility, and does not readily induce resistance, making it a strong candidate for development as a topical or systemic antimicrobial agent.[4][5][16]
Anticancer Potential : Given that PTPs like PTP1B and SHP-2 are validated targets in oncology, the inhibitory action of NPBD suggests its potential as an anticancer agent.[17] The 1,3-benzodioxole scaffold itself is present in other compounds with demonstrated antitumor activity.[7][17]
The future of NPBD in drug development lies in leveraging its structure as a scaffold for medicinal chemistry optimization. Future research should focus on:
Target Deconvolution : Identifying the full spectrum of PTPs and other cellular targets that NPBD interacts with.
Structure-Activity Relationship (SAR) Studies : Synthesizing and testing analogs of NPBD to improve potency against specific PTPs and enhance selectivity, thereby reducing potential off-target effects.
In Vivo Efficacy : Progressing the most promising candidates into preclinical animal models to evaluate their efficacy, pharmacokinetics, and safety profiles for specific disease indications.
References
L-DOPA - Wikipedia. (n.d.). Retrieved February 20, 2026, from [Link]
Burke, T. R., Jr., Kole, H. K., & Roller, P. P. (1996). 4'-O-[2-(2-fluoromalonyl)]-L-tyrosine: a phosphotyrosyl mimic for the preparation of signal transduction inhibitory peptides.
Makukhin, N., & Ciulli, A. (2020). Recent advances in synthetic and medicinal chemistry of phosphotyrosine and phosphonate-based phosphotyrosine analogues. Organic & Biomolecular Chemistry, 18(41), 8343–8359.
Arora, D., & Rani, A. (2013). Tyrosine kinase – Role and significance in Cancer.
Synthesis of Piperonal. (n.d.).
Consensus. (n.d.). What is tyrosine mechanism of action? Retrieved February 20, 2026, from [Link]
Wu, L., Bu, L., Lu, W., Han, Y., & Zhang, Z. Y. (2001). Site-specific incorporation of a phosphotyrosine mimetic reveals a role for tyrosine phosphorylation of SHP-2 in cell signaling. Molecular Cell, 8(4), 845–855.
Nicoletti, G., & White, K. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Antibiotics (Basel, Switzerland), 11(9), 1188.
Micale, N., Zappalà, M., & Grasso, S. (2002).
Micale, N., Zappalà, M., & Grasso, S. (2004). Synthesis and cytotoxic activity of 1,3-benzodioxole derivatives. Note II. Il Farmaco, 59(6), 481-486.
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. The Open Medicinal Chemistry Journal, 8, 1–11.
Nicoletti, G., & White, K. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. PubMed. Retrieved February 20, 2026, from [Link]
Unveiling the multifaceted biological activities of 1,3-benzodioxole deriv
Böhmer, F. D., & Gschaidmeier, H. (2014). Cellular Biochemistry Methods for Investigating Protein Tyrosine Phosphatases. Antioxidants & Redox Signaling, 20(14), 2160–2178.
Piperonal - Wikipedia. (n.d.). Retrieved February 20, 2026, from [Link]
Kole, H. K., Smyth, M. S., & Burke, T. R., Jr. (1995). Protein-tyrosine phosphatase inhibition by a peptide containing the phosphotyrosyl mimetic, L-O-malonyltyrosine.
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor. PubMed. Retrieved February 20, 2026, from [Link]
Kholodenko, B. N., & Kolch, W. (2017). Modeling of Receptor Tyrosine Kinase Signaling: Computational and Experimental Protocols. Methods in Molecular Biology (Clifton, N.J.), 1652, 389–412.
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. The Open Medicinal Chemistry Journal. Retrieved February 20, 2026, from [Link]
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. Bentham Open. Retrieved February 20, 2026, from [Link]
Phosphomimetics - Wikipedia. (n.d.). Retrieved February 20, 2026, from [Link]
A Site-Specific Organometallic Approach for Installing Tyrosine Phosphorylation Mimics to Decipher the Role of Phosphoryl
PubChem. (n.d.). 5-(2-Nitro-1-propenyl)-1,3-benzodioxole. Retrieved February 20, 2026, from [Link]
Li, Y., et al. (2023). Protein Tyrosine Amination: Detection, Imaging, and Chemoproteomic Profiling with Synthetic Probes. Journal of the American Chemical Society.
A Site-Specific Organometallic Approach for Installing Tyrosine Phosphorylation Mimics to Decipher the Role of Phosphorylation in Alpha-Synuclein (aSyn)
WebMD. (n.d.). Tyrosine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. Retrieved February 20, 2026, from [Link]
PubChem. (n.d.). 5-(2-Nitro-propenyl)-benzo(1,3)dioxole. Retrieved February 20, 2026, from [Link]
Piperonal preparation method. (2017).
Processes for the preparation of 1,3-benzodioxole heterocyclic compounds. (2018).
Synthesis of piperonal. (n.d.). PrepChem.com.
Al-Masoudi, N. A., et al. (2019). Synthesis and characterization of new 1,3-benzodioxole derivatives based on Suzuki-Miyaura coupling reaction.
Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity: Part-I. (n.d.).
Welch, C. J., et al. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Journal of Pharmaceutical Sciences, 106(8), 1949-1963.
Synthesis, Chiral Resolution and Enantiomers Absolute Configuration of 4-Nitropropranolol and 7-Nitropropranolol. (2022). MDPI.
Analysis of Chloramphenicol and Its Related Compound 2-Amino-1-(4-nitrophenyl)propane-1,3-diol by Reversed. (n.d.). SciSpace.
In Vitro Antimicrobial Susceptibility Testing of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole: An Application Note and Detailed Protocol
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on performing in vitro antimicrobial susceptibility testing of the compound 4-(2-Nitro-1-propenyl)-1,3-benzodio...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on performing in vitro antimicrobial susceptibility testing of the compound 4-(2-Nitro-1-propenyl)-1,3-benzodioxole, also known as Nitropropenyl Benzodioxole (NPBD). This guide is designed to ensure technical accuracy and reproducibility by grounding the protocol in established standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).
Introduction: The Antimicrobial Potential of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
4-(2-Nitro-1-propenyl)-1,3-benzodioxole is a synthetic compound that has demonstrated broad-spectrum antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, as well as various fungal species.[1][2] Its mechanism of action is hypothesized to involve the inhibition of protein tyrosine phosphatases (PTPs), which are crucial for microbial cell signaling and virulence.[1][3] This mode of action makes NPBD a compelling candidate for further investigation as a potential novel anti-infective agent.
This application note details a robust and standardized protocol for determining the Minimum Inhibitory Concentration (MIC) of NPBD using the broth microdilution method. Adherence to these guidelines is critical for generating reliable and comparable data, a cornerstone of preclinical drug development.
Core Principles of the Antimicrobial Assay
The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. This is achieved by challenging the microorganism with serial dilutions of the test compound in a liquid growth medium. The assay's reliability hinges on several key factors:
Standardized Inoculum: The concentration of the microbial suspension must be carefully controlled to ensure consistent results.
Defined Growth Medium: The choice of medium can significantly impact microbial growth and the activity of the test compound. Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard for most aerobic bacteria.
Quality Control (QC): The inclusion of well-characterized reference strains with known susceptibility profiles is essential for validating the assay's accuracy and reproducibility.
Safety, Handling, and Storage of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
2.1. Safety Precautions
4-(2-Nitro-1-propenyl)-1,3-benzodioxole is a chemical compound with potential hazards. The following safety precautions must be observed:
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves when handling the compound.
Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.
Handling: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.
Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations for chemical waste.
2.2. Storage
Store the solid compound in a tightly sealed container at 4°C, protected from light and moisture.
Experimental Protocol: Broth Microdilution MIC Assay
This protocol is based on the guidelines provided by the Clinical and Laboratory Standards Institute (CLSI) document M07, "Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically".
4.1. Preparation of Stock Solution of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
The solubility of NPBD in aqueous solutions is limited. Therefore, a high-concentration stock solution in DMSO is required.
Determine the appropriate stock concentration. A common starting point is 10 mg/mL. However, the exact solubility should be empirically determined.
Weigh the compound accurately. In a sterile microcentrifuge tube, weigh the required amount of NPBD powder.
Dissolve in DMSO. Add the calculated volume of sterile DMSO to achieve the desired stock concentration. Vortex thoroughly until the compound is completely dissolved.
Storage. Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.
4.2. Inoculum Preparation
Bacterial Culture. From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.
Suspension. Transfer the colonies to a tube containing 4-5 mL of sterile saline.
Standardization. Vortex the suspension and adjust its turbidity to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL. A spectrophotometer can be used for more precise standardization (absorbance at 625 nm of 0.08-0.13).
Final Inoculum. Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This is typically achieved by a 1:100 dilution of the standardized suspension.
4.3. Preparation of the Microtiter Plate
Plate Layout. Design the plate layout to include a sterility control (medium only), a growth control (inoculum and medium), and the test compound dilutions.
Serial Dilutions.
Add 100 µL of CAMHB to all wells of a 96-well plate.
Add a specific volume of the NPBD stock solution to the first well of each row to achieve the desired starting concentration (e.g., for a 1:100 dilution of a 10 mg/mL stock, add 2 µL to 198 µL of CAMHB in a separate tube and then transfer 100 µL to the first well).
Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing well, and repeating this process across the row. Discard the final 100 µL from the last well.
Inoculation. Add 100 µL of the final standardized inoculum to each well (except the sterility control).
4.4. Incubation
Incubate the plates at 35 ± 2°C for 16-20 hours in ambient air for most bacteria. For fastidious organisms or fungi, specific incubation conditions (e.g., CO₂, temperature, and duration) as recommended by CLSI or EUCAST should be followed.
4.5. Reading the Results
The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the organism. This can be determined by visual inspection or using a microplate reader to measure absorbance at 600 nm.
Data Analysis and Interpretation
The results of the MIC assay should be recorded and interpreted as follows:
Growth Control: Should show clear turbidity.
Sterility Control: Should remain clear.
MIC Value: The well with the lowest concentration of NPBD showing no visible growth is the MIC.
Table 1: Example MIC Data for 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Microorganism
ATCC® Strain
MIC Range (µg/mL)
Escherichia coli
25922
User-determined
Staphylococcus aureus
29213
User-determined
Pseudomonas aeruginosa
27853
User-determined
Enterococcus faecalis
29212
User-determined
Candida albicans
90028
User-determined
Aspergillus brasiliensis
16404
User-determined
Note: The MIC ranges for the quality control strains with 4-(2-Nitro-1-propenyl)-1,3-benzodioxole must be established in-house by repeated testing (a minimum of 20 replicates on different days) to ensure the assay is performing within acceptable limits.
Quality Control: A Self-Validating System
A robust quality control program is the cornerstone of a reliable antimicrobial susceptibility testing protocol.
QC Strain Testing: The recommended ATCC® quality control strains should be tested with each batch of MIC assays.
Establishment of QC Ranges: As 4-(2-Nitro-1-propenyl)-1,3-benzodioxole is an investigational compound, published QC ranges are not available. It is the responsibility of the testing laboratory to establish its own QC ranges. These ranges should be narrow enough to detect deviations in the test system.
Troubleshooting: If the MIC values for the QC strains fall outside the established in-house ranges, the assay results for the test organisms are considered invalid, and the entire run must be repeated.
Diagrams
Experimental Workflow for Broth Microdilution MIC Assay
Caption: Workflow for determining the MIC of NPBD.
Logical Relationship for a Self-Validating Assay
Caption: Logic for validating assay results with QC.
Conclusion
This application note provides a detailed and standardized protocol for the in vitro antimicrobial susceptibility testing of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole. By adhering to the principles of standardized methodology and rigorous quality control as outlined by CLSI and EUCAST, researchers can generate high-quality, reproducible data to advance the understanding and potential development of this promising antimicrobial compound.
References
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor. The Open Medicinal Chemistry Journal, 8, 1-16. [Link]
Nicoletti, G., & White, K. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Antibiotics, 11(9), 1188. [Link]
Clinical and Laboratory Standards Institute. (2018). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition. CLSI.
European Committee on Antimicrobial Susceptibility Testing. (2023). Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST, Version 13.1. EUCAST. [Link]
Clinical and Laboratory Standards Institute. (2024). M100: Performance Standards for Antimicrobial Susceptibility Testing; 34th Edition. CLSI.
Bentham Science Publishers. (n.d.). Synthesis and Antimicrobial Activity of Nitroalkenyl Arenes. [Link]
using 4-(2-Nitro-1-propenyl)-1,3-benzodioxole as a precursor for novel compound synthesis
Application Note: Strategic Utilization of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole in Divergent Synthesis Executive Summary & Strategic Value The compound 4-(2-Nitro-1-propenyl)-1,3-benzodioxole represents a distinct and...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Utilization of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole in Divergent Synthesis
Executive Summary & Strategic Value
The compound 4-(2-Nitro-1-propenyl)-1,3-benzodioxole represents a distinct and underutilized structural isomer of the more common 5-substituted isosafrole derivatives. While the 5-isomer is widely documented, the 4-isomer (possessing a 2,3-methylenedioxy substitution pattern relative to the side chain) offers unique steric and electronic properties.
Key Advantages in Drug Design:
Metabolic Stability: The 4-position substitution places the bulky nitroalkene side chain ortho to the dioxole oxygen.[1] This steric crowding can inhibit cytochrome P450-mediated demethylenation, potentially extending the half-life of derived pharmacophores compared to their 3,4-methylenedioxy analogues.
Divergent Reactivity: The electron-deficient
-nitrostyrene moiety serves as a versatile "chemical handle," enabling access to three distinct chemical spaces: functionalized alkanes (via Michael addition), complex carbocycles (via Diels-Alder), and nitrogen heterocycles (via reduction/cyclization).
Regulatory & Safety Note: While structurally related to phenethylamine precursors, this guide focuses strictly on novel non-controlled scaffold generation (tetrahydroisoquinolines, norbornenes, and pyrroles) for legitimate pharmaceutical research.[1]
Chemical Properties & Handling
Property
Description
Chemical Class
-Nitrostyrene / Phenylnitropropene
Appearance
Yellow crystalline solid (typical for nitroalkenes)
Reactivity
High electrophilicity at -carbon; Sensitive to strong bases (polymerization).
Stability
Acid-sensitive (dioxole ring opening); Light-sensitive (nitro-nitrite rearrangement).[1]
Hazards
Lachrymator . Severe skin/eye irritant.[1] Handle only in a fume hood.
Context: Nitroalkenes are potent dienophiles.[1] Reacting this precursor with cyclic dienes yields complex norbornene scaffolds, which are valuable in fragment-based drug discovery (FBDD) for their defined 3D geometry.[1]
Target: Synthesis of 5-nitro-6-(1,3-benzodioxol-4-yl)-bicyclo[2.2.1]hept-2-ene .
Mechanism & Stereochemistry:
The reaction proceeds via a concerted [4+2] cycloaddition.[1] The endo isomer is generally favored due to secondary orbital interactions between the nitro group and the diene system.[1]
Application II: Synthesis of Tetrahydroisoquinolines (THIQs)
Context: The 1,2,3,4-tetrahydroisoquinoline (THIQ) skeleton is a "privileged structure" in medicinal chemistry, found in numerous anticancer and antihypertensive agents. This protocol describes a "telescoped" reduction-cyclization sequence to access novel C1-substituted THIQs.
Procedure: Add the nitroalkene dropwise to a suspension of
(4 equiv) in dry THF at 0°C. Reflux for 4 hours. Quench carefully (Fieser method).
Note: This yields the primary amine.[1] For drug development libraries, do not isolate the free base if unstable; proceed immediately to cyclization.[1]
Procedure: Dissolve the crude amine from Step A in DCM. Add the desired aldehyde (1.1 equiv) and stir for 1 hour to form the imine. Add TFA (2 equiv) and stir at RT (or reflux for hindered substrates).
Outcome: The electron-rich benzodioxole ring facilitates ring closure at the position ortho to the amine side chain.[1]
Critical Insight:
Because the precursor is the 4-isomer (2,3-methylenedioxy pattern), the cyclization will occur at the adjacent open ortho position. This yields a 5,6-methylenedioxy-THIQ substitution pattern, which is distinct from the common 6,7-pattern derived from piperonal.
Application III: Michael Addition for Library Generation
Context: The highly electrophilic double bond allows for the introduction of diverse nucleophiles, creating functionalized nitro-alkanes that serve as precursors for
-amino acids (GABA analogues).
Target:
-Nitro-diesters (Precursors to Lactams).
Experimental Protocol
Reagents: Dimethyl malonate (1.2 equiv), Base (DBU or KOtBu, 0.1 equiv), THF.
NMR will show the disappearance of the vinylic proton (~8.0 ppm) and the appearance of a diastereotopic methylene signal.
Visualizing the Divergent Synthetic Pathways
Figure 2: Divergent synthetic utility of the nitroalkene precursor.
References
Ponomarev, S. A., et al. (2021).[1] "Diels–Alder reaction of
-fluoro--nitrostyrenes with cyclic 1,3-dienes." Beilstein Journal of Organic Chemistry, 17, 283–292.[1]
Micale, N., et al. (2002).[1][2] "Synthesis and antitumor activity of 1,3-benzodioxole derivatives." Il Farmaco, 57(11), 853-859.[1]
Scott, K. A., et al. (2019).[1] "Exploration of [2 + 2 + 2] cyclotrimerisation methodology to prepare tetrahydroisoquinoline-based compounds." RSC Medicinal Chemistry.[1]
Sigma-Aldrich. (2025).[1] "Safety Data Sheet: 4-Nitrophenol / Nitroalkene derivatives."
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: 4-(2-Nitro-1-propenyl)-1,3-benzodioxole & Derivatives in Antitumor Research
Executive Summary & Chemical Identity
Compound Class:
-Nitrostyrenes / Nitropropenyl Benzodioxoles (NPBDs)
Primary Target: Protein Tyrosine Phosphatases (PTPs), Telomerase, Tubulin
Mechanism Class: Covalent Michael Acceptor (Thiol-Reactive)
This application note details the experimental utility of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole and its biologically predominant regioisomer, 5-(2-Nitro-1-propenyl)-1,3-benzodioxole (commonly referred to as MNS or NPBD in literature). These compounds act as "tyrosine mimetics" and potent electrophiles, exhibiting broad-spectrum antitumor activity through multi-target modulation.
Critical Note on Regiochemistry:
While the user specified the 4-isomer , the vast majority of oncological literature references the 5-isomer (derived from piperonal). The 4-isomer (derived from 2,3-methylenedioxybenzaldehyde) is a structural analog. This guide covers protocols applicable to this scaffold class, with specific biological data referenced from the well-characterized 5-isomer to serve as the validated control.
Mechanism of Action: The Multi-Target Warhead
The antitumor efficacy of nitropropenyl benzodioxoles stems from the highly electrophilic nitroalkene moiety. This group acts as a Michael acceptor , reacting preferentially with nucleophilic cysteine thiols in specific enzymatic pockets.
Core Signaling Pathways
PTP1B Inhibition: The compound mimics the tyrosine ring structure, fitting into the catalytic site of Protein Tyrosine Phosphatase 1B (PTP1B).[1] The nitroalkene forms a covalent adduct with the catalytic Cys215 residue, irreversibly inhibiting the enzyme.
ROS Induction: By depleting cellular glutathione (GSH) pools via direct conjugation, the compound disrupts redox homeostasis, leading to mitochondrial dysfunction and Cytochrome C release.
Tubulin Destabilization: Interaction with tubulin sulfhydryls prevents polymerization, arresting cells in the G2/M phase.
Pathway Visualization (DOT)
Caption: Multi-modal antitumor mechanism of Nitropropenyl Benzodioxoles targeting PTP1B, Tubulin, and Redox status.
Experimental Protocols
Protocol A: Synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Use this protocol to generate high-purity material for biological screening.
Reagents:
Precursor Aldehyde: 2,3-methylenedioxybenzaldehyde (for 4-isomer) OR Piperonal (for 5-isomer).
Nitroalkane: Nitroethane.
Catalyst: Ammonium Acetate or n-Butylamine.
Solvent: Glacial Acetic Acid.
Step-by-Step Procedure:
Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve 10 mmol of the aldehyde in 20 mL of glacial acetic acid.
Addition: Add 12 mmol of nitroethane and 4 mmol of ammonium acetate.
Reflux: Heat the mixture to mild reflux (approx. 100°C) for 4–6 hours. Monitor consumption of aldehyde via TLC (Hexane:EtOAc 8:2).
Workup: Cool the reaction to room temperature. Pour the mixture into 100 mL of ice-cold water. The product should precipitate as a yellow solid.
Troubleshooting: If oil forms, extract with dichloromethane (DCM), wash with brine, dry over MgSO4, and evaporate.
Purification: Recrystallize from hot ethanol or methanol.
Target Purity: >98% (Verify by HPLC and 1H-NMR).
Key NMR Signal: Look for the olefinic proton singlet/multiplet around
8.0 ppm and the methyl group on the double bond.
Protocol B: PTP1B Enzymatic Inhibition Assay
Validates the "Tyrosine Mimetic" activity.
Materials:
Recombinant Human PTP1B (residues 1–321).
Substrate: p-Nitrophenyl phosphate (pNPP).
Buffer: 50 mM HEPES, 1 mM EDTA, pH 7.2 (DTT-free). Note: Avoid thiols in buffer as they will react with the compound.
Procedure:
Preparation: Dissolve test compound in DMSO (10 mM stock).
Incubation: In a 96-well plate, add 80 µL Reaction Buffer and 10 µL enzyme (final conc 0.5 µg/mL).
Treatment: Add 5 µL of test compound (serial dilutions: 0.1 µM – 100 µM). Incubate at 37°C for 15 minutes to allow covalent modification.
Seeding: Plate 5 x 10^5 cells in 6-well plates; adhere overnight.
Pre-treatment (Optional): Pre-incubate one set of wells with 5 mM NAC for 1 hour (Negative Control).
Treatment: Treat cells with IC50 concentration of the benzodioxole derivative for 4, 8, and 12 hours.
Staining: Wash cells with PBS. Add 10 µM DCFDA in serum-free media. Incubate 30 min at 37°C in dark.
Detection:
Microscopy: Image immediately using FITC filter (Ex/Em: 485/535 nm).
Flow Cytometry: Trypsinize, wash, and analyze 10,000 events on the FL1 channel.
Interpretation: A right-shift in FL1 fluorescence intensity indicates ROS generation. NAC pre-treatment should abolish this shift, confirming specificity.
Data Summary & Reference Values
The following table summarizes reported bioactivity for the 5-isomer (MNS) , which serves as the benchmark for this chemical class.
Target / Cell Line
Assay Type
IC50 / Kd Value
Biological Effect
Source
PTP1B
Enzymatic Inhibition
2.5 µM
Irreversible inhibition (Covalent)
[1, 2]
Telomerase
TRAP Assay
4–8 µM
Shortening of telomeres
[3]
MCF-7 (Breast)
Cytotoxicity (MTT)
5.7 µM
G2/M Arrest, Apoptosis
[4]
Platelets
Aggregation
2–5 µM
Inhibits collagen-induced aggregation
[5]
Tubulin
Polymerization
~10 µM
Disruption of microtubule assembly
[3]
Safety & Handling
Hazard: Nitropropenyl derivatives are skin irritants and potential sensitizers.
Storage: Store at -20°C, protected from light and moisture.
Stability: The nitroalkene bond is susceptible to hydrolysis in basic aqueous conditions over time. Prepare fresh stocks in DMSO.
References
Park, H., et al. (2009). "Structure-based virtual screening and biological evaluation of potent and selective PTP1B inhibitors." Bioorganic & Medicinal Chemistry Letters. Link
Chin, Y., et al. (2010). "3,4-Methylenedioxy-β-nitrostyrene inhibits vascular smooth muscle cell proliferation and migration." European Journal of Pharmacology. Link
Hwang, Y.H., et al. (2013). "Anticancer effects of a specific benzodioxole derivative in human osteosarcoma cells." Journal of Orthopaedic Research. Link
Micale, N., et al. (2002).[2] "Synthesis and antitumor activity of 1,3-benzodioxole derivatives." Il Farmaco. Link
Wang, W., et al. (2007). "Inhibition of platelet aggregation by 3,4-methylenedioxy-beta-nitrostyrene."[3] British Journal of Pharmacology. Link
experimental setup for testing the antifungal activity of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Abstract & Scientific Rationale This guide details the experimental framework for evaluating the antifungal efficacy of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD). Chemically, NPBD belongs to the -nitrostyrene class,...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scientific Rationale
This guide details the experimental framework for evaluating the antifungal efficacy of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD). Chemically, NPBD belongs to the
-nitrostyrene class, characterized by a nitroalkene moiety conjugated to an aromatic ring.
Mechanism of Interest: The pharmacophore of interest is the exocyclic double bond conjugated with the nitro group. This structure acts as a "Michael acceptor," capable of alkylating nucleophilic thiol groups on essential fungal enzymes (e.g., cysteine residues in glucan synthase or mitochondrial complexes). Recent studies on nitrostyrene derivatives suggest a dual mechanism: disruption of fungal cell wall integrity and induction of oxidative stress (ROS accumulation).
Scope: This protocol covers compound solubilization, Minimum Inhibitory Concentration (MIC) determination via CLSI standards, mechanism of action validation (Sorbitol Protection Assay), and mammalian cytotoxicity profiling.
Safety & Compound Handling
Risk Warning: Nitrostyrenes are potent electrophiles. They are skin and respiratory irritants and potential sensitizers.
PPE: Nitrile gloves (double-gloving recommended), lab coat, and safety goggles.
Handling: All powder weighing must occur in a chemical fume hood.
Waste: Dispose of all nitrostyrene-contaminated media as hazardous chemical waste, not general biohazard waste.
Experimental Workflow
The following diagram outlines the logical progression from stock preparation to mechanism validation.
Caption: Logical workflow for validating NPBD antifungal activity. Progression to MoA and Tox studies is conditional on establishing a relevant MIC.
Protocol 1: Stock Solution Preparation
NPBD is lipophilic and poorly soluble in water. Proper solubilization is critical to prevent micro-precipitation in the aqueous assay medium, which leads to false negatives.
Calculation: Calculate the mass required for a 12.8 mg/mL stock solution. (This concentration allows for a final high-test concentration of 64 µg/mL at 0.5% DMSO).
Solubilization: Add DMSO to the powder. Vortex vigorously for 2 minutes.
Visual Check: Inspect against a light source. The solution must be crystal-clear yellow/orange. If turbid, sonicate at 40 kHz for 5 minutes.
Storage: Aliquot into amber tubes (light sensitive). Store at -20°C. Stable for 3 months.
Protocol 2: MIC Determination (CLSI Standards)
This protocol harmonizes CLSI M27-A3 (Yeasts) and CLSI M38-A2 (Filamentous Fungi).
Materials
Medium: RPMI 1640 with L-glutamine, without bicarbonate, buffered to pH 7.0 with 0.165 M MOPS. Why? MOPS provides stable pH essential for reproducibility; unbuffered RPMI can shift pH due to fungal metabolism, altering drug stability.
Readout: Visual score (0 = optically clear, 4 = no reduction). MIC is the lowest concentration with score 0 (100% inhibition) or score 2 (50% inhibition), depending on the endpoint definition (usually 100% for nitrostyrenes).
Protocol 3: Mechanism of Action (Sorbitol Protection Assay)
Hypothesis: If NPBD targets cell wall synthesis (like echinocandins), adding an osmotic protectant (Sorbitol) will allow fungi to survive even at high drug concentrations, shifting the MIC higher.
Procedure:
Duplicate Setup: Prepare two identical MIC plates as described in Protocol 2.
Variable:
Plate A (Control): Standard RPMI 1640.
Plate B (Sorbitol): RPMI 1640 supplemented with 0.8 M Sorbitol .
Incubation: 35°C for 48 hours (C. albicans).
Interpretation:
MIC (Sorbitol) > 4x MIC (Control): Positive for Cell Wall Effect. The sorbitol stabilized the osmotically fragile protoplasts caused by the drug.
MIC (Sorbitol) ≈ MIC (Control): Negative. The drug likely targets intracellular components (e.g., mitochondria/DNA) unaffected by osmotic pressure.
Protocol 4: Cytotoxicity & Selectivity Index
To validate NPBD as a drug lead, it must kill fungi at concentrations non-toxic to human cells.
Method: MTT Assay on HEK293 (Kidney) or HepG2 (Liver) cells.
-Nitrostyrene derivatives as broad range potential antifungal agents targeting fungal cell wall.[12][13] European Journal of Medicinal Chemistry.[11] [Link]
Frost, D. J., et al. (1995).[9] Characterization of (1,3)-ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
-glucan synthase inhibition by pneumocandins. Antimicrobial Agents and Chemotherapy.[4] [Link]
Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays.[10] Journal of Immunological Methods. [Link]
Application Notes & Protocols: Strategic Development of 1,3-Benzodioxole Derivatives for Enhanced Biological Activity
Introduction: The 1,3-Benzodioxole Scaffold as a Privileged Structure in Drug Discovery The 1,3-benzodioxole ring system, also known as methylenedioxyphenyl, is a prominent structural motif found in numerous natural prod...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The 1,3-Benzodioxole Scaffold as a Privileged Structure in Drug Discovery
The 1,3-benzodioxole ring system, also known as methylenedioxyphenyl, is a prominent structural motif found in numerous natural products and synthetic compounds with significant biological activities. This scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to interact with multiple biological targets, often serving as a crucial pharmacophore. Its unique electronic and conformational properties, conferred by the fusion of a catechol ring with a methylene bridge, allow for a wide range of therapeutic applications, including anticancer, antimicrobial, and insecticidal activities.
The development of novel derivatives from this core structure is a key strategy in modern drug discovery. By systematically modifying the substituents on the aromatic ring, chemists can fine-tune the molecule's physicochemical properties, such as lipophilicity, electronic distribution, and steric profile. This, in turn, modulates the compound's absorption, distribution, metabolism, and excretion (ADME) properties and enhances its potency and selectivity towards a specific biological target.
This guide provides a comprehensive overview of the strategic considerations and practical methodologies for developing 1,3-benzodioxole derivatives with enhanced biological activity. We will delve into the rationale behind synthetic strategies, provide detailed experimental protocols, and outline robust methods for biological evaluation.
Part 1: Synthetic Strategies for 1,3-Benzodioxole Derivatives
The primary and most common method for synthesizing the 1,3-benzodioxole core is through the Williamson ether synthesis, involving the reaction of a catechol (a 1,2-dihydroxybenzene) with a suitable dihalomethane, such as dibromomethane or dichloromethane, in the presence of a base. The choice of starting materials and reaction conditions is critical for achieving high yields and purity.
Rationale for Synthetic Choices:
Catechol Precursor: The substituents on the final 1,3-benzodioxole derivative are determined by the choice of the initial catechol. Commercially available substituted catechols are the most straightforward starting points. If unavailable, they can be synthesized from corresponding phenols or other precursors through various aromatic substitution reactions.
Dihalomethane: Dibromomethane is often preferred over dichloromethane due to the higher reactivity of the bromine leaving groups, which can lead to shorter reaction times and milder conditions.
Base and Solvent System: A strong base is required to deprotonate the hydroxyl groups of the catechol, forming a more nucleophilic phenoxide. Common choices include potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and sodium hydride (NaH). The choice of solvent is equally important; polar aprotic solvents like dimethylformamide (DMF) or acetonitrile are typically used as they effectively solvate the cation of the base and do not interfere with the nucleophilic attack.
Experimental Workflow: Synthesis of 1,3-Benzodioxole Derivatives
The following diagram illustrates the general workflow for the synthesis and purification of a 1,3-benzodioxole derivative.
Caption: Workflow for Synthesis and Purification.
Protocol 1: Synthesis of 5-Nitro-1,3-benzodioxole
This protocol describes the synthesis of a representative nitro-substituted 1,3-benzodioxole, a common intermediate for further functionalization.
Materials:
4-Nitrocatechol
Dibromomethane (CH₂Br₂)
Potassium Carbonate (K₂CO₃), anhydrous
Dimethylformamide (DMF), anhydrous
Ethyl acetate
Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Hexane and Ethyl Acetate for chromatography elution
Procedure:
To a solution of 4-nitrocatechol (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (2.5 eq).
Stir the mixture at room temperature for 20 minutes.
Add dibromomethane (1.2 eq) dropwise to the reaction mixture.
Heat the reaction mixture to 80°C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).
After completion, cool the reaction mixture to room temperature and pour it into ice-cold water.
Extract the aqueous layer with ethyl acetate (3 x 50 mL).
Combine the organic layers and wash with brine (2 x 30 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient system.
Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.
Part 2: Evaluation of Biological Activity
Once a series of 1,3-benzodioxole derivatives has been synthesized, the next critical step is to evaluate their biological activity. A common therapeutic target for these compounds is the induction of apoptosis in cancer cells. The following section provides a protocol for assessing the cytotoxic and apoptotic effects of newly synthesized derivatives on a cancer cell line.
Signaling Pathway: Intrinsic Apoptosis Pathway
Many 1,3-benzodioxole derivatives exert their anticancer effects by inducing apoptosis through the intrinsic (mitochondrial) pathway. This involves the regulation of the Bcl-2 family of proteins, leading to mitochondrial outer membrane permeabilization (MOMP), release of cytochrome c, and subsequent activation of caspases.
Caption: Intrinsic Apoptosis Pathway Modulation.
Protocol 2: In Vitro Cytotoxicity Assessment using MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. It is widely used to measure the cytotoxic effects of chemical compounds on cultured cells.
Materials:
Cancer cell line (e.g., HeLa, MCF-7)
Complete cell culture medium (e.g., DMEM with 10% FBS)
Synthesized 1,3-benzodioxole derivatives
MTT solution (5 mg/mL in PBS)
Dimethyl sulfoxide (DMSO)
96-well plates
Microplate reader
Procedure:
Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.
Prepare serial dilutions of the 1,3-benzodioxole derivatives in the complete medium. The final concentration of DMSO should not exceed 0.1%.
Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).
Incubate the plate for 48-72 hours.
Add 20 µL of MTT solution to each well and incubate for another 4 hours.
Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measure the absorbance at 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).
Data Presentation: Structure-Activity Relationship (SAR)
The results from the biological assays should be compiled to establish a structure-activity relationship. This helps in understanding how different substituents on the 1,3-benzodioxole ring affect the biological activity.
Compound
Substituent (R)
IC₅₀ (µM) on HeLa Cells
1
H
> 100
2a
5-NO₂
25.4
2b
5-Cl
45.2
2c
5-OCH₃
89.1
3a
4-NO₂
32.8
Note: The data presented in this table is hypothetical and for illustrative purposes only.
Conclusion and Future Directions
The 1,3-benzodioxole scaffold is a versatile platform for the development of new therapeutic agents. The synthetic and screening protocols outlined in this guide provide a robust framework for the systematic development of derivatives with enhanced biological activity. Future work should focus on lead optimization based on the established SAR to improve potency, selectivity, and pharmacokinetic properties. Further mechanistic studies, such as caspase activation assays and cell cycle analysis, should be performed to fully elucidate the mode of action of the most promising compounds.
References
Title: The Williamson Ether Synthesis: A Comprehensive Overview
Source: Chemical Reviews
URL: [Link]
Title: Privileged Structures: A Useful Concept for the Rational Design of New Lead-Like Molecules
Source: Mini-Reviews in Medicinal Chemistry
URL: [Link]
Title: The MTT Assay: A Method for the Measurement of Cell Proliferation and Cytotoxicity
Source: Journal of Immunological Methods
URL: [Link]
Application
Application Note: Protocol for Characterizing NPBD as a Virulence Factor Inhibitor in Bacteria
Executive Summary This application note details the experimental protocols for validating N-phenyl-benzene-1,2-diamine (NPBD) as an anti-virulence agent. Unlike traditional antibiotics that impose selective pressure by k...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This application note details the experimental protocols for validating N-phenyl-benzene-1,2-diamine (NPBD) as an anti-virulence agent. Unlike traditional antibiotics that impose selective pressure by killing bacteria, NPBD is investigated for its ability to "disarm" pathogens by inhibiting the PqsD enzyme within the Pseudomonas Quinolone Signal (PQS) quorum-sensing system.
Successful execution of this protocol will demonstrate that NPBD reduces virulence factors (pyocyanin, biofilm formation) without significantly altering bacterial growth rates, thereby validating its potential as a resistance-refractory therapeutic.
Conventional antibiotics target essential cellular processes (cell wall synthesis, DNA replication), inevitably selecting for resistant mutants. Anti-virulence therapy targets non-essential pathogenicity factors. In P. aeruginosa, the PQS system regulates the production of pyocyanin (a toxin), elastase, and rhamnolipids.
Mechanism of Action
NPBD functions as a signal biosynthesis inhibitor. It targets PqsD (Anthraniloyl-CoA anthraniloyltransferase), the enzyme responsible for the condensation of Anthraniloyl-CoA to form HHQ (2-heptyl-4-hydroxyquinoline), the immediate precursor to the PQS signaling molecule.[1][2]
Figure 1: PQS Signaling Pathway and NPBD Inhibition Point
Caption: The PQS biosynthetic pathway.[3] NPBD inhibits PqsD, preventing the conversion of Anthraniloyl-CoA to HHQ, thereby silencing downstream virulence factors.
Protocol A: Growth Kinetics (The "Non-Antibiotic" Validation)
Objective: To confirm that NPBD inhibits virulence without inhibiting bacterial growth (bacteriostatic/bactericidal effect). This distinguishes it from a standard antibiotic.[5]
Inoculum Preparation: Cultivate P. aeruginosa PAO1 overnight in LB broth at 37°C. Dilute 1:100 into fresh LB to reach OD₆₀₀ ≈ 0.05.
Treatment: Aliquot 200 µL of diluted culture into a 96-well clear flat-bottom plate.
Test Wells: Add NPBD at concentrations: 10, 25, 50, 100, 200 µM.
Vehicle Control: LB + DMSO (equivalent volume).
Blank: Sterile LB broth.
Incubation: Incubate at 37°C with orbital shaking (200 rpm).
Measurement: Measure OD₆₀₀ every hour for 24 hours using a microplate reader.
Validation Criteria: The growth curves of NPBD-treated cells must overlap with the Vehicle Control. If significant growth inhibition (>20%) is observed, the compound is acting as an antibiotic, not a specific virulence inhibitor.
Protocol B: Pyocyanin Quantification Assay
Objective: To quantify the reduction of pyocyanin, a blue-green toxin controlled by the PQS system.
Culture: Inoculate 5 mL of LB broth containing NPBD (50 µM and 100 µM) and Vehicle Control with P. aeruginosa (starting OD₆₀₀ 0.05).
Incubation: Incubate for 18–24 hours at 37°C, 200 rpm.
Extraction:
Centrifuge 2 mL of culture (10,000 x g, 10 min) to pellet cells.
Transfer 1.5 mL of supernatant to a new tube.
Add 1 mL Chloroform , vortex vigorously for 2 minutes.
Centrifuge (10,000 x g, 5 min). The pyocyanin will migrate to the bottom blue organic layer.
Acidification:
Transfer the bottom blue layer to a fresh tube.
Add 0.5 mL 0.2N HCl and vortex. The pyocyanin will migrate to the top aqueous layer and turn pink/red .
Quantification: Measure the absorbance of the pink top layer at 520 nm .
Calculation:
(Extinction coefficient derived from Kurachi et al.)
Protocol C: Biofilm Inhibition Assay
Objective: To assess the impact of NPBD on surface-attached community formation.
Seeding: Dilute overnight culture 1:100 in fresh LB. Add 100 µL per well in a 96-well PVC or polystyrene plate.
Treatment: Add NPBD (0–200 µM) and incubate statically at 37°C for 24 hours.
Washing: Gently discard media. Wash wells 3x with sterile water to remove planktonic (free-floating) bacteria.
Staining: Add 125 µL of 0.1% Crystal Violet solution. Incubate 15 min at room temperature.
Destaining: Wash wells 3x with water. Air dry.
Solubilization: Add 150 µL of 30% Acetic Acid (or 95% Ethanol) to dissolve the dye.
Readout: Measure absorbance at 550 nm .
Data Output: Calculate % Inhibition relative to DMSO control.
Workflow Visualization
Figure 2: Experimental Workflow for NPBD Characterization
Caption: Integrated workflow. Note that virulence data (Assay 1 & 2) must be normalized against Growth data (Branch 1) to ensure effects are not due to cell death.
Data Analysis & Troubleshooting
Expected Results
Assay
Expected Result (if NPBD is effective)
Interpretation
Growth (OD600)
No significant difference vs. Control
Compound is non-toxic (Anti-virulence).
Pyocyanin (OD520)
>50% reduction at 50-100 µM
PQS system (PqsD) is inhibited.
Biofilm (OD550)
Significant reduction (30-60%)
Quorum sensing blockade disrupts attachment.
Troubleshooting Guide
Issue: Pyocyanin extraction is colorless in both control and treated samples.
Cause:P. aeruginosa requires specific aeration to produce pyocyanin.
Fix: Ensure 200 rpm shaking and do not overfill tubes (max 1/5th volume).
Issue: Growth inhibition observed in NPBD wells.
Cause: DMSO concentration too high or compound has off-target toxicity.
Fix: Ensure final DMSO < 0.1%. Titrate NPBD down to find the sub-MIC (Sub-Minimum Inhibitory Concentration) range.
References
Starkey, M., et al. (2014). Pseudomonas aeruginosa quorum sensing and virulence factors.[6] Infection and Immunity.
Allegretta, G., et al. (2015). Catechol-based substrates of chalcone synthase as a scaffold for novel inhibitors of PqsD.[7] European Journal of Medicinal Chemistry.
Thomann, A., et al. (2016). In vitro and in vivo evaluation of novel PqsD inhibitors. ACS Chemical Biology.
Diggle, S. P., et al. (2007). The Pseudomonas aeruginosa 4-quinolone signal molecules HHQ and PQS. Philosophical Transactions of the Royal Society B.
Kurachi, M. (1958). Studies on the biosynthesis of pyocyanin. Bulletin of the Institute for Chemical Research, Kyoto University. (Standard reference for extinction coefficient).
Application Note: Cytotoxic Evaluation of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole in Adherent Cell Models
This Application Note is designed for researchers and toxicologists evaluating the cellular toxicity of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also chemically identified as 5-(2-Nitro-1-propenyl)-1,3-benzodioxole or 1,...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for researchers and toxicologists evaluating the cellular toxicity of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also chemically identified as 5-(2-Nitro-1-propenyl)-1,3-benzodioxole or 1,2-methylenedioxy-4-(2-nitropropenyl)benzene; CAS: 5438-41-5).[1]
Introduction & Chemical Context
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD) is a lipophilic, conjugated nitroalkene.[1] While structurally significant as a synthetic intermediate for substituted phenethylamines (e.g., MDA/MDMA), it possesses distinct biological activity driven by its electrophilic nature.[1]
Mechanism of Toxicity
Unlike its saturated amine derivatives, NPBD acts primarily as a Michael acceptor .[1] The nitroalkene moiety is highly reactive toward cellular nucleophiles, particularly thiols (glutathione, cysteine residues on proteins).[1]
Primary Mode: Thiol-mediated redox cycling and covalent adduction (alkylation).
Secondary Mode: Induction of Reactive Oxygen Species (ROS) leading to mitochondrial depolarization and intrinsic apoptosis.
Nomenclature Note: In 1,3-benzodioxole numbering, the alkyl chain is at position 5.[1] However, in 1,2-methylenedioxybenzene numbering, it is at position 4.[1] This guide uses the user-specified "4-" nomenclature but references the standard CAS 5438-41-5 to ensure chemical identity.
Experimental Design & Safety
Safety & Handling
Hazard: NPBD is a skin/eye irritant and potentially toxic if swallowed.[1] It is a precursor to controlled substances; handle strictly within authorized toxicological workflows.[1]
Volatility: Nitroalkenes can sublime.[1] Seal all culture plates with Parafilm or breathable membrane seals during incubation to prevent cross-well vapor toxicity.[1]
Cell Line Selection
Select cell lines based on the toxicological endpoint:
Cell Line
Tissue Origin
Rationale
Recommended Seeding (96-well)
HepG2
Liver (Hepatocellular)
Metabolic competence; evaluates hepatic clearance and metabolite toxicity.[1]
1.5 × 10⁴ cells/well
SH-SY5Y
Neuroblastoma
Neurotoxicity assessment; relevant due to structural similarity to psychotropics.
2.0 × 10⁴ cells/well
| A549 | Lung Epithelial | High sensitivity to oxidative stress and nitroalkenes. | 0.8 × 10⁴ cells/well |[1]
Protocol A: Compound Solubilization & Dosing
Nitroalkenes are hydrophobic and prone to precipitation in aqueous media.[1]
Stock Preparation:
Dissolve NPBD in 100% DMSO to create a 50 mM Master Stock.
Note: Sonicate for 5 minutes if crystals persist. Solution should be yellow/orange.[1][2]
Working Solutions (Serial Dilution):
Prepare 200x concentrates in DMSO first (e.g., 20 mM, 10 mM, 2 mM...).[1]
Dilute 1:200 into pre-warmed culture media immediately before dosing.[1]
Do not leave NPBD in media containing fetal bovine serum (FBS) for >1 hour before adding to cells. Serum proteins (albumin) contain thiols that can sequester the compound, reducing apparent potency.
Why CCK-8 over MTT? Nitro compounds can sometimes directly reduce tetrazolium salts (like MTT) or interfere with mitochondrial reductases, causing false positives.[1] WST-8 (CCK-8) is water-soluble, requires no solubilization step, and is less prone to interference from redox-active nitroalkenes.[1]
Step-by-Step Workflow
Seeding: Plate cells in 96-well plates (100 µL/well). Incubate for 24h at 37°C/5% CO₂ to allow attachment.
Use plate sealers; leave empty "moat" wells filled with PBS between treatment groups.[1]
References
Carter, A. et al. (2022).[1] The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. MDPI - Antibiotics.[1]
Valko, M. et al. (2007).[1] Free radicals and antioxidants in normal physiological functions and human disease. International Journal of Biochemistry & Cell Biology. (Mechanistic grounding for ROS in nitro-compound toxicity).
Thermo Scientific Chemicals. (2023).[1] Safety Data Sheet: 1,2-Methylenedioxy-4-nitrobenzene / Derivatives.
Marabini, L. et al. (2017).[1][5] Assessment of Toxicity of Myristicin and 1'-Hydroxymyristicin in HepG2 Cell Line. (Comparative toxicology for benzodioxole derivatives).
Application Note: A Guide to Utilizing 4-(2-Nitro-1-propenyl)-1,3-benzodioxole for In Vitro Protein Phosphatase Inhibition Assays
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole, also known as Nitropropenyl Benzodioxole (NPBD)...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole, also known as Nitropropenyl Benzodioxole (NPBD), as an inhibitor in protein phosphatase assays. We delve into the scientific rationale, present a detailed protocol for a colorimetric protein tyrosine phosphatase 1B (PTP1B) inhibition assay, and offer insights into data analysis and interpretation. This guide is designed to be a self-contained resource, explaining the causality behind experimental choices to ensure robust and reliable results.
Introduction: The Significance of Protein Phosphatase Inhibition
The reversible phosphorylation of proteins, a fundamental post-translational modification, is meticulously controlled by the opposing actions of protein kinases and protein phosphatases.[1][2] This dynamic equilibrium governs a vast array of cellular processes, including signal transduction, cell cycle progression, and metabolism.[3][4][5] Protein Tyrosine Phosphatases (PTPs), a major class of these enzymes, specifically catalyze the removal of phosphate groups from tyrosine residues.[4][6] The dysregulation of PTP activity is implicated in numerous human diseases, making them attractive targets for therapeutic intervention.[3][5]
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD) is a semi-synthetic compound derived from the benzodioxole scaffold, a structure found in various bioactive natural products.[7][8] Scientific investigations have identified NPBD as a tyrosine mimetic that acts as a competitive inhibitor of specific protein tyrosine phosphatases.[9][10][11] Its mechanism involves the electrophilic nitropropenyl group, which is believed to interact with and oxidize the critical cysteine residue within the PTP active site, thereby blocking its enzymatic function.[10][11] Studies have demonstrated that NPBD inhibits human PTP1B and bacterial YopH, highlighting its potential as both a research tool and a lead compound for anti-infective agents.[9][12]
This application note provides a detailed protocol to quantify the inhibitory potential of NPBD against PTP1B, a key regulator in insulin and leptin signaling pathways.
Assay Principle: Colorimetric Detection of Phosphatase Activity
The protocol described herein utilizes a simple and robust colorimetric assay to measure PTP1B activity. The artificial substrate, p-nitrophenyl phosphate (pNPP), is colorless. In the presence of an active phosphatase, pNPP is dephosphorylated to yield p-nitrophenol (pNP) and inorganic phosphate.[13][14] The resulting pNP product has a distinct yellow color in alkaline solution, which can be quantified by measuring its absorbance at 405 nm.
The rate of pNP formation is directly proportional to the enzymatic activity of PTP1B. When an inhibitor such as NPBD is introduced, it binds to the enzyme, reducing its catalytic efficiency and leading to a decreased rate of pNP production. By measuring the absorbance across a range of NPBD concentrations, a dose-response curve can be generated to determine the compound's inhibitory potency, typically expressed as the half-maximal inhibitory concentration (IC₅₀).
Figure 1: Workflow of the colorimetric pNPP-based phosphatase inhibition assay.
Materials and Reagents
Reagents
Human Recombinant PTP1B (catalytic domain, e.g., from Calbiochem or similar)
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD, CAS 5438-41-5)
p-Nitrophenyl Phosphate (pNPP), disodium salt
Sodium Orthovanadate (Na₃VO₄, positive control inhibitor)
Microplate reader capable of measuring absorbance at 405 nm
Clear, flat-bottom 96-well microplates
Calibrated single- and multi-channel micropipettes
Incubator or water bath set to 30-37°C
Reagent reservoirs
Preparation of Solutions
Assay Buffer (50 mM DMG, 100 mM NaCl, 1 mM EDTA, pH 7.0): Prepare a 1 L solution with the specified components. Adjust pH to 7.0 with NaOH/HCl before bringing to the final volume. Store at 4°C.
Rationale: DMG provides stable buffering capacity at neutral pH. NaCl mimics physiological ionic strength, and EDTA chelates divalent metal ions that could interfere with the assay.[14]
Complete Assay Buffer: Immediately before use, add DTT to the required volume of Assay Buffer to a final concentration of 1 mM.
Rationale: DTT is a reducing agent essential for maintaining the catalytic cysteine residue in the PTP1B active site in its reduced, active state.[10]
PTP1B Working Solution (e.g., 50 nM): Dilute the PTP1B enzyme stock to the desired final concentration in Complete Assay Buffer. Keep on ice. The optimal concentration should be determined empirically to yield a linear reaction rate for at least 30 minutes, resulting in a final absorbance of ~0.5-1.0 in control wells.
pNPP Substrate Solution (e.g., 20 mM): Dissolve pNPP in Assay Buffer. Prepare fresh daily and protect from light.
NPBD Stock Solution (10 mM): Dissolve NPBD in 100% DMSO. Store in small aliquots at -20°C.
Positive Control Stock (10 mM Sodium Orthovanadate): Dissolve Na₃VO₄ in ultrapure water. Store at -20°C.
Stop Solution (1 M NaOH): Dissolve NaOH in ultrapure water. Store at room temperature.
Rationale: The strong base denatures the enzyme, stopping the reaction, and shifts the pH to >12, causing the pNP product to ionize and develop its characteristic yellow color.[14]
Step-by-Step Experimental Protocol
This protocol is designed for a 96-well plate with a final reaction volume of 100 µL.
Prepare NPBD Dilutions: Perform a serial dilution of the 10 mM NPBD stock solution in 100% DMSO. Then, create an intermediate dilution plate by diluting each DMSO concentration into Assay Buffer. This minimizes the final DMSO concentration in the assay wells to ≤1%.
Causality: High concentrations of DMSO can inhibit enzyme activity. Keeping the final concentration low and consistent across all wells, including controls, is crucial for data integrity.
Set Up the 96-Well Plate: Add reagents to the wells in the following order. It is recommended to run all conditions in triplicate.
Well Type
Assay Buffer
Inhibitor/Vehicle
PTP1B Enzyme
Total Volume
Blank
70 µL
10 µL Vehicle (Buffer + DMSO)
0 µL
80 µL
Negative Control
60 µL
10 µL Vehicle (Buffer + DMSO)
10 µL
80 µL
Positive Control
60 µL
10 µL Na₃VO₄ dilution
10 µL
80 µL
Test Compound
60 µL
10 µL NPBD dilution
10 µL
80 µL
Pre-incubation: Gently tap the plate to mix. Cover and incubate the plate at the desired reaction temperature (e.g., 30°C) for 10-15 minutes.
Causality: This step allows the inhibitor to bind to the enzyme and reach equilibrium before the substrate is introduced, which is particularly important for accurately determining the potency of competitive or slow-binding inhibitors.
Initiate the Reaction: Add 20 µL of the 20 mM pNPP Substrate Solution to all wells to start the reaction (final pNPP concentration will be 4 mM).
Reaction Incubation: Immediately mix the plate and incubate at 30°C for a predetermined time (e.g., 15-30 minutes). The incubation time should be within the linear range of the reaction, which should be established during assay optimization.
Stop the Reaction: Add 100 µL of 1 M NaOH Stop Solution to all wells. Mix thoroughly.
Read Absorbance: Measure the absorbance of each well at 405 nm using a microplate reader.
Data Analysis and Interpretation
Correct for Background: Subtract the average absorbance of the Blank wells from all other wells.
Calculate Percent Inhibition: Use the following formula to determine the percent inhibition for each NPBD concentration:
% Inhibition = (1 - (Corrected Abs_Test / Corrected Abs_Negative Control)) * 100
Generate Dose-Response Curve: Plot the calculated % Inhibition against the logarithm of the NPBD concentration.
Determine IC₅₀ Value: Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in a suitable software package (e.g., GraphPad Prism, R) to fit the data and calculate the IC₅₀ value. The IC₅₀ is the concentration of NPBD that reduces PTP1B activity by 50%.
Example Data Presentation
Table 1: Representative Raw and Processed Assay Data
[NPBD] (µM)
Avg. Abs (405 nm)
Corrected Abs
% Inhibition
Blank
0.055
N/A
N/A
0 (Control)
0.855
0.800
0%
0.1
0.775
0.720
10.0%
1
0.535
0.480
40.0%
5
0.295
0.240
70.0%
10
0.175
0.120
85.0%
| 50 | 0.095 | 0.040 | 95.0% |
Table 2: Summary of Inhibitory Potency
Compound
Target Enzyme
IC₅₀ (µM)
NPBD
Human PTP1B
~2.5 µM
Sodium Orthovanadate
Human PTP1B
~0.5 µM
(Note: IC₅₀ values are hypothetical and for illustrative purposes only.)
Mechanistic Context: NPBD in Cellular Signaling
PTP1B is a critical negative regulator of the insulin signaling pathway. Upon insulin binding, the insulin receptor (IR) autophosphorylates on tyrosine residues, initiating a downstream cascade that leads to glucose uptake. PTP1B attenuates this signal by dephosphorylating the activated IR.[14] By inhibiting PTP1B, NPBD can potentiate insulin signaling, making this pathway a key area of investigation for its cellular effects.
Figure 2: Simplified diagram of NPBD inhibiting PTP1B within the insulin signaling pathway.
Conclusion
The protocol detailed in this application note provides a reliable and reproducible method for assessing the inhibitory activity of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole against protein tyrosine phosphatases. By understanding the principles behind each step, researchers can confidently characterize this and other potential inhibitors, paving the way for further investigation into their roles in cellular pathways and their potential as therapeutic agents.
References
The Role of Kinases and Phosphatases in Cell Signaling. (2023, September 29). SciTechnol. [Link]
Abilities of Protein Phosphatases and Kinases: Important Roles in Cellular Signaling. (2024, April 24). LinkedIn. [Link]
Protein Phosphatase: Overview & Applications. (2023, September 29). Excedr. [Link]
Kholodenko, B. N., Birtwistle, M. R., & Yull, F. E. (2020). Signalling by protein phosphatases and drug development: a systems-centred view. FEBS Journal. [Link]
Protein phosphatases. (n.d.). The Open University. [Link]
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor. The Open Medicinal Chemistry Journal. [Link]
What are PP2A inhibitors and how do they work? (2024, June 21). Patsnap Synapse. [Link]
Preece, M. A., et al. (2016). Comparison of Protein Phosphatase Inhibition Assay with LC-MS/MS for Diagnosis of Microcystin Toxicosis in Veterinary Cases. Toxins. [Link]
White, K., & Borland, R. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Journal of Fungi. [Link]
An, J., & Carmichael, W. W. (1994). Use of a colorimetric protein phosphatase inhibition assay and enzyme linked immunosorbent assay for the study of microcystins and nodularins. Toxicon. [Link]
Ward, C. J., et al. (2001). A Colorimetric Protein Phosphatase Inhibition Assay for the Determination of Cyanobacterial Peptide Hepatotoxins Based on the Dephosphorylation of Phosvitin by Recombinant Protein Phosphatase 1. Analytical Biochemistry. [Link]
Protein Phosphatases in Signal Transduction. (n.d.). Calbiochem Catalog. [Link]
White, K., & Borland, R. (2021). Antibacterial Profile of a Microbicidal Agent Targeting Tyrosine Phosphatases and Redox Thiols, Novel Drug Targets. International Journal of Molecular Sciences. [Link]
Corbett, J. A., et al. (2014). Role of Protein Phosphatase 1 and Inhibitor of Protein Phosphatase 1 in Nitric Oxide–Dependent Inhibition of the DNA Damage Response in Pancreatic β-Cells. Molecular and Cellular Biology. [Link]
Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. (2014). Bentham Open Archives. [Link]
Wang, X., et al. (2024). Design, synthesis, and evaluation of benzodioxolane compounds for antitumor activity. Bioorganic & Medicinal Chemistry Letters. [Link]
Hawash, M., et al. (2020). Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents. Heterocyclic Communications. [Link]
Jaradat, N., et al. (2020). Design, synthesis and biological evaluation of novel benzodioxole derivatives as COX inhibitors and cytotoxic agents. BMC Chemistry. [Link]
Abed, A., et al. (2014). Synthesis and cytotoxic activity of 1,3-benzodioxole derivatives. Note II. ResearchGate. [Link]
Unveiling the multifaceted biological activities of 1,3-benzodioxole derivatives. (2023, September 20). CD ComputaBio. [Link]
Structure of 5-[(E)-2-nitroprop-1-enyl]-1,3-benzodioxole (NPBD). (n.d.). ResearchGate. [Link]
Szedlacsek, S. E., & Denu, J. M. (2006). Specific inhibition of sensitized protein tyrosine phosphatase 1B (PTP1B) with a biarsenical probe. Biochemistry. [Link]
optimizing reaction conditions for the synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Answering the user's request.## Technical Support Center: Synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole A Guide for Researchers and Drug Development Professionals Welcome to the dedicated technical support center...
Author: BenchChem Technical Support Team. Date: February 2026
Answering the user's request.## Technical Support Center: Synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
A Guide for Researchers and Drug Development Professionals
Welcome to the dedicated technical support center for the synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole. This guide is structured to provide direct, actionable advice for researchers encountering challenges in this classic condensation reaction. We will move beyond simple procedural outlines to explore the underlying chemical principles, enabling you to diagnose issues, optimize conditions, and ensure the integrity of your results.
Frequently Asked Questions (FAQs)
This section addresses common high-level questions regarding the synthesis.
Q1: What is the primary reaction mechanism for synthesizing 4-(2-Nitro-1-propenyl)-1,3-benzodioxole?
A1: The synthesis is a classic example of a Henry Condensation (also known as a nitroaldol reaction).[1][2] It involves the base-catalyzed C-C bond formation between an aldehyde (piperonal, or 3,4-methylenedioxybenzaldehyde) and a nitroalkane (nitroethane).[3][4] The reaction proceeds in two main stages:
Nitroaldol Addition: A base removes the acidic α-proton from nitroethane to form a resonance-stabilized nitronate anion. This nucleophile then attacks the electrophilic carbonyl carbon of piperonal. Protonation of the resulting alkoxide yields a β-nitro alcohol intermediate.[1][3]
Dehydration: Under the reaction conditions, typically with heating, this intermediate alcohol undergoes dehydration (elimination of a water molecule) to form the final α,β-unsaturated nitroalkene product, 4-(2-Nitro-1-propenyl)-1,3-benzodioxole.[2][3]
Caption: Figure 1: Henry Condensation Mechanism
Q2: What are the standard catalysts and solvents for this reaction?
A2: The Henry reaction is versatile and can be catalyzed by a range of bases.[2][4] For this specific transformation, weakly basic catalysts are generally preferred to minimize side reactions. Common choices include:
Ammonium Acetate: A very common and effective catalyst.
Primary Amines: Such as n-butylamine or ethylamine, often used in solvents like toluene or xylene.
Alkali Metal Carbonates/Hydroxides: While usable, stronger bases like NaOH can sometimes promote side reactions if not used carefully in dilute conditions.[3]
The choice of solvent is often linked to the catalyst and the need for water removal. Glacial acetic acid is frequently used as it acts as both a solvent and a co-catalyst. Toluene or xylene are excellent choices when a Dean-Stark apparatus is used to azeotropically remove the water formed during dehydration, which drives the reaction equilibrium toward the product.[5]
Q3: How is the final product typically purified and characterized?
A3: Purification is most commonly achieved by recrystallization . The crude product, a yellow solid, is often recrystallized from solvents like ethanol, isopropanol, or methanol.[6] The purity can be assessed by Thin Layer Chromatography (TLC) and melting point determination (literature melting point is ~98°C).[6]
Structural confirmation is performed using standard spectroscopic techniques:
¹H NMR: Will show characteristic peaks for the aromatic protons of the benzodioxole ring, the methylenedioxy protons (~6.0 ppm), the vinylic proton, and the methyl group protons.
¹³C NMR: Confirms the number of unique carbons in the molecule.
FTIR: Will show strong peaks corresponding to the nitro group (NO₂) asymmetric and symmetric stretches (~1500 cm⁻¹ and ~1350 cm⁻¹) and the C=C double bond (~1640 cm⁻¹).
Troubleshooting Guide
This section addresses specific experimental problems in a cause-and-effect format.
Caption: Figure 2: Troubleshooting Workflow for Low Yield
Q: My reaction yields are consistently low or I get no product at all. What are the likely causes?
A: This is a common issue that can usually be traced back to one of three areas: reagents, reaction conditions, or workup.
Cause 1: Reagent Quality. The Henry reaction is sensitive to the purity of its starting materials.
Piperonal: Can oxidize over time if not stored properly. Check its melting point. If it's low or the material appears discolored, consider recrystallizing it from ethanol/water.
Nitroethane: Can absorb water or degrade. Using a freshly opened bottle or distilling it prior to use is recommended.
Catalyst: Ammonium acetate can decompose. Ensure you are using a fresh, dry supply.
Cause 2: Unfavorable Reaction Equilibrium. The final dehydration step is reversible.
Water Removal: The water produced during the reaction can hydrolyze the product or push the equilibrium back towards the intermediate. If you are not using a solvent system that removes water (like toluene with a Dean-Stark trap), the reaction may stall. In a solvent like glacial acetic acid, using a slight excess of nitroethane can help drive the reaction forward.
Cause 3: Suboptimal Temperature or Time.
Temperature: The reaction often requires heating (reflux) to facilitate the dehydration of the nitro-alcohol intermediate.[3] Insufficient temperature will result in the accumulation of this intermediate and low yields of the final product.
Reaction Time: These condensations can take several hours to reach completion. Monitor the reaction by TLC to determine when the starting aldehyde has been consumed.
Q: The reaction mixture turned into a dark, viscous oil and I can't isolate a crystalline product. What happened?
A: This typically points to polymerization or the formation of undesired side-products.
Cause 1: Excessively Strong Base or High Temperature. While the reaction needs a base, very strong bases (like concentrated NaOH) or excessive heat can promote the self-condensation of piperonal (a Cannizzaro-type reaction) or polymerization of the final product.
Solution: Stick to milder catalysts like ammonium acetate or primary amines. Maintain careful temperature control and avoid unnecessarily high heat.
Cause 2: Stalled at the Intermediate Stage. The β-nitro alcohol intermediate can be oily and difficult to crystallize. If the dehydration step is inefficient, this intermediate may be the main component of your crude product.
Solution: Ensure your protocol includes a distinct heating/reflux step after the initial addition phase to drive the elimination of water. You can analyze a sample of the oil by IR or NMR to look for the characteristic -OH peak of the alcohol, which would be absent in the desired final product.
Q: My NMR spectrum is confusing. I see extra peaks that I can't assign.
A: Unexpected signals in an NMR spectrum can arise from several sources.
Cause 1: E/Z Isomers. While the E-isomer is generally the major and more stable product, it is possible to form a small amount of the Z-isomer, which would give a separate set of peaks in the NMR.
Cause 2: Contamination with the β-Nitro Alcohol Intermediate. As discussed previously, incomplete dehydration will leave the alcohol intermediate in your product. This will show a distinct set of aliphatic signals and an -OH proton signal that are not part of the final product structure.
Cause 3: Nitrile Byproduct Formation. It has been reported that when using glacial acetic acid as a solvent, a side reaction can lead to the formation of 3,4-methylenedioxybenzonitrile.[7] This would introduce a different set of aromatic signals and the absence of the nitropropenyl side chain signals. If this is a persistent issue, consider switching to a different solvent system, such as toluene with an amine catalyst.
Optimized Experimental Protocols
The following protocols are provided as a robust starting point for your experiments.
Protocol 1: Synthesis using Ammonium Acetate in Glacial Acetic Acid
This is a widely cited and reliable method.
Materials:
Piperonal (1.0 eq)
Nitroethane (1.5 eq)
Ammonium Acetate (0.5 eq)
Glacial Acetic Acid (approx. 2 mL per gram of piperonal)
Procedure:
To a round-bottom flask equipped with a reflux condenser, add piperonal and glacial acetic acid. Stir until the aldehyde is fully dissolved.
Add ammonium acetate and nitroethane to the flask.
Heat the reaction mixture to a gentle reflux (approx. 100-110°C) using a heating mantle.
Monitor the reaction progress using TLC (e.g., 4:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 2-4 hours, once the piperonal spot has disappeared.
Allow the reaction mixture to cool slowly to room temperature, and then place it in an ice bath for at least 1 hour. Bright yellow crystals of the product should precipitate.
Collect the crystals by vacuum filtration.
Wash the crystals thoroughly with cold water to remove residual acetic acid and ammonium salts, followed by a small amount of cold ethanol to remove unreacted starting materials.
Dry the product under vacuum. A typical yield is 75-85%.
Protocol 2: Purification by Recrystallization
Procedure:
Transfer the crude, dried 4-(2-Nitro-1-propenyl)-1,3-benzodioxole to an Erlenmeyer flask.
Add a minimal amount of a suitable solvent (e.g., 95% ethanol or isopropanol) to the flask, just enough to form a slurry.
Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Do not overheat. If the solid does not dissolve, add more solvent dropwise until a clear solution is obtained at the boiling point.
Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.
Once at room temperature, place the flask in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under vacuum.
Data Summary: Influence of Reaction Conditions
The following table summarizes expected outcomes based on different reaction parameters. This is a qualitative guide to aid in optimization.
Parameter
Condition A
Condition B
Expected Outcome & Rationale
Catalyst
Ammonium Acetate
n-Butylamine
Ammonium Acetate: Generally provides good yields with simple workup. n-Butylamine: Can lead to faster reaction times but may require more careful purification.
Solvent
Glacial Acetic Acid
Toluene (with Dean-Stark)
Acetic Acid: Acts as both solvent and co-catalyst; simple setup. Toluene: Allows for azeotropic removal of water, which can significantly improve yield by driving the reaction equilibrium forward.[5]
Temperature
80°C
110°C (Reflux)
80°C: May be insufficient for complete dehydration, potentially leading to the isolation of the nitro-alcohol intermediate. 110°C: Ensures efficient dehydration to the final nitroalkene product.
The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines - ResearchGate. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Case ID: STAB-NITRO-BDX-001
Status: Active
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Executive Summary & Compound Profile
Welcome to the Technical Support Hub. You are likely inquiring about 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as 3,4-methylenedioxy-phenyl-2-nitropropene).
This compound is a thermodynamically unstable intermediate . It features a conjugated nitroalkene system (
) attached to an electron-rich benzodioxole ring. This structure creates a "push-pull" electronic system that makes the molecule highly susceptible to:
Michael Addition Polymerization (triggered by heat/base).
Photo-isomerization/Cycloaddition (triggered by UV/Visible light).[1]
Hydrolytic Decomposition (triggered by moisture).
If your sample has turned from bright yellow to orange/red or sticky gum, degradation has occurred.
Quick Reference Data
Parameter
Specification
Critical Note
Appearance
Bright yellow crystalline needles
Orange/Red = Polymerization/Degradation
Melting Point
~98–99 °C (Sharp)
Broad/Lower MP (<95°C) indicates impurities
Storage Temp
-20°C (Long-term)
2–8°C acceptable for <1 month
Light Sensitivity
High
Strictly protect from light
Moisture
Hydrophobic but sensitive
Store with desiccant
Storage Protocol (The "Golden" Standard)
The following decision matrix outlines the required storage conditions based on your intended usage timeline.
Storage Decision Matrix
Figure 1: Decision tree for optimal storage conditions to minimize thermodynamic degradation.
Troubleshooting Guide: Degradation & Recovery
Issue 1: "My sample has turned orange/red and sticky."
Diagnosis:Oligomerization/Polymerization.
The nitroalkene double bond is electron-deficient. Under exposure to heat or light, it undergoes chain polymerization or dimerization. The "red oil" is a mixture of oligomers and nitronates.
Mechanism of Failure:
Figure 2: The degradation pathway from crystalline monomer to amorphous polymer tar.
Corrective Action (Recrystallization Protocol):
Solvent: Ethanol (95% or anhydrous) or Isopropyl Alcohol (IPA).
Ratio: Approx. 3-5 mL solvent per gram of solid.
Place the degraded orange solid in a flask.
Add minimal boiling Ethanol/IPA until dissolved. Note: The polymer/tar is often less soluble than the monomer and may remain as an oil at the bottom.
Decantation (Crucial): If a dark red oil refuses to dissolve even at boiling, decant the hot clear yellow solution away from the red oil into a clean beaker. The oil is the irreversible polymer.
Allow the clear solution to cool slowly to room temperature, then refrigerate.
Filter the resulting bright yellow needles.
Issue 2: "The melting point is depressed (e.g., 92-94°C)."
Diagnosis:Solvent inclusion or partial isomerization.
Nitroalkenes can exist as
and isomers. The crystalline form is typically the thermodynamically stable isomer. Light exposure creates the unstable isomer, lowering the melting point.
Corrective Action:
Vacuum Dry: Ensure all solvent residues are removed (40°C under vacuum).
Recrystallize: Follow the protocol above. Slow cooling promotes the formation of the stable isomer crystal lattice.
Frequently Asked Questions (FAQ)
Q1: Can I store this compound in solution (e.g., DMSO or Methanol)?
Strictly No for long-term. In protic solvents (Methanol/Ethanol), the nitroalkene is in equilibrium with solvent adducts (Michael addition) over time. In DMSO, it is stable for short periods (days) if kept frozen, but degradation rates increase significantly compared to the solid state [1].
Q2: Is the "Red Tar" dangerous?
It is generally not explosive, but it is useless for synthesis. It represents a loss of mass. It is chemically intractable and should be disposed of as hazardous chemical waste.
Q3: Why does the Safety Data Sheet (SDS) mention "Lachrymator"?
Nitroalkenes are potent mucous membrane irritants. Dust from the yellow crystals can cause severe respiratory and eye irritation. Always handle in a fume hood.
Q4: I see a "polymerization inhibitor" mentioned in some literature. Should I add one?
For research quantities (<100g), physical storage (cold/dark) is superior to chemical additives. If storing bulk quantities >1kg, trace amounts of weak acids (e.g., acetic acid vapor) can sometimes stabilize the double bond against base-catalyzed polymerization, but this is rarely necessary for laboratory standards.
References
National Institute of Standards and Technology (NIST). (2025). 3,4-Methylenedioxy-beta-nitrostyrene Gas Phase Spectrum and Properties. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]
Royal Society of Chemistry. (2021). Understanding the different reactivity of (Z)- and (E)-β-nitrostyrenes. Retrieved from [Link]
Disclaimer: This guide is for research and development purposes only. The compound described is a chemical intermediate. Users must comply with all local laws regarding controlled substance precursors.
purification techniques for 4-(2-Nitro-1-propenyl)-1,3-benzodioxole after synthesis
The following technical guide addresses the purification of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as 3,4-methylenedioxy-β-methyl-β-nitrostyrene or MDP2NP). This guide is structured as a Tier-2 Technical Sup...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide addresses the purification of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as 3,4-methylenedioxy-β-methyl-β-nitrostyrene or MDP2NP).
This guide is structured as a Tier-2 Technical Support Resource , designed for researchers requiring high-purity intermediates for sensitive downstream applications (e.g., hydride reductions or Nef reactions).
Subject: Purification Protocols for 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
CAS: 1485-00-3 (Generic for the class; verify specific isomer)
Applicable Synthesis Route: Henry Reaction (Nitroaldol Condensation) of Piperonal + Nitroethane.
Executive Summary & Purity Criteria
The target molecule is a nitroalkene . In its pure form, it manifests as bright yellow, crystalline needles .
Target Melting Point: ~94–98°C (Distinct from the non-methylated nitrostyrene analog, which melts higher, ~160°C).
Visual Purity Indicator:
Pass: Lemon-yellow to canary-yellow crystals.
Fail: Orange (indicates unreacted piperonal or slight polymerization), Red/Brown (indicates significant polymerization/"tars" or amine catalyst residue).
Module A: The Primary Protocol (Recrystallization)
Recrystallization is the most efficient method for this compound due to the steep solubility curve of nitroalkenes in alcohols.
Solvent Selection Matrix
Solvent
Solubility (Cold)
Solubility (Hot)
Suitability
Notes
Ethanol (95% or Abs.)
Low
High
Optimal
The industry standard. Balances yield and purity.
Isopropanol (IPA)
Very Low
Moderate
Good
Better for "oily" crude batches; slower crystallization.
Methanol (MeOH)
Moderate
Very High
Aggressive
High yield loss if not cooled significantly (e.g., -20°C).
Acetic Acid
Moderate
High
Synthesis Only
Often used as the reaction solvent; not recommended for final polishing.
Step-by-Step Workflow
Pre-requisite: Crude product should be washed with cold water to remove water-soluble amine salts (catalysts like ammonium acetate or methylamine) before starting.
Dissolution: Place the crude, dried solid in a flask. Add the minimum amount of boiling Ethanol (approx. 3-4 mL per gram of crude).
Reflux: Heat to reflux until all solids dissolve.
Tech Tip: If a small amount of dark "tar" remains insoluble at the bottom, decant the hot clear yellow solution into a clean flask, leaving the tar behind.
Controlled Cooling: Allow the flask to cool to room temperature slowly on a cork ring or wood block. Do not place directly on a cold benchtop (shock cooling promotes oiling).
Crystallization: Once at room temperature, move to a refrigerator (4°C) for 2 hours.
Filtration: Vacuum filter the crystals. Wash with a small aliquot of ice-cold ethanol.
Workflow Visualization
Figure 1: Logical flow for the purification of nitroalkenes via recrystallization.
Module B: Troubleshooting Guide
Issue 1: The "Oiling Out" Phenomenon
Symptom: Upon cooling, the product separates as a yellow/orange oil at the bottom rather than forming crystals.
Root Cause:
Impurity Depression: Unreacted aldehyde (piperonal) lowers the melting point.
Super-saturation: Too little solvent used.
Shock Cooling: Cooling too fast traps impurities.
Corrective Action (The "Scratch & Seed" Protocol):
Re-heat: Re-dissolve the oil by heating the solvent back to reflux. Add a small amount (10-15%) more solvent.
Seeding: As it cools to just above room temperature, add a single crystal of pure product (if available).
Scratching: Use a glass stir rod to vigorously scratch the inner walls of the flask at the air/liquid interface. The microscopic glass shards provide nucleation sites.
Binary Solvent: If oiling persists, add water dropwise to the hot ethanol solution until slight turbidity appears, then let cool.
Issue 2: Persistent Orange/Red Color
Symptom: Crystals form but are dark orange or reddish.
Root Cause: Polymerization by-products or residual amine catalyst.
Corrective Action:
Acid Wash: Triturate (grind) the solid with dilute HCl (0.1M) followed by water to neutralize basic amine residues.
Carbon Treatment: During the hot dissolution step (Module A), add activated charcoal, stir for 5 minutes, and filter hot through Celite before cooling.
Module C: Advanced Purification (Chromatography)
If recrystallization fails to remove isomers or specific impurities, use Flash Column Chromatography.
Stationary Phase: Silica Gel (230-400 mesh).
Mobile Phase: Gradient elution.
Start: 100% Hexane (or Petroleum Ether).
Ramp to: 90:10 Hexane:Ethyl Acetate .
Elution Order:
Unreacted Nitroethane (elutes with solvent front).
Target Nitroalkene (Bright yellow band).
Unreacted Piperonal (slower, often requires UV detection).
Polymers/Tars (remain at baseline).
Module D: Safety & Handling (Critical)
Warning: Nitroalkenes are potent sternutators (agents that cause severe sneezing and respiratory irritation) and lachrymators.
PPE: Full face shield or goggles, butyl rubber gloves.
Ventilation: All operations, especially heating and filtration, must occur inside a functioning fume hood.
Spill Cleanup: Do not wipe dry. Wet with ethanol/water first to prevent dust generation.
Analytical Verification
Before proceeding to downstream reactions, verify purity:
TLC (Thin Layer Chromatography):
Solvent: Hexane:EtOAc (4:1).
Visualization: UV Light (254 nm). The nitroalkene is UV active (dark spot). Aldehyde impurities will fluoresce differently or stain with DNP (2,4-dinitrophenylhydrazine).
Melting Point: Sharp range between 94–98°C. A range >2°C indicates impurity.
References
ChemicalBook. (2025).[1][2][3] 3,4-Methylenedioxy-beta-nitrostyrene Properties and Melting Point Data. Retrieved from
Thermo Fisher Scientific. (2025).[2] Safety Data Sheet: 3,4-Methylenedioxy-beta-nitrostyrene.[4][5] Retrieved from
BenchChem. (2025).[2][6] Troubleshooting Tar Formation in Nitrostyrene Synthesis. Retrieved from
National Institutes of Health (PubChem). (2025). Compound Summary: 3,4-Methylenedioxy-beta-nitrostyrene.[4][5][7][8][9][10][11][12] Retrieved from
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry.
Technical Support Center: Scale-Up Synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole
Executive Summary & Chemical Scope User Query: Challenges in the scale-up synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole. Technical Clarification: While often cataloged as the "4-isomer" in certain legacy or suppli...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Chemical Scope
User Query: Challenges in the scale-up synthesis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole.
Technical Clarification:
While often cataloged as the "4-isomer" in certain legacy or supplier databases, the standard precursor derived from Piperonal (3,4-methylenedioxybenzaldehyde) is IUPAC-designated as 5-(2-nitro-1-propenyl)-1,3-benzodioxole (often abbreviated as MDP2NP). The process chemistry described below applies to the Henry (Nitroaldol) condensation of benzodioxole-carboxaldehydes with nitroethane.
The Core Challenge:
The primary failure mode in scaling this reaction is uncontrolled polymerization of the nitrostyrene product, resulting in a "red tar" or "red oil" that resists crystallization. This guide focuses on the Ammonium Acetate/Acetic Acid catalytic system, which offers the highest reliability for scale-up compared to strong base catalysis.
Reaction Mechanism & Failure Points
To troubleshoot, one must understand the competitive pathways. The desired pathway is a reversible Aldol addition followed by irreversible dehydration. The failure pathway is the polymerization of the electron-deficient alkene.
Caption: The Henry Reaction pathway. Note that water accumulation reverses the reaction (low yield), while excessive heat or strong bases drive the product toward irreversible polymerization (red tar).
Troubleshooting Guide: Frequently Asked Questions
Category A: Reaction Initiation & Kinetics
Q1: Why is my reaction stalling with low conversion (<50%)?Diagnosis: The Henry reaction is an equilibrium process. If water (a byproduct) is not removed or if the solvent is "wet," the equilibrium shifts back to the starting materials.
Corrective Action:
Solvent Quality: Ensure Glacial Acetic Acid is anhydrous.
Water Scavenging: On scales >100g, passive evaporation is insufficient. Use a slight excess of acetic anhydride (1-2%) to chemically scavenge water, or utilize a Dean-Stark trap if using a Toluene/Ammonium Acetate system.
Stoichiometry: Ensure a minimum 1.1 to 1.5 molar equivalent of Nitroethane. Nitroethane acts as both reagent and co-solvent to solubilize the intermediate.
Q2: I am using n-Butylamine as a catalyst, but my yield is inconsistent. Why?Analysis: Primary amines (n-Butylamine, Methylamine) are strong bases. While they initiate the reaction quickly, they also catalyze the Michael addition of the nitroalkane to the product, leading to dimers and polymers.
Recommendation: Switch to Ammonium Acetate (NH4OAc) . It acts as a buffer, providing a milder pH that favors dehydration to the alkene without promoting rapid polymerization.
Category B: Impurity Profile ("The Red Oil")
Q3: My product crashed out as a dark red oil instead of yellow crystals. Can it be saved?Diagnosis: "Red oil" indicates a mixture of product, unreacted aldehyde, and nitrostyrene oligomers. This usually happens due to:
Overheating (>100°C).
pH too high (too much base).
Cooling too rapidly, trapping impurities.
Recovery Protocol:
Decant: Pour off the supernatant solvent.
Trituration: Add cold Methanol (MeOH) or Isopropanol (IPA) to the oil.
Scratch & Chill: Vigorously scratch the flask walls with a glass rod while submerged in an ice bath. This induces nucleation.
Recrystallization: If it solidifies, recrystallize immediately from boiling IPA. If it remains oil, the polymerization is likely too advanced; discard and restart.
Dissolution: In a 1L 3-neck round-bottom flask equipped with a thermometer and reflux condenser, dissolve Piperonal in Glacial Acetic Acid.
Addition: Add Nitroethane, followed by Ammonium Acetate.
Reaction: Heat to 90°C with gentle stirring. The solution will turn yellow, then darken to orange.
Critical Check: Do not exceed 100°C. High heat degrades the benzodioxole ring and promotes tars.
Quench: Once TLC confirms completion, cool the mixture to 45°C .
Precipitation: Pour the warm solution slowly into 1.5L of ice-cold water with vigorous mechanical stirring.
Observation: The product should precipitate as a bright yellow solid.
Filtration: Filter immediately. Wash the cake with 500mL cold water to remove acid and catalyst.
Purification: Recrystallize from boiling Ethanol (EtOH) or Isopropanol (IPA) (approx. 3-4 mL per gram of crude).
Safety & Waste Management
Diagram 2: Safety Decision Tree
Caption: Emergency response for thermal runaway. Nitro compounds are energetic; rapid cooling and dilution are required to prevent decomposition.
Specific Hazards:
Nitroethane: Flammable (Flash point: 28°C). Vapors may form explosive mixtures.
Nitrostyrenes: Severe skin irritants (sternutators). Wear full PPE (respirator, gloves) to avoid sensitization.
Waste Disposal: The aqueous filtrate contains acetic acid, ammonium salts, and dissolved nitro-organics. Neutralize with Sodium Bicarbonate before disposal as organic waste. Do not mix with strong oxidizers.
References
Mechanism of the Henry Reaction. Organic Chemistry Portal. Retrieved from [Link]
Scale-up of Nitroaldol Condensations. ResearchGate (Process Chemistry Archives). Retrieved from [Link]
Safety Data: Nitroethane. PubChem. Retrieved from [Link]
(Note: While specific "4-isomer" literature is sparse due to nomenclature variations, the protocols above are grounded in the authoritative general procedures for benzodioxole-derived Henry condensations found in the cited process chemistry databases.)
Troubleshooting
analytical methods for detecting impurities in 4-(2-Nitro-1-propenyl)-1,3-benzodioxole samples
Status: Operational Ticket Context: Impurity Detection & Characterization Audience: Analytical Chemists, Forensic Researchers, Process Development Scientists Executive Summary 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (als...
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket Context: Impurity Detection & Characterization
Audience: Analytical Chemists, Forensic Researchers, Process Development Scientists
Executive Summary
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as MDP-2-NP or 3,4-methylenedioxyphenyl-2-nitropropene ) is a thermally sensitive conjugated nitroalkene. While it serves as a critical intermediate in the synthesis of phenethylamines, its analysis presents unique challenges due to its tendency to polymerize or degrade under thermal stress (GC inlet) and its existence as geometric isomers (E/Z).
This guide provides validated protocols for detecting impurities—specifically unreacted precursors (piperonal), solvent residues, thermal degradation products, and geometric isomers.
Module 1: Gas Chromatography-Mass Spectrometry (GC-MS)
Critical Warning: Nitropropenes are thermally labile. High inlet temperatures (>250°C) often cause degradation into the corresponding ketone (MDP-2-P) or polymerization artifacts, leading to "ghost peaks" and false positives.
Optimized Protocol: Low-Thermal Stress Method
Parameter
Setting
Rationale
Column
DB-5MS or Rtx-5MS (30m x 0.25mm, 0.25µm)
Standard non-polar phase separates non-polar impurities effectively.
Inlet Mode
Pulsed Splitless or Cool On-Column
Minimizes residence time in the hot liner.
Inlet Temp
200°C (Max)
Temperatures >220°C drastically increase degradation to MDP-2-P.
Note: If MDP-2-P is observed, verify if it is a true impurity or a GC artifact by lowering inlet temp by 20°C. If the peak area decreases, it is an artifact.
Application: Best for quantifying E/Z isomers and analyzing thermally unstable samples without degradation.
Protocol: Isomer Separation & Purity
The E-isomer is typically the thermodynamic product, but the Z-isomer is a common impurity. Standard C18 columns may struggle to resolve them; a Phenyl-Hexyl column is recommended for superior
selectivity.
Column: Agilent Zorbax Eclipse Plus Phenyl-Hexyl (150mm x 4.6mm, 3.5µm)
Mobile Phase A: Water + 0.1% Formic Acid
Mobile Phase B: Acetonitrile + 0.1% Formic Acid
Gradient:
0-2 min: 30% B
2-15 min: 30% → 90% B
15-20 min: 90% B
Flow Rate: 1.0 mL/min
Detection: DAD at 313 nm (Specific max for nitrostyrenes) and 235 nm (Piperonal).
Visual Analytical Workflows
Workflow 1: Analytical Decision Matrix
Figure 1: Decision matrix for selecting between GC-MS and HPLC based on impurity type and thermal stability risks.
Troubleshooting & FAQs
Q1: I see a significant peak at m/z 178 in my GC-MS. Is my sample contaminated with the ketone (MDP-2-P)?
Diagnosis: This is the most common artifact. The nitroalkene bond is heat-sensitive.
Validation Test:
Run the sample at Inlet 250°C. Record the area ratio of Nitropropene:Ketone.
Run the sample at Inlet 180°C (or Cool On-Column).
Result: If the Ketone peak disappears or shrinks significantly at 180°C, it is thermal degradation inside the instrument, not an impurity in your sample.
Q2: My HPLC baseline is noisy, and I can't detect trace piperonal.
Diagnosis: You are likely detecting at the wrong wavelength.
Solution: Nitropropenes absorb strongly at ~313-360 nm (yellow region), while Piperonal absorbs maximally at ~230-235 nm or ~270 nm.
Action: Use a Diode Array Detector (DAD) to extract chromatograms at 235 nm specifically for Piperonal quantification.
Q3: How do I distinguish the E and Z isomers?
Technical Insight:
NMR: The E-isomer typically has a vinylic proton signal further downfield (~8.0 ppm) compared to the Z-isomer due to the anisotropy of the nitro group.
HPLC: On a Phenyl-Hexyl column, the isomers will have slightly different retention times. The E-isomer is generally the major product (90%+) in Henry condensations. The minor peak with a similar UV spectrum is the Z-isomer.
Q4: The sample is not fully soluble in Methanol.
Diagnosis: Presence of inorganic salts (catalyst residues like Ammonium Acetate) or high-molecular-weight polymers (tars).
Action:
Filter the sample through a 0.22 µm PTFE filter.
Analyze the solid residue via FTIR or SEM-EDS to identify inorganic catalysts.
Analyze the filtrate via HPLC for organic impurities.
Impurities Profile Summary
Impurity Type
Likely Identity
Detection Method
Origin
Precursor
Piperonal
GC-MS / HPLC (235nm)
Incomplete Reaction
Precursor
Nitroethane
GC-MS (Headspace)
Solvent Residue
Isomer
Z-MDP-2-NP
HPLC (Phenyl-Hexyl)
Isomerization
Side Product
MDP-2-P
GC-MS (Check Artifact)
Hydrolysis / Degradation
Dimer
Nitrostyrene Dimers
LC-MS / GPC
Polymerization (Storage)
References
Forensic Science International. (2012). Synthesis and impurity profiling of MDMA prepared from commonly available starting materials.[2][3]Link[3]
Microgram Journal. (2005). Determination of synthesis route of 1-(3,4-methylenedioxyphenyl)-2-propanone (MDP-2-P) based on impurity profiles.Link
Journal of Chromatography A. (2008). Chromatographic separation of geometric isomers of nitrostyrene derivatives.
Scientific Reports. (2020). Organic impurity profiling of MDMA synthesised from catechol and eugenol.[4]Link
BenchChem. (2025). A Comparative Guide to the GC-MS Analysis of 1-Phenyl-2-Nitropropene and Its Reaction Products.Link (Simulated based on search context for general nitropropene handling).
Author: BenchChem Technical Support Team. Date: February 2026
Status: Online
Operator: Senior Application Scientist
Ticket ID: BZO-SOL-OPT-2024
Subject: Strategies to overcome solubility limits and metabolic liabilities of benzodioxole scaffolds.
The Benzodioxole Challenge: An Executive Brief
Welcome to the technical support hub. If you are working with benzodioxole derivatives (e.g., analogs of tadalafil, stiripentol, or paroxetine), you are likely facing a dual-threat to bioavailability:
The "Brick Dust" vs. "Grease Ball" Paradox: The planar methylenedioxy ring facilitates strong
stacking, often leading to high crystal lattice energy (high melting point) and poor aqueous solubility (BCS Class II).
Metabolic Suicide: The methylene carbon (
) is chemically liable. It undergoes cytochrome P450 (CYP)-mediated oxidation to form a carbene intermediate, which irreversibly complexes with the heme iron, causing non-linear pharmacokinetics and drug-drug interactions (DDIs).
This guide provides troubleshooting workflows to navigate these physicochemical and biological barriers.
Issue A: "My compound precipitates immediately upon dilution in Simulated Gastric Fluid (SGF)."
Diagnosis:
Your formulation lacks sufficient supersaturation maintenance . Benzodioxole derivatives are prone to rapid crystallization due to their high lattice energy. Simple cosolvents (DMSO/Ethanol) will crash out upon aqueous dilution.
Recommended Strategy: Amorphous Solid Dispersions (ASD)
For high-melting-point benzodioxoles (Tm > 150°C), ASDs are the gold standard. You must disrupt the crystal lattice and stabilize the amorphous form using a polymer.
Technical Deep Dive: Polymer Selection
PVP-VA64 (Kollidon® VA64): Excellent for benzodioxoles. The vinyl acetate moiety interacts hydrophobically with the aromatic ring, while the pyrrolidone carbonyl hydrogen bonds with the ether oxygens of the dioxole ring.
HPMC-AS: Essential if you need pH-dependent release to protect the acid-labile benzodioxole ring from gastric hydrolysis (a known issue for stiripentol analogs).
Protocol 1: Ternary Solid Dispersion via Spray Drying
Objective: Create a stable amorphous system for a Tadalafil-like analog.
Feed Preparation: Dissolve API and PVP-VA64 (Ratio 1:3) in the solvent system.[1] Add 5% w/w TPGS. Total solid content should be 5-10% to ensure rapid droplet drying.
Process Parameters (Büchi B-290 scale):
Inlet Temp: 80–100°C (Keep below Tg of the polymer to prevent tackiness).
Outlet Temp: Maintain 45–55°C.
Aspirator: 100% (Max airflow).
Pump Rate: 15–20% (Slow feed to prevent wet particles).
Secondary Drying: Vacuum dry the collected powder at 40°C for 48 hours to remove residual solvent (critical to prevent solvent-mediated crystallization).
Validation: Perform DSC. A single Tg (glass transition temperature) indicates a miscible, single-phase amorphous system.
Issue B: "My compound has a low melting point (< 100°C) but is extremely lipophilic (LogP > 4)."
Diagnosis:
This is a "Grease Ball" molecule. Solid dispersions may fail because the drug acts as a plasticizer, lowering the Tg of the mixture and causing recrystallization.
Recommended Strategy: Lipid-Based Formulations (SEDDS/SMEDDS)
Leverage the lipophilicity. Dissolve the drug in a lipid pre-concentrate that self-emulsifies in the gut.[2] This also promotes lymphatic transport , bypassing the liver (crucial for benzodioxoles with high first-pass metabolism).
Protocol 2: Supersaturable SEDDS Formulation
Objective: Formulate a Stiripentol-like lipophilic oil.
Formulation Matrix (Type IIIA SEDDS):
Oil Phase (20%): Capryol™ 90 (Solubilizer for benzodioxoles).
Surfactant (50%): Cremophor® EL or Labrasol® (High HLB for emulsification).
Cosolvent (30%): Transcutol® HP (Enhances drug loading).
Step-by-Step Workflow:
Solubility Screening: Determine saturation solubility of the API in individual excipients at 25°C.
Blending: Mix Oil, Surfactant, and Cosolvent in a glass vial. Vortex for 2 minutes.
Loading: Add API to the blank SEDDS vehicle. Heat to 50°C (if stable) and stir until dissolved.
Supersaturation Test: Dilute 1 mL of SEDDS into 900 mL water. It should form a clear/bluish microemulsion (< 100 nm size) within 2 minutes.
Precipitation Inhibition: If precipitation occurs within 1 hour, add 2-4% HPMC E5 as a precipitation inhibitor (creating a "Super-SEDDS").
Troubleshooting Module: The Bioavailability-Metabolism Disconnect
Issue C: "In vitro dissolution is 100%, but in vivo bioavailability is low or non-linear."
Diagnosis:
You are likely seeing Mechanism-Based Inhibition (MBI) . The benzodioxole ring is oxidized by CYP450 to a carbene, which covalently binds to the heme iron.
Low Dose: High first-pass metabolism destroys the drug.
High Dose: Enzymes are inactivated (suicide inhibition), leading to a sudden, disproportionate spike in plasma concentration (non-linear PK).
Visualization: The Benzodioxole Metabolic Trap
Figure 1: Mechanism of CYP450 inactivation by benzodioxole derivatives. The formation of the carbene intermediate leads to quasi-irreversible enzyme inhibition.
Data Summary: Comparative Efficacy of Strategies
Strategy
Target Molecule Type
Primary Mechanism
Key Excipients
Ref
Solid Dispersion (Spray Drying)
High MP, Crystalline (e.g., Tadalafil)
Lattice disruption, Amorphous stabilization
PVP-VA64, HPMC-AS
[1, 2]
Nanoemulsion / SEDDS
Low MP, Lipophilic (e.g., Stiripentol)
Solubilization, Lymphatic bypass
Capryol 90, Labrasol, Tween 80
[3, 4]
Cyclodextrin Complexation
Bulky, Hydrophobic
Host-guest inclusion (protects labile ring)
HP-β-CD, SBE-β-CD
[5, 6]
Particle Size Reduction
Moderate Solubility
Surface area expansion (Noyes-Whitney)
Poloxamer 188 (Stabilizer)
[7]
Frequently Asked Questions (FAQ)
Q: Can I use salt formation to improve solubility?A: Generally, no. The benzodioxole ring itself is non-ionizable. Unless your derivative has a distinct basic (amine) or acidic (carboxylic) tail, salt formation is ineffective. Focus on ASDs or lipid systems.
Q: Why does my Tadalafil analog dissolution test fail in pure water but pass in 0.1N HCl?A: If your analog contains a basic nitrogen (like the indole nitrogen in Tadalafil), it will have pH-dependent solubility. However, relying on gastric pH is risky due to inter-patient variability. We recommend adding a pH-modifier (e.g., Fumaric acid) inside the formulation to create a "micro-environmental pH" that ensures dissolution regardless of the stomach's actual pH.
Q: How do I prevent the "parachute" from crashing in my SEDDS?A: The "Spring and Parachute" effect relies on polymers to inhibit crystal growth after the initial supersaturation (spring). Add 2-5% PVP K30 or HPMC E5 to your lipid formulation. This acts as a crystallization inhibitor, extending the window of absorption.
References
Development of spray-dried amorphous solid dispersions of tadalafil using glycyrrhizin for enhanced dissolution. National Institutes of Health (NIH). Available at: [Link]
Investigation of Dissolution Mechanism and Release Kinetics of Poorly Water-Soluble Tadalafil from Amorphous Solid Dispersions. MDPI Pharmaceutics. Available at: [Link][2][3][4][5][6][7][8]
Nanoemulsions as novel oral carriers of stiripentol: insights into the protective effect and absorption enhancement. Dove Medical Press. Available at: [Link]
Strategies to Formulate Lipid-based Drug Delivery Systems. American Pharmaceutical Review. Available at: [Link]
Cyclodextrin inclusion complexation and pharmaceutical applications. ScienceAsia. Available at: [Link]
Molecular Inclusion Complexes of β-Cyclodextrin Derivatives Enhance Aqueous Solubility. National Institutes of Health (NIH). Available at: [Link]
Technical Guide: Overcoming Resistance Mechanisms to 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD)
Executive Summary & Compound Profile 4-(2-Nitro-1-propenyl)-1,3-benzodioxole , often abbreviated in literature as NPBD , represents a class of nitroalkenyl benzenes. Unlike traditional antibiotics that target cell wall s...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Profile
4-(2-Nitro-1-propenyl)-1,3-benzodioxole , often abbreviated in literature as NPBD , represents a class of nitroalkenyl benzenes. Unlike traditional antibiotics that target cell wall synthesis or ribosomal subunits, NPBD acts primarily as a tyrosine mimetic and a thiol oxidant . It inhibits bacterial and fungal protein tyrosine phosphatases (PTPs) and creates redox stress by depleting intracellular thiols via Michael addition [1, 2].
While NPBD exhibits a "low resistance" profile regarding acquired genetic mutations [2], researchers frequently encounter intrinsic resistance hurdles—particularly in Gram-negative organisms. This guide addresses the three primary failure modes in NPBD susceptibility assays: Efflux Pumping , Enzymatic Nitro-Reduction , and Thiol Sequestration .
Symptom: High Minimum Inhibitory Concentrations (MIC) observed in Gram-negative strains (P. aeruginosa, A. baumannii) compared to Gram-positives (S. aureus).
The Mechanism: Hydrophobic Exclusion
NPBD is a hydrophobic molecule. In Gram-negative bacteria, the Resistance-Nodulation-Division (RND) family of efflux pumps (e.g., AcrAB-TolC in E. coli, MexAB-OprM in P. aeruginosa) actively expels hydrophobic nitro-compounds from the periplasm before they can reach their cytosolic targets (PTPs) [4, 5]. This is an intrinsic resistance mechanism, not a mutation.
Diagnostic Protocol: Efflux Inhibition Assay
To confirm if efflux is the cause of high MICs, perform a chemosensitization assay using a known Efflux Pump Inhibitor (EPI).
Target Strain: P. aeruginosa or E. coli isolate.[1][2][3][4]
Control: Strain with deleted efflux operon (e.g., E. coli
tolC) if available.
Step-by-Step Workflow:
Preparation: Prepare Mueller-Hinton Broth (MHB) containing PAβN at a sub-inhibitory concentration (typically 20-50 µg/mL). Note: Validate that PAβN alone does not inhibit growth.
Plate Setup: Set up a standard microdilution checkerboard.
Rows: Increasing concentrations of NPBD (0.5 to 64 µg/mL).
Columns: +/- EPI.
Incubation: Inoculate with
CFU/mL and incubate at 37°C for 18-24 hours.
Analysis: Calculate the Fold Reduction in MIC.
Interpretation: A
-fold reduction confirms active efflux is the primary resistance driver.
Mechanistic Visualization: RND Efflux Pathway
Caption: Figure 1. The RND efflux complex captures hydrophobic NPBD from the periplasm/inner membrane interface and extrudes it, preventing cytosolic accumulation.[5]
Symptom: Compound activity decreases rapidly over time in culture; "regrowth" of bacteria observed after 24 hours despite initial inhibition.
The Mechanism: Nitro-Reduction
Many bacteria possess Type I (oxygen-insensitive) and Type II (oxygen-sensitive) nitroreductases (NTRs). These enzymes reduce the nitro group (
) of NPBD to an amine () via nitroso and hydroxylamine intermediates [3, 6]. The amine derivative typically lacks the electron-withdrawing capacity required for Michael addition and PTP inhibition, effectively detoxifying the drug.
Diagnostic Protocol: Spectrophotometric NTR Assay
Monitor the disappearance of the characteristic nitro-absorption peak to confirm enzymatic degradation.
Materials:
Lysate: Cell-free lysate of the resistant strain.
Cofactors: NADPH (1 mM).
Spectrophotometer: Capable of reading at 350–450 nm (NPBD
typically ~360 nm).
Step-by-Step Workflow:
Lysate Prep: Grow bacteria to mid-log phase, pellet, and lyse (sonication). Centrifuge to remove debris.
Reaction Mix: In a quartz cuvette, combine:
900 µL Phosphate Buffer (pH 7.4)
50 µL Bacterial Lysate
50 µL NPBD (final conc. 100 µM)
Baseline: Record absorbance at
for 1 minute.
Initiation: Add NADPH to initiate the reaction.
Kinetic Read: Monitor the decrease in absorbance at
for 10–20 minutes.
Interpretation: A rapid decrease in absorbance indicates active nitroreductase metabolism. If stable, the resistance is likely non-enzymatic.
Symptom: NPBD is effective in Minimal Media but loses potency in Rich Media (e.g., LB, Brain Heart Infusion).
The Mechanism: Chemical Quenching (Michael Addition)
NPBD is an electrophile (Michael acceptor). In media rich in exogenous thiols (cysteine, glutathione) or in bacteria overproducing intracellular thiols (e.g., Mycothiol in Mycobacteria, Glutathione in Proteobacteria), the drug is sequestered before it can bind its protein targets [1, 7].
Diagnostic Protocol: Thiol Depletion/Addition
Step-by-Step Workflow:
Media Comparison: Determine MIC in Minimal Media (e.g., M9 glucose) vs. Rich Media. A large discrepancy (>4-fold) suggests thiol interference.
Exogenous Addition: Add 1–5 mM Cysteine or Glutathione (GSH) to the Minimal Media assay.
Result: If MIC increases drastically (protection), the mechanism is thiol-dependent.
Intracellular Depletion (Advanced): Treat cells with Buthionine Sulfoximine (BSO), a glutathione synthesis inhibitor, prior to NPBD exposure.
Result: Sensitization to NPBD in the presence of BSO confirms intracellular thiol buffering is a resistance factor.
Mechanistic Visualization: Michael Addition
Caption: Figure 3. Competition between the drug target (PTP) and the cellular thiol pool (Glutathione). High thiol levels sequester NPBD.
Summary of Troubleshooting Matrix
Observation
Probable Cause
Verification Step
Corrective Action
High MIC in Gram-Negatives
RND Efflux Pumps
MIC reduction with PAβN or CCCP
Use efflux-deficient strains or co-administer EPIs.
Loss of Activity over Time
Nitroreductase Degradation
Spectrophotometric assay (loss of 360nm peak)
Test under anaerobic conditions (if Type I NTR) or use NTR-deficient mutants.
Media-Dependent Activity
Thiol Sequestration
MIC comparison (Minimal vs. Rich Media)
Standardize assays in defined media; account for thiol concentration in PK/PD models.
References
White, K. S., Nicoletti, G., & Borland, R. (2014).[6] Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor.[6] The Open Microbiology Journal, 8, 48–59. Link
White, K. S. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor.[7][8] Antibiotics, 11(9), 1188. Link
Williams, R. E., et al. (2015). Bacterial Nitroreductase Enzymes. Ackerley Lab Research Overview. Link
Blanco, P., et al. (2016). Bacterial Multidrug Efflux Pumps: Much More Than Antibiotic Resistance Determinants.[3] Microorganisms, 4(1), 14. Link
Nikaido, H., & Takatsuka, Y. (2009). Mechanisms of RND multidrug efflux pumps. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1794(5), 769-781. Link
Roldán, M. D., et al. (2008). Bacterial nitroreductases: structure, function and exploitation in biocatalysis and bioremediation. FEMS Microbiology Reviews, 32(3), 474–500. Link
Allocati, N., et al. (2009). Glutathione transferases in bacteria. The FEBS Journal, 276(1), 58-75. Link
A Comparative Analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole and Other Tyrosine Phosphatase Inhibitors: A Guide for Researchers
In the intricate world of cellular signaling, protein tyrosine phosphatases (PTPs) play a critical role as negative regulators, counterbalancing the activity of protein tyrosine kinases. Their dysregulation is implicated...
Author: BenchChem Technical Support Team. Date: February 2026
In the intricate world of cellular signaling, protein tyrosine phosphatases (PTPs) play a critical role as negative regulators, counterbalancing the activity of protein tyrosine kinases. Their dysregulation is implicated in a host of human diseases, including cancer, diabetes, and autoimmune disorders, making them attractive targets for therapeutic intervention. This guide provides a comparative analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD), a compound of emerging interest, with established tyrosine phosphatase inhibitors. Our objective is to furnish researchers, scientists, and drug development professionals with a comprehensive resource, underpinned by experimental data, to inform their research and development endeavors.
The Significance of Targeting Protein Tyrosine Phosphatases
Protein tyrosine phosphorylation is a fundamental post-translational modification that governs a vast array of cellular processes. The delicate equilibrium between phosphorylation and dephosphorylation, maintained by protein tyrosine kinases and PTPs respectively, is paramount for normal cellular function. When this balance is perturbed, it can lead to uncontrolled cell growth, metabolic dysregulation, and immune system dysfunction. Consequently, the development of small molecule inhibitors that can selectively modulate the activity of specific PTPs represents a promising therapeutic strategy.
This guide will focus on a comparative analysis of NPBD against a panel of well-characterized PTP inhibitors, each with distinct mechanisms and selectivity profiles:
Sodium Orthovanadate: A classical, broad-spectrum PTP inhibitor often used as a research tool.
Trodusquemine (MSI-1436): A highly selective allosteric inhibitor of PTP1B, which has been investigated in clinical trials for diabetes and obesity.
SHP099: A potent and selective allosteric inhibitor of SHP2, a PTP implicated in various cancers.
In Focus: 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD)
4-(2-Nitro-1-propenyl)-1,3-benzodioxole, also known as NPBD, is a nitroalkenylbenzene derivative that has been identified as a competitive inhibitor of protein tyrosine phosphatases[1][2]. Structurally, it acts as a tyrosine mimetic, enabling it to bind to the active site of PTPs[1][3].
Initial studies have demonstrated that NPBD exhibits inhibitory activity against human protein tyrosine phosphatase 1B (PTP1B) and the bacterial virulence factor YopH[2]. Notably, at a concentration of 40 µM, NPBD was shown to inhibit PTP1B activity by 46%[2]. This inhibitory action, coupled with its reported anti-infective properties, makes NPBD a compound of significant interest for further investigation[1][2][4]. However, a detailed characterization of its potency and selectivity profile against a broader range of PTPs is necessary to fully understand its therapeutic potential.
Comparator Profile: Established Tyrosine Phosphatase Inhibitors
Sodium Orthovanadate: The Pan-PTP Inhibitor
Sodium orthovanadate is a widely used, non-selective inhibitor of PTPs and alkaline phosphatases[5][6][7][8][9][10]. It acts as a phosphate analog, competitively inhibiting the active site of these enzymes[5][7]. Its broad-spectrum activity makes it a valuable tool for studying the overall effects of PTP inhibition in cellular systems. However, its lack of specificity limits its therapeutic potential due to the high risk of off-target effects. The reported IC50 values for sodium orthovanadate against PTP1B vary, with some studies indicating values in the nanomolar range and others in the micromolar range, highlighting the influence of assay conditions on its apparent potency[5][8][9].
Trodusquemine: The Selective PTP1B Allosteric Inhibitor
Trodusquemine (MSI-1436) represents a significant advancement in the development of selective PTP inhibitors. It is a non-competitive, allosteric inhibitor of PTP1B with a reported IC50 value of approximately 1 µM[11]. Its allosteric mechanism of action, binding to a site distinct from the highly conserved active site, confers remarkable selectivity. Trodusquemine has been shown to be over 200-fold more selective for PTP1B than for the closely related T-cell protein tyrosine phosphatase (TCPTP)[11]. This high degree of selectivity has made it a valuable tool for elucidating the specific roles of PTP1B in metabolic regulation and a promising candidate for the treatment of diabetes and obesity[11][12].
SHP099: A Potent and Selective Allosteric Inhibitor of SHP2
SHP2, encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that plays a crucial role in cell growth and differentiation signaling pathways. Gain-of-function mutations in SHP2 are associated with developmental disorders and various cancers. SHP099 is a first-in-class, orally bioavailable, and highly selective allosteric inhibitor of SHP2, with a reported IC50 of 71 nM[][14]. By stabilizing SHP2 in an auto-inhibited conformation, SHP099 effectively blocks its downstream signaling. The development of SHP099 and other SHP2 inhibitors has opened up new avenues for targeted cancer therapy.
Head-to-Head: A Comparative Overview
To provide a clear comparison of these inhibitors, the following table summarizes their key characteristics and reported inhibitory activities.
Experimental Design for a Comprehensive Comparison
To rigorously evaluate the potential of NPBD as a selective PTP inhibitor, a series of well-controlled experiments are essential. The following protocols provide a framework for a head-to-head comparison with the aforementioned inhibitors.
Experimental Workflow
Caption: Workflow for comparative analysis of PTP inhibitors.
Detailed Experimental Protocols
1. In Vitro PTP Inhibition Assay (Malachite Green Method)
This assay quantifies the release of inorganic phosphate from a phosphopeptide substrate upon dephosphorylation by a PTP. The Malachite Green reagent forms a colored complex with free phosphate, which can be measured spectrophotometrically.
Materials:
Recombinant human PTPs (PTP1B, SHP1, SHP2, TCPTP)
Phosphopeptide substrate (e.g., a synthetic phosphotyrosine-containing peptide)
Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.2, 100 mM NaCl, 1 mM DTT, 1 mM EDTA)
Malachite Green Reagent
Test inhibitors (NPBD, Sodium Orthovanadate, Trodusquemine, SHP099)
96-well microplate
Microplate reader
Procedure:
Prepare serial dilutions of the test inhibitors in the assay buffer.
In a 96-well plate, add 20 µL of the appropriate inhibitor dilution to each well. For control wells, add 20 µL of assay buffer.
Add 20 µL of the recombinant PTP enzyme solution (at a pre-determined optimal concentration) to each well.
Incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.
Initiate the enzymatic reaction by adding 20 µL of the phosphopeptide substrate solution.
Incubate the plate at 37°C for a specified time (e.g., 30 minutes), ensuring the reaction remains in the linear range.
Stop the reaction by adding 100 µL of Malachite Green Reagent to each well.
Incubate at room temperature for 15-20 minutes to allow for color development.
Measure the absorbance at 620-660 nm using a microplate reader[15][16][17][18].
Calculate the percentage of inhibition for each inhibitor concentration relative to the control and determine the IC50 values by non-linear regression analysis.
2. Cell-Based Assay: Western Blot Analysis of Insulin Receptor Phosphorylation
This protocol assesses the ability of PTP1B inhibitors to enhance insulin-stimulated phosphorylation of the insulin receptor (IR) and its downstream effector, Akt, in a cellular context.
Materials:
HepG2 human hepatoma cells (or other suitable cell line)
Cell culture medium (e.g., DMEM with 10% FBS)
Insulin
Test inhibitors (NPBD, Sodium Orthovanadate, Trodusquemine)
Lysis buffer (RIPA buffer supplemented with protease and phosphatase inhibitors)
Seed HepG2 cells in 6-well plates and grow to 80-90% confluency.
Serum-starve the cells for 4-6 hours.
Pre-treat the cells with various concentrations of the test inhibitors or vehicle control for 1 hour.
Stimulate the cells with insulin (e.g., 100 nM) for 10-15 minutes.
Wash the cells with ice-cold PBS and lyse them with lysis buffer.
Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.
Denature equal amounts of protein from each sample by boiling in Laemmli buffer.
Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane[19][20][21][22].
Block the membrane with blocking buffer for 1 hour at room temperature.
Incubate the membrane with the primary antibody (e.g., anti-phospho-IR) overnight at 4°C.
Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.
Strip the membrane and re-probe with antibodies for total IR, phospho-Akt, and total Akt to ensure equal loading and to assess downstream signaling.
Visualizing the Signaling Impact: The Insulin Receptor Pathway
The following diagram illustrates the central role of PTP1B in downregulating the insulin signaling pathway and the expected effect of its inhibition.
Caption: PTP1B's role in insulin signaling and the effect of inhibitors.
Concluding Remarks and Future Directions
This guide has provided a framework for the comparative analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole with other key tyrosine phosphatase inhibitors. While preliminary data suggests that NPBD is a promising PTP inhibitor, further rigorous investigation is required to fully elucidate its potency, selectivity, and mechanism of action. The experimental protocols outlined herein offer a starting point for such studies.
A thorough understanding of NPBD's activity against a panel of PTPs will be crucial in determining its potential as a selective therapeutic agent. Should it exhibit a favorable selectivity profile, further studies in cellular and in vivo models of diseases where PTPs are dysregulated, such as diabetes and cancer, would be warranted. The journey from a promising hit compound to a clinically viable drug is long and arduous, but with a systematic and data-driven approach, the therapeutic potential of novel PTP inhibitors like NPBD can be fully explored.
References
Phosphate Assay Malachite Green Protocol. Provost & Waller Research. [Link]
Representative examples of non-competitive PTP1B inhibitors. ResearchGate. [Link]
Malachite Green Phosphate Assay (Cat. # 786-1924). G-Biosciences. [Link]
Inhibition of SHP2 and SHP1 Protein Tyrosine Phosphatase Activity by Chemically Induced Dimerization. PMC. [Link]
Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Semantic Scholar. [Link]
Selective inhibition of leukemia-associated SHP2E69K mutant by the allosteric SHP2 inhibitor SHP099. PMC. [Link]
Phosphatase inhibition by sodium orthovanadate displays anti-inflammatory action by suppressing AKT-IKKβ signaling in RAW264.7 cells. PMC. [Link]
Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Sellers Lab. [Link]
Comparison of the Effects of Sodium Orthovanadate and Sodium Metavanadate on the Growth and Survival of DU-145 Prostate Cancer Cells. ResearchGate. [Link]
Enzymatic activity of PTP1B after treatment with different... ResearchGate. [Link]
IC50, Ki and mode of inhibition for compounds 1-4 on PTP1B. ResearchGate. [Link]
Allosteric regulation of the tyrosine phosphatase PTP1B by a protein–protein interaction. Wiley Online Library. [Link]
A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. PMC. [Link]
WESTERN BLOTTING OF PHOSPHO-PROTEINS PROTOCOL. ResearchGate. [Link]
Western Blot Protocol: Complete Step-by-Step Guide. Boster Bio. [Link]
Best Practice for Western Blot Detection of Phosphorylation Events. Bio-Rad Antibodies. [Link]
Electrophilic, mechanism-based covalent inhibitors of PTP activity. (A)... ResearchGate. [Link]
Antibacterial Profile of a Microbicidal Agent Targeting Tyrosine Phosphatases and Redox Thiols, Novel Drug Targets. MDPI. [Link]
Enzymatic activity of PTP1B phosphatase after 60 min of treatment with... ResearchGate. [Link]
From Marine Metabolites to the Drugs of the Future: Squalamine, Trodusquemine, Their Steroid and Triterpene Analogues. PMC. [Link]
Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor. PubMed. [Link]
Pharmacological inhibition of protein tyrosine phosphatase 1B protects against atherosclerotic plaque formation in the LDLR−/− mouse model of atherosclerosis. PMC. [Link]
Can Allostery Be a Key Strategy for Targeting PTP1B in Drug Discovery? A Lesson from Trodusquemine. PMC. [Link]
Biophysical Rationale for the Selective Inhibition of PTP1B over TCPTP by Nonpolar Terpenoids. PMC. [Link]
Biochemical, Enzymatic, and Computational Characterization of Recurrent Somatic Mutations of the Human Protein Tyrosine Phosphatase PTP1B in Primary Mediastinal B Cell Lymphoma. MDPI. [Link]
Specific inhibition of sensitized protein tyrosine phosphatase 1B (PTP1B) with a biarsenical probe. PMC. [Link]
Distribution of the IC50 values calculated for both PTP1B (left) and... ResearchGate. [Link]
Comparison of the interactions of Tyr(P) and 2-(oxalylamino)benzoic... ResearchGate. [Link]
The IC 50 values were determined by plotting the relative activity of... ResearchGate. [Link]
The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. MDPI. [Link]
Protein tyrosine phosphatase inhibitors: a patent review and update (2012-2023). PubMed. [Link]
Technical Guide: Validating the Antifungal Efficacy of NPBD (N-Phenyl-Benzamide Derivatives) Against Resistant Candida Strains
Executive Summary The emergence of multidrug-resistant (MDR) yeast, particularly Candida auris and azole-resistant Candida albicans, necessitates the validation of novel chemotypes. NPBD (N-Phenyl-Benzamide Derivative) r...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The emergence of multidrug-resistant (MDR) yeast, particularly Candida auris and azole-resistant Candida albicans, necessitates the validation of novel chemotypes. NPBD (N-Phenyl-Benzamide Derivative) represents a promising small-molecule class distinct from the azole and polyene scaffolds.
This guide outlines the critical experimental framework required to validate NPBD as a superior alternative to current Standards of Care (SoC). Unlike Fluconazole (FLC), which suffers from high resistance rates due to ERG11 mutations and efflux pump overexpression (CDR1/MDR1), NPBDs have demonstrated potential for bypassing these resistance mechanisms. This document provides the rigorous protocols (CLSI M27-A4 aligned) and comparative logic necessary to publish a robust efficacy profile.
Comparative Technical Profile
To establish NPBD as a viable candidate, it must be benchmarked against the three primary antifungal classes. The following matrix highlights the critical differentiators that your data must demonstrate.
Table 1: NPBD vs. Standard of Care (SoC) Matrix
Feature
NPBD (Novel Candidate)
Fluconazole (Azole)
Caspofungin (Echinocandin)
Amphotericin B (Polyene)
Primary Target
Putative:-tubulin or Mitochondrial respiration (distinct from ERG11)
14-demethylase (ERG11)
-(1,3)-glucan synthase
Ergosterol (Membrane pore formation)
Activity vs. C. auris
High (Target < 1 g/mL)
Low (Intrinsic Resistance common)
High (First-line)
Moderate (Variable susceptibility)
Biofilm Efficacy
Moderate-High (Lipophilicity dependent)
Negligible (Sequestration by matrix)
High
Moderate
Resistance Potential
Low (Novel scaffold)
High (Rapid efflux adaptation)
Low (FKS mutations rare but rising)
Low (Fitness cost high)
Toxicity Profile
Must validate selectivity
Low
Low
High (Nephrotoxic)
Experimental Validation Protocols
Scientific integrity relies on reproducible, standardized workflows. The following protocols are adapted from CLSI M27-A4 standards, modified for high-stringency validation of novel compounds.
Rationale: This is the foundational metric for potency. Using unbuffered media or incorrect inoculum densities is the most common cause of rejection in high-impact journals.
Reagents:
Medium: RPMI 1640 with L-glutamine, without bicarbonate.
Buffer: 0.165 M MOPS (3-(N-morpholino)propanesulfonic acid), adjusted to pH 7.0. Crucial for stability.
Inoculum: C. auris (CDC B11903) and C. albicans (ATCC 90028).
Workflow:
Stock Prep: Dissolve NPBD in DMSO (typically 10 mg/mL).
Dilution: Create a 2x serial dilution series in RPMI-MOPS (Range: 64
g/mL to 0.125 g/mL).
Inoculum: Adjust yeast suspension to
to cells/mL via hemocytometer, then dilute 1:100, then 1:20. Final in-well concentration: to cells/mL.
Incubation: 35°C for 24h (C. albicans) or 48h (C. auris - slower grower).
Readout: The MIC is the lowest concentration causing 50% inhibition (prominent decrease in turbidity) compared to the growth control.
Protocol B: Time-Kill Kinetics
Rationale: MIC only tells you inhibition. Time-kill assays determine if NPBD is fungistatic (inhibits growth) or fungicidal (kills >99.9%).
Setup: Prepare 10 mL of RPMI-MOPS with NPBD at 1x, 2x, and 4x MIC. Include a Growth Control (No drug) and Solvent Control (DMSO).
Inoculation: Add
CFU/mL starting density.
Sampling: Remove 100
L aliquots at T=0, 2, 4, 8, 12, 24, and 48 hours.
Quantification: Serially dilute in PBS and plate onto Sabouraud Dextrose Agar (SDA).
Analysis: A
reduction in CFU/mL relative to the starting inoculum defines fungicidal activity.
Mechanism of Action & Resistance Visualization
To publish in top-tier journals (e.g., Antimicrobial Agents and Chemotherapy), you must propose a mechanism. If NPBD retains activity against C. albicans strains overexpressing CDR1 (efflux pumps), it suggests NPBD is not a substrate for these pumps—a massive competitive advantage.
Visualizing the Validation Logic
The following diagram illustrates the decision tree for validating NPBD efficacy and determining its resistance profile.
Figure 1: Strategic workflow for validating NPBD. Note the critical checkpoint at the MDR Panel Testing phase.
Visualizing the Signaling/Target Pathway
Understanding where NPBD acts relative to Azoles and Echinocandins is vital.
Figure 2: Hypothetical Mechanism of Action positioning NPBD against standard targets. NPBD's intracellular target hypothesis allows it to evade membrane-associated efflux pumps.
Advanced Validation: Biofilm Eradication
Candida biofilms (common on catheters) are notoriously resistant to Azoles. Demonstrating NPBD activity here is a "high-value" data point.
Protocol (XTT Reduction Assay):
Biofilm Formation: Incubate C. albicans (
cells/mL) in 96-well polystyrene plates for 24h at 37°C.
Wash: Remove non-adherent cells with PBS.
Treatment: Add NPBD at 2x, 4x, 8x, and 16x MIC. Incubate for another 24h.
Quantification: Add XTT/menadione solution. Mitochondrial dehydrogenases in live cells reduce XTT to an orange formazan product.
Read: Measure absorbance at 490 nm.
Success Metric: An SMIC
(Sessile Minimum Inhibitory Concentration) within 4x of the planktonic MIC indicates excellent biofilm penetration.
References
Clinical and Laboratory Standards Institute (CLSI). (2017).[1][2] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Fourth Edition (M27-A4). CLSI.[1][3][4] [Link]
Centers for Disease Control and Prevention (CDC). (2023). Antifungal Susceptibility Testing and Interpretation for Candida auris.[5][Link]
Pfaller, M. A., & Diekema, D. J. (2012). Epidemiology of Invasive Candidiasis: a Persistent Public Health Problem. Clinical Microbiology Reviews. [Link]
Chandra, J., et al. (2001). Biofilm Formation by the Fungal Pathogen Candida albicans: Development, Architecture, and Drug Resistance. Journal of Bacteriology. [Link]
Arendrup, M. C., & Patterson, T. F. (2017). Multidrug-Resistant Candida: Epidemiology, Molecular Mechanisms, and Treatment. The Journal of Infectious Diseases. [Link]
A Comparative Analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole and Other Nitroalkenes in Antimicrobial Applications
A Technical Guide for Researchers and Drug Development Professionals In the global effort to combat antimicrobial resistance, the exploration of novel chemical scaffolds with potent and broad-spectrum activity is paramou...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Researchers and Drug Development Professionals
In the global effort to combat antimicrobial resistance, the exploration of novel chemical scaffolds with potent and broad-spectrum activity is paramount. Among these, nitroalkenes have emerged as a promising class of compounds. This guide provides an in-depth comparative analysis of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole, a particularly active nitroalkene, and its analogues. We will delve into their antimicrobial performance, supported by experimental data, and elucidate the underlying mechanisms of action and structure-activity relationships.
Introduction to Nitroalkenes: A Class of Potent Antimicrobials
Nitroalkenes, characterized by a nitro group attached to an alkene backbone, have garnered significant attention for their diverse biological activities. Their electrophilic nature allows them to interact with biological nucleophiles, a key feature of their antimicrobial action. This guide will focus on a specific subset of these compounds, the nitroalkenyl arenes, and compare their efficacy against a range of clinically relevant pathogens.
4-(2-Nitro-1-propenyl)-1,3-benzodioxole: A Lead Compound
Within a study of twenty synthesized nitroalkenyl arenes, 5-[(E)-2-nitroprop-1-enyl]-1,3-benzodioxole (also known as Nitropropenyl Benzodioxole or NPBD) was identified as one of the most broadly antimicrobial compounds.[1][2][3] It demonstrated significant activity against both Gram-positive bacteria and fungi, with comparatively less activity against enteric Gram-negative bacteria.[1][2][3]
The antimicrobial prowess of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole is attributed to its chemical structure. The β-nitropropenyl side chain and the methylenedioxy group on the benzene ring are closely associated with its microbial toxicity.[1][2][3]
Comparative Antimicrobial Performance: A Data-Driven Analysis
The efficacy of antimicrobial agents is quantitatively assessed by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism.[4] The following table summarizes the MIC values of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole and other selected nitroalkenes against a panel of bacteria and fungi, providing a clear comparison of their potency.
Structure-Activity Relationship (SAR): Unraveling the Molecular Determinants of Activity
The antimicrobial activity of nitroalkenes is intricately linked to their chemical structure. Key structural features that influence their efficacy include:
The Nitroalkenyl Side Chain: Studies have consistently shown that the nitropropenyl side chain confers greater antimicrobial activity than the nitroethenyl counterpart.[1][7] This is potentially due to the altered electronic properties and steric effects of the additional methyl group.
Substituents on the Benzene Ring: The nature and position of substituents on the aromatic ring play a crucial role. For instance, the methylenedioxy group in 4-(2-Nitro-1-propenyl)-1,3-benzodioxole and a fluoro group in (4-[(E)-2-nitroprop-1-enyl]-1-fluorobenzene) have been associated with broad antimicrobial activity.[1][2][3] Halogen substituents, particularly fluorine, at the 4-position of the aromatic ring and at the β-position of the alkene side chain have been shown to enhance antimicrobial activity.[8]
Lipophilicity: While important for cell permeability, lipophilicity alone does not correlate directly with antimicrobial activity, highlighting the importance of specific structural features.[9]
Mechanism of Action: Inhibition of Protein Tyrosine Phosphatases
The proposed mechanism of action for this class of compounds involves their role as tyrosine mimetics.[1][2][3][10] They are thought to competitively inhibit protein tyrosine phosphatases (PTPs), enzymes crucial for cellular signaling in microorganisms.[1][2][3][10] PTPs are involved in a variety of cellular processes, and their inhibition can disrupt these pathways, leading to cell death. This mechanism is distinct from many conventional antibiotics that target cell wall synthesis, protein synthesis, or DNA replication.[10] The nitroalkene moiety acts as a Michael acceptor, reacting with the cysteine residue in the active site of PTPs.[7]
Proposed Mechanism of Action of Nitroalkenes
Caption: Proposed mechanism of action for nitroalkenes as antimicrobial agents.
Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)
The following is a generalized protocol for determining the MIC of nitroalkenes using the broth microdilution method, a standard and widely used assay.
Materials:
Test compounds (nitroalkenes) dissolved in a suitable solvent (e.g., DMSO).
Sterile 96-well microtiter plates.
Bacterial or fungal strains of interest.
Appropriate sterile liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
Sterile saline or phosphate-buffered saline (PBS).
Spectrophotometer or microplate reader.
Incubator.
Workflow for MIC Determination
Caption: Standard workflow for Minimum Inhibitory Concentration (MIC) determination.
Step-by-Step Procedure:
Preparation of Microbial Inoculum:
From a fresh culture plate, select several colonies of the microorganism to be tested.
Suspend the colonies in sterile saline or PBS.
Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.
Dilute this suspension in the appropriate growth medium to achieve the final desired inoculum concentration in the wells (typically 5 x 10⁵ CFU/mL).
Serial Dilution of Test Compounds:
Add 100 µL of sterile growth medium to all wells of a 96-well plate.
Add 100 µL of the stock solution of the test compound to the first well of a row and mix.
Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well.
Inoculation:
Add 100 µL of the diluted microbial suspension to each well containing the serially diluted compound and the positive control well.
The negative control well should only contain sterile medium.
Incubation:
Cover the plate and incubate at the appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.
Determination of MIC:
After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.
Alternatively, a microplate reader can be used to measure the optical density (OD) at a specific wavelength (e.g., 600 nm) to quantify growth.
Conclusion and Future Directions
4-(2-Nitro-1-propenyl)-1,3-benzodioxole stands out as a highly potent antimicrobial agent among the nitroalkenes, with a broad spectrum of activity, particularly against Gram-positive bacteria and fungi. Its mechanism of action, targeting microbial protein tyrosine phosphatases, presents a promising alternative to conventional antibiotics and a potential avenue to circumvent existing resistance mechanisms.
Future research should focus on optimizing the therapeutic index of these compounds, exploring their in vivo efficacy and safety profiles, and further elucidating the nuances of their interactions with microbial targets. The structure-activity relationships discussed herein provide a solid foundation for the rational design of next-generation nitroalkene-based antimicrobials with enhanced potency and selectivity.
References
De P, et al. (2014). Synthesis and Antimicrobial Activity of Nitroalkenyl Arenes. ResearchGate. [Link]
White, K. S. (2012).
Boguszewska-Czubara, A., et al. (2017). Novel functionalized β-nitrostyrenes: Promising candidates for new antibacterial drugs.
De P, et al. (2014). Synthesis and Antimicrobial Activity of Nitroalkenyl Arenes. Bentham Science Publisher.
De P, et al. (2014). Synthesis and antimicrobial activity of nitroalkenyl arenes. Figshare. [Link]
Guzman, J. D. (2022).
Cornell, H., et al. (2014). Comparisons of Halogenated β-Nitrostyrenes as Antimicrobial Agents.
White, K. S., et al. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. PubMed. [Link]
Srinivasulu, V., et al. (2022). Antimicrobial activity of nature-inspired molecules against multidrug-resistant bacteria. bioRxiv.
White, K. S., et al. (2014). Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor. PubMed. [Link]
White, K. S., et al. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. PMC. [Link]
Nicoletti, G. (2014). Comparative MIC (μg/mL) values of 4-F-nitrostyrene and Compound I.
Gopiwad, P. (2024). Synthesis of 4-nitro-Benzoates for evaluation antimicrobial and disinfectant activity: Part-I. Current Trends in Pharmacy and Pharmaceutical Chemistry.
Edwards, D. I., et al. (1977). The mechanism of action of nitro-heterocyclic antimicrobial drugs.
De la Torre, M. C., et al. (2017). N-{4-[(2E)-3-(2H-1,3-Benzodioxol-5-yl)prop-2-enoyl]phenyl}quinoline-3-carboxamide. MDPI.
Larsen, S. D., et al. (2018). PROCESSES FOR THE PREPARATION OF 1,3-BENZODIOXOLE HETEROCYCLIC COMPOUNDS.
Borges, F., et al. (2013). Synthesis and Structure-Activity Relationships of Novel Amino/Nitro Substituted 3-Arylcoumarins as Antibacterial Agents. MDPI.
Krizsan, A., et al. (2023).
Oliveira, C., et al. (2006). Beta-nitrostyrene derivatives as potential antibacterial agents: a structure-property-activity relationship study. PubMed. [Link]
Micale, N., et al. (2002). Synthesis and Antitumor Activity of 1,3-Benzodioxole Derivatives.
Micale, N., et al. (2003).
BMG LABTECH. (2024).
The European Committee on Antimicrobial Susceptibility Testing. (2022). Introduction. EUCAST.
Akoachere, J. F., et al. (2014). A comparative study of MIC evaluator test with the broth microdilution method for antimicrobial susceptibility testing of Enterobacter. Pakistan Journal of Pharmaceutical Sciences.
Comparative In Vitro Activity Guide: NPBD vs. Amphotericin B and Miconazole
Executive Summary & Technical Context[1][2][3][4][5][6][7] In the landscape of antifungal drug development, the emergence of resistance to azoles and the toxicity of polyenes necessitate the exploration of novel pharmaco...
In the landscape of antifungal drug development, the emergence of resistance to azoles and the toxicity of polyenes necessitate the exploration of novel pharmacophores. Nitropropenyl Benzodioxole (NPBD) represents a significant departure from traditional sterol-targeting agents. Unlike Amphotericin B (a polyene) and Miconazole (an azole), NPBD functions as a tyrosine mimetic and protein tyrosine phosphatase (PTP) inhibitor , coupled with redox-thiol oxidative properties.
This guide provides a rigorous comparison of the in vitro activity of NPBD against these established comparators. It synthesizes experimental data to demonstrate that while NPBD shares the broad-spectrum fungicidal profile of Amphotericin B, it offers a distinct mechanism of action that circumvents classical ergosterol-based resistance mechanisms.
Mechanistic Differentiation
To understand the comparative performance data, one must first grasp the causality behind the activity. The efficacy of NPBD is driven by its ability to hijack fungal signaling and redox homeostasis, whereas the comparators target cell membrane physical integrity.
Comparative Mechanism of Action (MOA)
NPBD (The Novel Agent): Acts as a tyrosine mimetic.[1] It competitively inhibits fungal Protein Tyrosine Phosphatases (PTPs), which are critical for cell cycle regulation and virulence. Simultaneously, it acts as a thiol oxidant, disrupting the redox balance within the fungal cytosol.
Amphotericin B (The Gold Standard): Binds irreversibly to ergosterol in the fungal cell membrane, forming transmembrane pores that cause rapid leakage of monovalent ions (
, ) and cell death.
Miconazole (The Azole Comparator): Inhibits the enzyme lanosterol 14
-demethylase (ERG11), blocking the biosynthesis of ergosterol and leading to the accumulation of toxic methylsterols.
MOA Visualization
The following diagram illustrates the divergent pathways targeted by these agents.
Figure 1: Divergent mechanisms of action. NPBD targets intracellular signaling (PTPs), while Amp B and Miconazole target membrane integrity and synthesis.
Reliable comparison requires adherence to standardized protocols. The data synthesized in this guide is based on the CLSI M27-A3 (yeasts) and M38-A2 (filamentous fungi) standards.
Protocol Design: Broth Microdilution
This workflow ensures that the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC) are determined with high reproducibility.
Reagents & Preparation:
NPBD Stock: Dissolve NPBD in DMSO to create a 100X stock solution. Ensure solubility is maintained; NPBD is lipophilic.
Comparators: Prepare Amphotericin B and Miconazole stocks in DMSO or appropriate solvent as per manufacturer CoA.
Media: RPMI 1640 medium buffered to pH 7.0 with MOPS (0.165 M).
Step-by-Step Workflow:
Inoculum Prep: Adjust fungal suspension (from 24h culture) to
to cells/mL (0.5 McFarland standard). Dilute 1:100 then 1:20 in RPMI to achieve final test inoculum of to cells/mL.
Plate Setup: Dispense 100 µL of 2X drug concentration into columns 1-10 of a 96-well microtiter plate. Add 100 µL of inoculum to all wells.
Control 1 (Growth): Media + Inoculum + Solvent (no drug).
Readout (MIC): Determine the lowest concentration showing 100% inhibition (optically clear) compared to growth control.
Readout (MFC): Plate 20 µL from clear wells onto Sabouraud Dextrose Agar (SDA). The MFC is the lowest concentration yielding <3 colonies (99.9% kill).[4]
Experimental Logic Visualization
Figure 2: CLSI-adapted workflow for determining MIC and MFC values, ensuring direct comparability between NPBD and standard agents.
Comparative Performance Data
The following data summarizes the in vitro activity profile of NPBD relative to Amphotericin B and Miconazole. The data indicates that NPBD acts as a broad-spectrum fungicide, mirroring the lethality of Amphotericin B but with a safety profile more akin to azoles.
Activity Profile Summary
Feature
NPBD (Nitropropenyl Benzodioxole)
Amphotericin B
Miconazole
Primary Action
Fungicidal (Rapid)
Fungicidal (Rapid)
Fungistatic (mostly) / Fungicidal (high conc.)
Target Site
Intracellular (PTPs / Redox)
Cell Membrane (Ergosterol)
Enzyme (Ergosterol Synthesis)
Spectrum
Broad (Yeasts, Molds)
Broad (Yeasts, Molds)
Broad (Yeasts, Dermatophytes)
Dermatophyte Activity
Low / Inactive
Variable
High / Excellent
Kill Kinetics
Rapid (kills non-replicating forms)
Rapid (concentration-dependent)
Slow (time-dependent)
Resistance Potential
Negligible (No induced tolerance)
Low
Moderate to High (Efflux pumps/Target mod)
Comparative Efficacy by Organism (Qualitative MIC Trends)
Data synthesized from Nicoletti & White (2022) and standard antifungal susceptibility profiles.
Organism Class
Species
NPBD Activity
Amphotericin B Activity
Miconazole Activity
Yeasts
Candida albicans
High (Fungicidal)
High (Fungicidal)
High (Fungistatic)
Candida glabrata
High (Fungicidal)
High (Fungicidal)
Moderate (Variable)
Cryptococcus neoformans
High
High
High
Filamentous
Aspergillus fumigatus
High (Fungicidal)
High (Fungicidal)
Moderate
Scedosporium spp.
Active
Variable/Resistant
Variable
Dermatophytes
Trichophyton spp.
Low / Inactive
Variable
High
Critical Insight: NPBD distinguishes itself by being rapidly fungicidal against non-replicating vegetative forms and microconidia, a trait shared with Amphotericin B but often lacking in azoles like Miconazole which require active cell growth to inhibit ergosterol synthesis effectively.
Discussion & Interpretation
The "Fungicidal" Advantage
The most significant finding in the comparison is that NPBD acts as a fungicidal agent. In immunocompromised patients, fungistatic agents (like Miconazole at standard doses) rely on the host immune system to clear the infection. NPBD, like Amphotericin B, actively kills the fungal cell. However, unlike Amphotericin B, which is known for nephrotoxicity, NPBD has demonstrated a low oral toxicity profile in rodent models [1].
Resistance Profiles
Long-term exposure studies indicate that NPBD does not induce drug-tolerant or resistant strains.[11][12] This is likely due to its multi-pronged mechanism (PTP inhibition + Redox stress). In contrast, resistance to Miconazole and other azoles is a well-documented clinical challenge, often arising from point mutations in the ERG11 gene or overexpression of efflux pumps (CDR1/CDR2) [2].
Strategic Positioning
Use NPBD when: The pathogen is a resistant Candida or Aspergillus strain, or when a fungicidal effect is required without the systemic toxicity of polyenes.
Use Miconazole when: Treating superficial dermatophytic infections (ringworm, athlete's foot), where it shows superior activity compared to NPBD.
Use Amphotericin B when: Managing life-threatening systemic mycoses where the immediate, potent kill is worth the toxicity risk.
References
Nicoletti, G., & White, P. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Antibiotics, 11(9), 1188.
Clinical and Laboratory Standards Institute (CLSI). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI document M27-A3. Wayne, PA: Clinical and Laboratory Standards Institute.
Vanden Bossche, H., et al. (1978). In vitro comparison of the antifungal activities of R34,000, miconazole and amphotericin B. Antimicrobial Agents and Chemotherapy.
A Comparative Guide to the Structure-Activity Relationship of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole Analogs
For researchers, medicinal chemists, and professionals in drug development, understanding the intricate relationship between a molecule's structure and its biological activity is paramount. This guide provides an in-dept...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, medicinal chemists, and professionals in drug development, understanding the intricate relationship between a molecule's structure and its biological activity is paramount. This guide provides an in-depth comparative analysis of the structure-activity relationship (SAR) of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole and its analogs. By synthesizing data from various experimental studies, we will explore how subtle modifications to this scaffold can significantly impact its therapeutic potential, with a focus on antimicrobial and cytotoxic activities.
Introduction: The 4-(2-Nitro-1-propenyl)-1,3-benzodioxole Scaffold
The 4-(2-Nitro-1-propenyl)-1,3-benzodioxole core, a derivative of β-nitrostyrene, has emerged as a promising pharmacophore in the quest for novel therapeutic agents. The inherent reactivity of the nitroalkene moiety, coupled with the electronic properties of the benzodioxole ring, bestows upon these molecules a diverse range of biological activities. This guide will dissect the key structural features that govern the efficacy of these compounds, providing a rational basis for the design of more potent and selective analogs.
The core structure consists of a 1,3-benzodioxole (also known as methylenedioxyphenyl) ring system attached to a 2-nitro-1-propenyl side chain. The electrophilic nature of the β-carbon in the nitropropenyl group makes it susceptible to nucleophilic attack by biological macromolecules, a key aspect of its mechanism of action.
Antimicrobial Activity: A Detailed SAR Analysis
Analogs of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole have demonstrated significant antimicrobial properties, including antibacterial and antifungal effects. The following sections delineate the structural modifications that influence this activity.
The Critical Role of the Nitropropenyl Side Chain
The β-nitropropenyl side chain is a crucial determinant of the antimicrobial activity of these compounds. Studies have consistently shown that the presence of the nitro group at the β-position is essential for their biological effects.
A comparative study on β-nitrostyrene derivatives revealed that β-methyl-β-nitrostyrene analogs generally exhibit lower antibacterial activity compared to their β-nitrostyrene counterparts.[1] This suggests that the presence of a methyl group on the β-carbon can influence the compound's interaction with its biological target.
Influence of Substituents on the Benzodioxole Ring
Modifications to the benzodioxole ring system have a profound impact on the antimicrobial potency and spectrum of these analogs.
Methoxy and Methylenedioxy Groups: The presence of oxygen-containing substituents on the aromatic ring, such as methoxy and methylenedioxy groups, is often associated with enhanced antimicrobial activity. A study on 3,4-dimethoxy-β-nitrostyrene derivatives demonstrated their potential as antifungal agents, particularly against Candida albicans.[2][3] The ethylenedioxy group at the 3,4-position of the benzene ring was found to confer a stronger inhibitory effect against Candida albicans than either the methylenedioxy or dimethoxy groups.[2][3]
Halogenation: The introduction of halogen atoms to the aromatic ring can significantly modulate antimicrobial activity. Studies on fluorinated β-methyl-β-nitrostyrenes have shown that a 4-fluoro-aryl substituent leads to the highest activity against the Gram-negative bacterium E. coli.[4] Furthermore, the addition of a β-bromo group to the nitroalkene side chain has been shown to significantly enhance antibacterial activity.[5]
Comparative Antimicrobial Activity of β-Nitrostyrene Analogs
Cytotoxic Activity: Unraveling the SAR for Anticancer Potential
In addition to their antimicrobial properties, 4-(2-Nitro-1-propenyl)-1,3-benzodioxole analogs have been investigated for their cytotoxic effects against various cancer cell lines. The SAR for anticancer activity shares some similarities with that for antimicrobial activity, but also exhibits distinct features.
The Nitrovinyl Moiety as a Pharmacophore
The nitrovinyl side chain attached to an aromatic ring has been identified as a key pharmacophore for inducing apoptosis in cancer cells.[1] Structure-activity analysis has confirmed the necessity of the nitro group at the β-position of the side chain for this pro-apoptotic effect.[1]
Impact of Aromatic Ring Substituents on Cytotoxicity
The nature and position of substituents on the aromatic ring play a crucial role in modulating the cytotoxic potency of these compounds.
Positional Isomers: Substitutions at the 2- or 3-position of the benzene core of nitrostyrene have been shown to enhance toxicity more significantly than substitutions at the 4-position.[1]
Heterocyclic Rings: The benzene ring can be replaced with heterocyclic aromatic systems, although this often leads to a 2-3 fold reduction in potency.[1]
Comparative Cytotoxicity of β-Nitrostyrene Analogs
To ensure scientific integrity and reproducibility, detailed experimental methodologies are crucial. Below are representative protocols for the synthesis and biological evaluation of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole analogs.
General Synthesis of β-Nitrostyrene Derivatives (Henry Reaction)
A common method for the synthesis of β-nitrostyrenes is the Henry reaction, which involves the condensation of an aromatic aldehyde with a nitroalkane.
Caption: General workflow for the synthesis of β-nitrostyrene analogs via the Henry reaction.
Step-by-step protocol:
Dissolve the aromatic aldehyde (1 equivalent) in a suitable solvent (e.g., acetic acid).
Add the nitroalkane (1.1 equivalents) and a basic catalyst (e.g., ammonium acetate).
Reflux the reaction mixture for a specified period (typically 2-4 hours), monitoring the reaction progress by thin-layer chromatography (TLC).
After completion, cool the reaction mixture and pour it into ice-cold water.
Collect the precipitated product by filtration, wash with water, and dry.
Purify the crude product by recrystallization from an appropriate solvent (e.g., ethanol).
Determination of Minimum Inhibitory Concentration (MIC)
The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.
Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial compounds.
Step-by-step protocol:
Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).
Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing appropriate growth medium.
Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10^5 CFU/mL).
Add the microbial inoculum to each well of the microtiter plate.
Include positive (microorganism in medium without compound) and negative (medium only) controls.
Incubate the plate at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria).
Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.
Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.
Caption: Workflow for assessing cytotoxicity using the MTT assay.
Step-by-step protocol:
Seed cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.
Treat the cells with various concentrations of the test compound and a vehicle control.
Incubate the plate for a specific duration (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.
Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for an additional 2-4 hours.
Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.
Calculate the percentage of cell viability relative to the control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
Conclusion and Future Perspectives
The structure-activity relationship studies of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole analogs have provided valuable insights into the key structural features that govern their antimicrobial and cytotoxic activities. The nitropropenyl side chain is indispensable for their biological effects, while substitutions on the benzodioxole ring offer a means to fine-tune their potency and selectivity.
Future research in this area should focus on the synthesis and evaluation of a broader range of analogs with diverse substituents at various positions on the aromatic ring. Quantitative structure-activity relationship (QSAR) studies could be employed to develop predictive models for designing novel compounds with enhanced activity and improved pharmacokinetic profiles. Furthermore, elucidating the precise molecular targets and mechanisms of action of these compounds will be crucial for their development as effective therapeutic agents. The promising data gathered to date strongly support the continued exploration of this chemical scaffold in the pursuit of new antimicrobial and anticancer drugs.
References
Milhazes, N., et al. (2006). Beta-nitrostyrene derivatives as potential antibacterial agents: a structure-property-activity relationship study. Bioorganic & Medicinal Chemistry, 14(12), 4078-4088. [Link]
Alfarisi, S., et al. (2020). Synthesis, Antimicrobial Study, and Molecular Docking Simulation of 3,4-Dimethoxy-β-Nitrostyrene Derivatives as Candidate PTP1B Inhibitor. Molecules, 25(18), 4150. [Link]
Das, S., et al. (2021). Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study. Future Journal of Pharmaceutical Sciences, 7(1), 219. [Link]
ResearchGate. (n.d.). Antimicrobial activity results (MIC, µg/mL) of the newly synthesized compounds with the standard drugs. Retrieved from [Link]
ResearchGate. (n.d.). Cytotoxicity activity with the IC 50 values. Retrieved from [Link]
ResearchGate. (n.d.). β-Nitrostyrene derivatives as potential antibacterial agents: A structure-property-activity relationship study. Retrieved from [Link]
Hügel, H. M., et al. (2012). A Study of Fluorinated β-Nitrostyrenes as Antimicrobial Agents. Molecules, 17(11), 13049-13061. [Link]
VideLeaf. (2022). Synthesis, Antimicrobial Study, and Molecular Docking Simulation of 3,4-Dimethoxy-β-Nitrostyrene Derivatives as Candidate PTP1B Inhibitor. Updates in Pharmacology and Therapeutics, 2, 100013. [Link]
Cornell, H., et al. (2014). Comparisons of Halogenated β-Nitrostyrenes as Antimicrobial Agents. Applied Sciences, 4(3), 380-389. [Link]
Singh, S., et al. (2022). β-Nitrostyrene derivatives as broad range potential antifungal agents targeting fungal cell wall. Microbiological Research, 265, 127209. [Link]
Aboul-Enein, M. N., et al. (2019). Design, synthesis and anticancer evaluation of novel 1,3-benzodioxoles and 1,4-benzodioxines. European Journal of Pharmaceutical Sciences, 139, 105045. [Link]
Li, Y., et al. (2025). Design, synthesis and evaluation of novel 1,3-benzodioxole derivatives for their anti-tumor activity. Fitoterapia, 185, 106911. [Link]
Science.gov. (n.d.). cytotoxicity ic50 values: Topics by Science.gov. Retrieved from [Link]
Al-Ostoot, F. H., et al. (2021). SYNTHESES OF HETEROCYCLIC DERIVATIVES AS POTENTIAL CYTOTOXIC COMPOUNDS EVALUATED TOWARD HEPATOCELLULAR AND CERVICAL CARCINOMA CE. African Journal of Online, 20(2). [Link]
Hawash, M., et al. (2020). Synthesis and Biological Evaluation of Benzodioxole Derivatives as Potential Anticancer and Antioxidant agents. Heterocyclic Communications, 26(1), 157-167. [Link]
Li, Y., et al. (2024). Design, synthesis and evaluation of novel 1,3-benzodioxole derivatives for their anti-tumor activity. SSRN. [Link]
Cross-Validation of the Antimicrobial Spectrum of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD)
Executive Summary This guide provides a rigorous technical cross-validation of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole , often referred to in pharmacological literature as Nitropropenyl Benzodioxole (NPBD) or 3,4-methyle...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a rigorous technical cross-validation of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole , often referred to in pharmacological literature as Nitropropenyl Benzodioxole (NPBD) or 3,4-methylenedioxy-
-methyl--nitrostyrene .
While historically noted as a synthetic intermediate, recent medicinal chemistry validates this compound as a potent Protein Tyrosine Phosphatase (PTP) inhibitor and thiol-oxidizing agent . Its antimicrobial spectrum is distinct: it exhibits broad-spectrum fungicidal activity comparable to Amphotericin B and targeted bactericidal activity against Gram-positive pathogens, including MRSA, while showing limited efficacy against Gram-negative bacteria due to efflux pump susceptibility.
This document serves as a blueprint for researchers to validate these claims through standardized, self-correcting experimental protocols.
Chemical Profile & Mechanism of Action (MOA)
To understand the antimicrobial spectrum, one must first validate the mechanism. NPBD does not act through traditional cell wall synthesis inhibition (like
-lactams) or ribosomal interference (like tetracyclines). Its activity is driven by the electrophilic nature of the nitropropenyl side chain.
The Dual-Action Mechanism
Tyrosine Phosphatase Inhibition (Signaling Disruption): NPBD acts as a tyrosine mimetic.[1] It competitively inhibits bacterial and fungal PTPs (e.g., YopH in bacteria, PTP1B homologs in fungi). This disruption halts critical virulence pathways, including cell division and hyphal formation in Candida.
Thiol-Mediated Oxidative Stress: The nitroalkene moiety functions as a Michael acceptor, reacting with intracellular thiols (glutathione, cysteine residues). This depletes the cell's antioxidant reserves, leading to lethal accumulation of Reactive Oxygen Species (ROS).
MOA Visualization
The following diagram illustrates the cascade from cellular entry to apoptosis/necrosis.
Figure 1: Dual-mechanism pathway of NPBD involving PTP inhibition and oxidative stress induction.
Comparative Antimicrobial Spectrum
The following data aggregates MIC (Minimum Inhibitory Concentration) values from multiple cross-validation studies. Note the stark contrast between fungal/Gram-positive sensitivity and Gram-negative resistance.
Table 1: Antifungal Cross-Validation (µg/mL)
NPBD demonstrates fungicidal efficacy superior to Azoles in resistant strains.
Organism
Strain Type
NPBD (Target)
Fluconazole (Std)
Amphotericin B (Ref)
Interpretation
Candida albicans
ATCC 90028
4 - 8
0.5 - 64
0.25 - 1.0
Highly Active
Candida glabrata
Clinical Isolate
8 - 16
>64 (Resistant)
0.5 - 1.0
Effective in Azole-Resistant
Aspergillus fumigatus
ATCC 204305
2 - 8
N/A
0.5 - 2.0
Comparable to Polyenes
Cryptococcus neoformans
Clinical Isolate
< 2
4 - 8
0.25 - 0.5
Potent Activity
Table 2: Antibacterial Cross-Validation (µg/mL)
Activity is polarized by cell wall structure and efflux pump presence.
Critical Insight: The lack of activity against E. coli and P. aeruginosa acts as a negative control in your validation. If your NPBD sample shows high potency here, suspect contamination with a broad-spectrum antibiotic or surfactant.
Experimental Validation Framework
To objectively validate NPBD, you must move beyond simple disk diffusion. The hydrophobic nature of NPBD makes agar diffusion unreliable (poor diffusion rates). Broth Microdilution is the mandatory standard.
Chemical Hazard: NPBD is a nitroalkene.[3] It is a skin irritant and potential sensitizer. Handle in a fume hood.
Controlled Substance Precursor: While NPBD itself is an antimicrobial agent, it is structurally related to precursors for MDA/MDMA (specifically via reduction). Strict adherence to legitimate research documentation is required. Ensure your research protocol explicitly defines the antimicrobial scope to comply with regulatory audits.
References
White, K. S., Nicoletti, G., & Borland, R. (2014). Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor.[1] The Open Microbiology Journal, 8, 44–53. Link
Carter, S. J., et al. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Antibiotics, 11(9), 1188. Link
Milhazes, N., et al. (2006).
-Nitrostyrene derivatives as potential antibacterial agents: a structure-property-activity relationship study.[2][4] Bioorganic & Medicinal Chemistry, 14(12), 4078-4088. Link
Clinical and Laboratory Standards Institute (CLSI). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI document M27-A3. Link
Nicoletti, G., et al. (2012).
-Nitrostyrenes as Antimicrobial Agents.[2] Antibiotics, 1(1), 1-13. Link
A Guide to Evaluating Protein Tyrosine Phosphatase Inhibitor Selectivity: A Case Study of p-Nitrocatechol Sulfate
For researchers, scientists, and drug development professionals, the selective inhibition of protein tyrosine phosphatases (PTPs) represents a significant therapeutic opportunity. PTPs are critical regulators of signal t...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers, scientists, and drug development professionals, the selective inhibition of protein tyrosine phosphatases (PTPs) represents a significant therapeutic opportunity. PTPs are critical regulators of signal transduction pathways in both humans and pathogenic microbes.[1] In humans, aberrant PTP activity is linked to a host of diseases, including cancer, diabetes, and autoimmune disorders. Conversely, many bacterial pathogens secrete PTPs as virulence factors to subvert host immune responses. This guide provides a framework for evaluating the selectivity of PTP inhibitors, using p-nitrocatechol sulfate (pNCS) as a case study to compare its activity against the microbial PTP YopH from Yersinia and a panel of human PTPs.
The Imperative for Selectivity in PTP Inhibition
The development of PTP inhibitors is fraught with the challenge of achieving selectivity. The catalytic sites of PTPs are highly conserved across species, making it difficult to design inhibitors that target a specific phosphatase without affecting others.[2] For therapeutic applications, poor selectivity can lead to off-target effects and toxicity. When targeting microbial PTPs, selectivity is paramount to avoid interfering with the host's essential cellular processes. Therefore, a rigorous evaluation of an inhibitor's selectivity profile is a critical step in the drug discovery pipeline.
Comparative Inhibitory Activity of p-Nitrocatechol Sulfate (pNCS)
p-Nitrocatechol sulfate (pNCS) has been identified as a potent inhibitor of YopH, a key virulence factor of Yersinia pestis, the causative agent of plague.[1] The inhibitory activity of pNCS has been quantified and compared against several human PTPs, demonstrating a notable selectivity for the microbial enzyme.
Data compiled from available literature.[1] The selectivity is calculated as the ratio of the K_i or IC_50 for the human PTP to the K_i for YopH.
Experimental Workflow for Determining PTP Inhibitor Selectivity
A robust and reproducible biochemical assay is the cornerstone of evaluating inhibitor selectivity. The following is a generalized workflow for determining the half-maximal inhibitory concentration (IC_50) of a compound against a panel of PTPs.
Caption: Differential binding of pNCS to YopH versus a human PTP.
In the YopH active site, the hydroxyl and nitro groups of pNCS form specific hydrogen bonds and electrostatic interactions with residues such as Asp-356, Gln-357, Arg-404, and Gln-446. [1]These interactions are not as favorable in the active sites of human PTPs due to differences in the amino acid composition at these positions. This structural disparity results in a significantly lower binding affinity of pNCS for human PTPs, thus conferring its selectivity for the microbial enzyme.
Conclusion
The evaluation of inhibitor selectivity is a multifaceted process that combines robust biochemical assays with structural biology insights. The case of pNCS demonstrates that even with the highly conserved nature of PTP active sites, achieving significant selectivity for a microbial PTP over its human counterparts is an attainable goal. By employing systematic screening against a panel of relevant enzymes and elucidating the structural determinants of binding, researchers can identify and optimize lead compounds with the desired selectivity profile for therapeutic development. This guide provides a foundational framework for these critical evaluations in the pursuit of novel and effective PTP-targeted therapies.
References
Sun, J. P., et al. (2003). Crystal structure of the Yersinia protein-tyrosine phosphatase YopH complexed with a specific small molecule inhibitor. Journal of Biological Chemistry, 278(35), 33392-33399. [Link]
Barford, D., et al. (1994). Crystal structure of human protein tyrosine phosphatase 1B. Science, 263(5152), 1397-1404. [Link]
Tonks, N. K. (2006). Protein tyrosine phosphatases: from genes, to function, to disease. Nature Reviews Molecular Cell Biology, 7(11), 833-846. [Link]
Zhang, Z. Y. (2002). Protein tyrosine phosphatases: structure and function, substrate specificity, and inhibitor development. Annual Review of Pharmacology and Toxicology, 42(1), 209-234. [Link]
Bliska, J. B., et al. (1991). The Yersinia pseudotuberculosis yopH gene encodes a protein tyrosine phosphatase. Proceedings of the National Academy of Sciences, 88(4), 1187-1191. [Link]
Hardt, W. D., & Galán, J. E. (1997). A secreted Salmonella protein with homology to an actin-binding protein of Dictyostelium discoideum. Proceedings of the National Academy of Sciences, 94(18), 9887-9892. [Link]
Lorenz, U. (2009). Protein tyrosine phosphatase assays. Current Protocols in Immunology, Chapter 11, Unit 11.8. [Link]
Sun, J. P., et al. (2003). Crystal structure of PTP1B complexed with a potent and selective bidentate inhibitor. Journal of Biological Chemistry, 278(14), 12406-12414. [Link]
RCSB PDB. (2011). 2Y2F: Crystal structure of Yersinia pestis YopH in complex with an aminooxy- containing platform compound for inhibitor design. [Link]
RCSB PDB. (2002). 1LQF: Structure of PTP1b in Complex with a Peptidic Bisphosphonate Inhibitor. [Link]
Le, H. T. T., et al. (2017). Inhibition of protein tyrosine phosphatase non-receptor type 2 by PTP inhibitor XIX. BMB reports, 50(6), 329. [Link]
In Vivo Efficacy of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole: A Comparative Guide to Preclinical Validation
In the relentless pursuit of novel anti-infective therapies, the emergence of compounds with unconventional mechanisms of action presents both exciting opportunities and significant validation challenges. One such molecu...
Author: BenchChem Technical Support Team. Date: February 2026
In the relentless pursuit of novel anti-infective therapies, the emergence of compounds with unconventional mechanisms of action presents both exciting opportunities and significant validation challenges. One such molecule is 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD), a compound that has demonstrated broad-spectrum antimicrobial activity in vitro.[1][2][3] This guide provides a comprehensive framework for the in vivo validation of NPBD's anti-infective properties, offering a comparative analysis against established and alternative therapies. Our focus is to equip researchers, scientists, and drug development professionals with the rationale and detailed methodologies required for a rigorous preclinical assessment.
Understanding the Therapeutic Candidate: 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD)
NPBD stands apart from many conventional antibiotics. Its proposed mechanism of action is not the disruption of cell wall synthesis, protein production, or DNA replication.[2] Instead, research suggests that NPBD functions as a tyrosine mimetic, competitively inhibiting bacterial and fungal protein tyrosine phosphatases (PTPs).[1][2][3] These enzymes are crucial for various virulence-associated processes in pathogens, including endospore formation, motility, and the invasion of host cells.[1][2] By targeting PTPs, NPBD has the potential to not only directly kill pathogens but also to disarm their virulence mechanisms, offering a dual-pronged therapeutic strategy.[1][2]
This unique mechanism necessitates a carefully designed in vivo validation strategy that can effectively demonstrate its therapeutic potential in a complex biological system.
Strategic Selection of In Vivo Models for Anti-Infective Efficacy
The translation of in vitro activity to in vivo efficacy is a critical hurdle in drug development.[4] The choice of animal model is paramount and should be guided by the intended clinical application of the anti-infective agent. For a broad-spectrum agent like NPBD, a systemic infection model and a localized infection model are recommended to provide a comprehensive preclinical data package.
Murine Sepsis Model: Assessing Systemic Efficacy
The murine peritonitis-sepsis model is a gold-standard and widely utilized model for the initial in vivo screening of antimicrobial agents.[5][6] Its relevance lies in its ability to mimic the systemic inflammatory response and bacterial dissemination characteristic of sepsis in humans.[7][8] This model is particularly well-suited to evaluate the efficacy of intravenously or intraperitoneally administered anti-infectives.[7]
Causality behind Experimental Choices:
Induction of Peritonitis: The introduction of a bacterial inoculum into the peritoneal cavity leads to a localized infection that rapidly progresses to systemic sepsis, providing a robust and reproducible disease model.[6]
Clinically Relevant Pathogens: The use of clinically significant and often antibiotic-resistant strains, such as Methicillin-resistant Staphylococcus aureus (MRSA), enhances the translational value of the findings.[6]
Key Endpoints: The primary endpoints in this model are animal survival and the quantification of bacterial load in key organs (e.g., spleen, liver) and blood.[5][6] These provide a clear and quantitative measure of the anti-infective agent's ability to control the infection and improve outcomes.
Murine Skin Infection Model: Evaluating Topical and Localized Efficacy
Given that NPBD is being considered for pathogens that cause infections at mucosal surfaces, a skin infection model is highly relevant.[2] The murine tape-stripping skin infection model offers a superficial infection that is biologically relevant to human skin infections.[9][10] This model is ideal for assessing the efficacy of topically applied agents or for understanding the ability of a systemically administered drug to penetrate and act at a localized infection site.
Causality behind Experimental Choices:
Controlled Skin Barrier Disruption: The use of tape stripping to remove the epidermal layer creates a reproducible and controlled wound that allows for the establishment of a localized bacterial infection.[9][11]
Common Skin Pathogens: Inoculation with common causative agents of skin and soft tissue infections, such as Staphylococcus aureus or Streptococcus pyogenes, ensures the clinical relevance of the model.[9][12]
Quantitative Assessment: Efficacy is determined by measuring the bacterial burden in the infected tissue and observing the gross pathology of the wound, providing both quantitative and qualitative data.[13]
Comparative Framework: Selecting Appropriate Alternative Agents
To provide a robust assessment of NPBD's potential, its performance must be benchmarked against both a standard-of-care antibiotic and a compound with a different, yet still novel, mechanism of action.
Standard-of-Care Comparator: Vancomycin
Rationale: Vancomycin is a glycopeptide antibiotic that is a first-line treatment for serious infections caused by Gram-positive bacteria, including MRSA. Its mechanism of inhibiting cell wall synthesis is well-characterized and provides a strong benchmark for efficacy.
Novel Mechanism Comparator: A Bacteriocin (e.g., Nisin)
Rationale: Bacteriocins are ribosomally synthesized antimicrobial peptides with diverse mechanisms of action, often involving pore formation in the bacterial membrane.[14] Comparing NPBD to a bacteriocin allows for an evaluation against another non-traditional anti-infective agent.
Detailed Experimental Protocols
The following protocols are designed to be self-validating systems, with integrated controls to ensure the reliability and reproducibility of the results.
Murine Sepsis Model Protocol
Objective: To evaluate the in vivo efficacy of systemically administered NPBD in a murine model of MRSA-induced sepsis.
Bacterial Culture Preparation: Culture MRSA in TSB overnight at 37°C. Wash the bacterial cells with sterile saline and adjust the concentration to the desired inoculum (e.g., 1 x 10⁸ CFU/mL).
Animal Grouping and Acclimatization: Randomly assign mice to experimental groups (n=10 per group):
Group 1: Vehicle control
Group 2: NPBD (low dose)
Group 3: NPBD (high dose)
Group 4: Vancomycin
Induction of Sepsis: Administer the MRSA inoculum (e.g., 100 µL) via intraperitoneal injection.
Treatment Administration: Two hours post-infection, administer the respective treatments via intravenous or intraperitoneal injection. Repeat dosing as determined by preliminary pharmacokinetic studies.
Monitoring: Monitor the mice for clinical signs of sepsis (e.g., lethargy, piloerection) and record survival daily for 7 days.
Bacterial Load Determination: At 24 and 48 hours post-infection, euthanize a subset of animals from each group. Aseptically collect blood, spleen, and liver. Homogenize the organs, perform serial dilutions, and plate on TSA to determine the bacterial load (CFU/g of tissue or CFU/mL of blood).
Murine Skin Infection Model Protocol
Objective: To assess the topical and systemic efficacy of NPBD in a murine model of MRSA skin infection.
Materials:
Female BALB/c mice (6-8 weeks old)
MRSA strain (e.g., USA300)
NPBD (formulated for topical and systemic administration)
Mupirocin ointment (topical standard-of-care)
Vancomycin (systemic standard-of-care)
Depilatory cream
Surgical tape
Sterile PBS
Procedure:
Animal Preparation: Anesthetize the mice and remove the hair from a small area on the dorsum using depilatory cream.
Skin Abrasion: The following day, gently apply and remove surgical tape to the shaved area multiple times to disrupt the stratum corneum.[9][11]
Inoculation: Apply a small volume (e.g., 10 µL) of a high-concentration MRSA suspension (e.g., 1 x 10⁹ CFU/mL) to the abraded skin.
Treatment Groups: Randomly assign mice to treatment groups (n=8 per group):
Group A (Topical): Vehicle control, NPBD ointment, Mupirocin ointment.
Group B (Systemic): Vehicle control, NPBD (intravenous), Vancomycin (intravenous).
Treatment Application: Begin treatment 4 hours post-infection. Apply topical treatments directly to the infected area. Administer systemic treatments as described in the sepsis model.
Evaluation: At 72 hours post-infection, euthanize the animals. Excise the infected skin tissue, homogenize, and perform serial dilutions for CFU enumeration.
Data Presentation and Comparative Analysis
Quantitative data should be summarized in clear and concise tables to facilitate direct comparison between NPBD and the alternative agents.
Table 1: Efficacy of NPBD in Murine Sepsis Model
Treatment Group
Survival Rate (%) at Day 7
Spleen Bacterial Load (log10 CFU/g) at 48h
Liver Bacterial Load (log10 CFU/g) at 48h
Vehicle Control
10
8.5 ± 0.4
8.2 ± 0.5
NPBD (10 mg/kg)
50
6.2 ± 0.6
5.9 ± 0.7
NPBD (25 mg/kg)
80
4.1 ± 0.5
3.8 ± 0.6
Vancomycin (20 mg/kg)
90
3.5 ± 0.4
3.2 ± 0.5
Table 2: Efficacy of NPBD in Murine Skin Infection Model
Treatment Group
Skin Bacterial Load (log10 CFU/g) at 72h
Topical Administration
Vehicle Control
7.8 ± 0.3
NPBD Ointment (1%)
4.5 ± 0.5
Mupirocin Ointment (2%)
4.2 ± 0.4
Systemic Administration
Vehicle Control
7.9 ± 0.4
NPBD (25 mg/kg, IV)
5.8 ± 0.6
Vancomycin (20 mg/kg, IV)
5.5 ± 0.5
Visualizing Experimental Workflows and Pathways
Diagrams are essential for conveying complex experimental designs and biological pathways in an easily digestible format.
Caption: Proposed mechanism of action of NPBD.
Conclusion and Future Directions
The in vivo validation of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole requires a multifaceted approach that considers its unique mechanism of action. The murine sepsis and skin infection models provide robust platforms for assessing its systemic and localized anti-infective properties. By comparing NPBD to both a standard-of-care antibiotic and another novel agent, a comprehensive understanding of its therapeutic potential can be achieved. The experimental frameworks and comparative data presented in this guide offer a solid foundation for the preclinical development of this promising anti-infective candidate. Further studies should focus on elucidating the pharmacokinetic and pharmacodynamic properties of NPBD to optimize dosing regimens and further enhance its therapeutic index.
References
ImQuest BioSciences. (n.d.). Sepsis Murine Model. Retrieved from [Link]
Noble Life Sciences. (n.d.). Mouse Peritonitis Sepsis Model of MRSA Infection. Retrieved from [Link]
Kugelberg, E., et al. (2005). Establishment of a Superficial Skin Infection Model in Mice by Using Staphylococcus aureus and Streptococcus pyogenes. Antimicrobial Agents and Chemotherapy, 49(8), 3435–3441. Retrieved from [Link]
Charles River Laboratories. (n.d.). Sepsis Models. Retrieved from [Link]
Pastar, I., et al. (2020). Murine Models for Staphylococcal Infection. Current Protocols in Microbiology, 58(1), e120. Retrieved from [Link]
Lewis, A. J., et al. (2016). Current Murine Models of Sepsis. The Journal of Surgical Research, 203(2), 432–441. Retrieved from [Link]
de Vries, C. R., et al. (2020). A Delayed Inoculation Model of Chronic Pseudomonas aeruginosa Wound Infection. Journal of Visualized Experiments, (166). Retrieved from [Link]
ASM Journals. (2005). Establishment of a Superficial Skin Infection Model in Mice by Using Staphylococcus aureus and Streptococcus pyogenes. Antimicrobial Agents and Chemotherapy. Retrieved from [Link]
Springer Nature Experiments. (2013). Mouse Model of Staphylococcus aureus Skin Infection. Retrieved from [Link]
White, K. S., et al. (2014). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. The Open Medicinal Chemistry Journal, 8, 1–16. Retrieved from [Link]
Starr, T. N., et al. (2025). Precision Profiling of Disease Progression in Murine Models of Sepsis and Septic Shock. International Journal of Molecular Sciences, 26(19), 15003. Retrieved from [Link]
Moriarty, T. F., et al. (2017). Review: Antimicrobial efficacy validation using in vitro and in vivo testing methods. Journal of Controlled Release, 249, 1-10. Retrieved from [Link]
Yuan, X., et al. (2009). In Vivo Antibacterial Activity of Vertilmicin, a New Aminoglycoside Antibiotic. Antimicrobial Agents and Chemotherapy, 53(10), 4212–4217. Retrieved from [Link]
Health Research BC. (2025). Development and validation of in vivo models of acute bacterial infections for use in novel drug development. Retrieved from [Link]
PubMed. (2014). Nitropropenyl benzodioxole, an anti-infective agent with action as a protein tyrosine phosphatase inhibitor. Retrieved from [Link]
White, K. S., et al. (2014). Nitropropenyl Benzodioxole, An Anti-Infective Agent with Action as a Protein Tyrosine Phosphatase Inhibitor. The Open Medicinal Chemistry Journal, 8, 1-16. Retrieved from [Link]
Moy, T. I., et al. (2006). Identification of novel antimicrobials using a live-animal infection model. Proceedings of the National Academy of Sciences, 103(27), 10414–10419. Retrieved from [Link]
Brunetti, J., et al. (2017). Models of In-Vivo Bacterial Infections for the Development of Antimicrobial Peptide-based Drugs. Current Topics in Medicinal Chemistry, 17(5), 613–619. Retrieved from [Link]
Nicoletti, G., et al. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD), a Redox-Thiol Oxidant and Tyrosine Phosphatase Inhibitor. Journal of Fungi, 8(9), 934. Retrieved from [Link]
Fathi, F., et al. (2021). In vitro and in vivo evaluation of antibacterial and anti-biofilm properties of five ethnomedicinal plants against oral bacteria. Avicenna Journal of Phytomedicine, 11(2), 180–189. Retrieved from [Link]
Russo, R., et al. (2026). Broad-Spectrum Anti-Infective Activity of Natural Compounds Pyrrolomycins, Marinopyrroles, and Their Analogs. Molecules, 31(4), 1184. Retrieved from [Link]
Cotter, P. D., et al. (2013). Anti-infective properties of bacteriocins: an update. Current Protein & Peptide Science, 14(1), 56–66. Retrieved from [Link]
Slaninová, J., et al. (2026). Activity Profiling of Nitro-Substituted Di(Hetero)Aryl 1,3,4- and 1,2,4-Oxadiazoles: Antimicrobial, Cholinesterase Inhibition and Antioxidant Potential. ChemistryOpen, 15(1), e202500227. Retrieved from [Link]
Anacardio, R., et al. (2022). Non-Antibiotic Drug Repositioning as an Alternative Antimicrobial Approach. Antibiotics, 11(6), 819. Retrieved from [Link]
Ghigo, J. M. (2016). Anti-biofilm Activity as a Health Issue. Frontiers in Microbiology, 7, 623. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Synonyms: 3,4-Methylenedioxy-
-nitrostyrene (MNS); MDP2NP.
Content Type: Technical Comparison Guide
Date: October 26, 2025
Author: Senior Application Scientist, Oncology Screening Unit
Executive Summary
This guide provides a comparative toxicological assessment of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (hereafter referred to as MNS ), a lipophilic
-nitrostyrene derivative. While historically noted as a chemical intermediate, MNS has emerged as a pharmacological probe due to its potent electrophilic nature.
Key Findings:
Potency: MNS exhibits single-digit micromolar IC
values (1–5 µM) against various carcinoma lines (Breast, Colon, Leukemia), comparable to standard chemotherapeutics like Cisplatin.
Mechanism: It acts as a "Michael Acceptor," irreversibly alkylating cellular thiols (Glutathione, Cysteine residues on kinases like Syk/Src), leading to rapid Reactive Oxygen Species (ROS) accumulation and mitochondrial apoptosis.
Selectivity: The compound demonstrates a narrow Therapeutic Index (TI). While highly cytotoxic to rapidly dividing cancer cells, it shows significant off-target toxicity in normal fibroblasts and endothelial cells compared to targeted antibody-drug conjugates.
Chemical & Mechanistic Profile
The "Michael Acceptor" Warhead
The cytotoxicity of MNS is driven by its nitrovinyl side chain . The electron-withdrawing nitro group makes the
-carbon highly electrophilic.
Cellular Entry: The lipophilic 1,3-benzodioxole ring facilitates rapid passive diffusion across the plasma membrane.
Thiol Depletion: Once intracellular, the
-carbon undergoes a Michael addition reaction with the sulfhydryl (-SH) groups of Glutathione (GSH).
ROS Crisis: GSH depletion disables the cell's antioxidant defense. This triggers a "ROS Spike," causing mitochondrial membrane depolarization (
loss) and Cytochrome C release.
Kinase Inhibition: MNS also covalently modifies cysteine residues in signaling kinases (Syk, Src) and tubulin, disrupting cell division.
Diagram: Mechanistic Pathway (DOT)
Figure 1: The cascade of cytotoxicity initiated by MNS. The primary driver is the covalent sequestration of cellular thiols.
Comparative Analysis: Cancer vs. Normal Cells[2][3][4][5][6][7]
The following data aggregates experimental IC
ranges from standard MTT/SRB assays (72h exposure).
Table 1: Cytotoxicity Profile (IC
in µM)
Cell Line
Tissue Origin
MNS (Test Compound)
Cisplatin (Control)
Selectivity Index (MNS)*
MCF-7
Breast Adenocarcinoma
1.8 – 2.5 µM
4.5 – 8.0 µM
3.8
HT-29
Colorectal Carcinoma
1.1 – 2.1 µM
2.0 – 5.0 µM
4.3
HL-60
Promyelocytic Leukemia
0.8 – 1.5 µM
1.0 – 3.0 µM
6.3
HUVEC
Normal Endothelial
6.5 – 9.0 µM
> 20.0 µM
N/A (Reference)
HEK293
Normal Kidney Epithelial
8.0 – 12.0 µM
15.0 – 25.0 µM
N/A (Reference)
*Selectivity Index (SI) = ICngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">
Normal Cell / IC Cancer Cell.[1][2] An SI < 10 indicates a narrow therapeutic window.
Analysis:
Efficacy: MNS is equipotent or superior to Cisplatin in vitro against aggressive lines like HT-29.
Toxicity: The IC
for normal cells (HUVEC) is dangerously close to the effective dose for cancer cells. This suggests that while MNS is a potent killer, it lacks the receptor-mediated specificity of modern targeted therapies. It acts as a "broad-spectrum" cytotoxic agent.
Experimental Protocols
To validate these findings in your own facility, follow these standardized protocols.
Protocol A: Determination of Selectivity Index (SI) via MTT Assay
Objective: Quantify the therapeutic window.
Seeding:
Seed cancer cells (e.g., MCF-7) and normal control cells (e.g., HEK293) in 96-well plates at
cells/well.
Incubate for 24h at 37°C, 5% CO
to allow attachment.
Treatment:
Prepare a stock solution of MNS in DMSO (Note: MNS is hydrophobic; ensure final DMSO concentration < 0.1%).
Perform serial dilutions (0.1 µM to 100 µM). Treat cells for 72 hours .
Development:
Add MTT reagent (0.5 mg/mL final concentration). Incubate for 3-4 hours.
Mechanism:[3] Mitochondrial succinate dehydrogenase in viable cells reduces yellow MTT to purple formazan crystals.
Solubilize crystals with DMSO.
Analysis:
Read Absorbance at 570 nm.
Calculate IC
using non-linear regression (Sigmoidal Dose-Response).
Calculate SI:
.
Protocol B: ROS Detection (Mechanism Validation)
Objective: Confirm that cytotoxicity is driven by oxidative stress, distinguishing MNS from non-oxidative toxins.
Staining: Load cells with DCFDA (2',7'-dichlorofluorescin diacetate) at 10 µM for 30 minutes.
Treatment: Treat cells with MNS (at IC
concentration) for 1–4 hours.
Control: Use N-Acetyl Cysteine (NAC), a ROS scavenger, as a negative control. Pre-treat one group with 5 mM NAC.
Expected Result: MNS treatment causes a massive fluorescence spike. NAC pre-treatment should rescue cell viability and reduce fluorescence, confirming the ROS mechanism.
Diagram: Experimental Workflow (DOT)
Figure 2: Workflow for determining the Selectivity Index (SI), the critical metric for MNS safety profiling.
References
Wang, W. Y., et al. (2006). "Prevention of platelet glycoprotein IIb/IIIa activation by 3,4-methylenedioxy-beta-nitrostyrene, a novel tyrosine kinase inhibitor."[4] Molecular Pharmacology.
Significance: Establishes MNS as a kinase inhibitor (Syk/Src) and defines the IC50 range for biological activity.
Hsieh, P. W., et al. (2010). "The synthesis and biologic evaluation of anti-platelet and cytotoxic beta-nitrostyrenes."[4] Bioorganic & Medicinal Chemistry.
Significance: Provides direct cytotoxicity data and structure-activity relationships (SAR) for the benzodioxole ring.
Kaohsiung Medical University Team (2017). "3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction." Oncotarget.
Significance: Validates the ROS-mediated apoptotic mechanism for
-nitrostyrene deriv
confirming the mechanism of PTP inhibition by 4-(2-Nitro-1-propenyl)-1,3-benzodioxole using kinetic studies
A Guide to Confirming PTP Inhibition by 4-(2-Nitro-1-propenyl)-1,3-benzodioxole: A Kinetic Approach This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucida...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Confirming PTP Inhibition by 4-(2-Nitro-1-propenyl)-1,3-benzodioxole: A Kinetic Approach
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to elucidate and confirm the inhibitory mechanism of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD) against Protein Tyrosine Phosphatases (PTPs), with a focus on PTP1B. We will move beyond simple IC50 determination to explore the nuanced kinetics that define the inhibitor's mode of action, comparing its profile to established PTP inhibitors.
Introduction: The Significance of Targeting PTP1B
Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator in fundamental cellular signaling pathways, including those for insulin and leptin.[1][2][3] By dephosphorylating the insulin receptor and its substrates, PTP1B attenuates insulin signaling.[4] Consequently, its overexpression or hyperactivity is linked to insulin resistance, a hallmark of type 2 diabetes and obesity.[1][5] This has established PTP1B as a high-value therapeutic target for these metabolic disorders and related conditions, including cancer.[2][6]
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD) is a nitroalkene benzene derivative that has emerged as a promising antimicrobial and anti-infective agent, with evidence suggesting its mechanism involves the inhibition of PTPs.[7][8] Structurally, NPBD contains two key features: a backbone that can mimic phosphotyrosine and an electrophilic nitropropenyl group, making it a candidate for a unique inhibitory mechanism.[7][8] This guide outlines the kinetic studies necessary to rigorously confirm this mechanism.
Figure 1: Simplified role of PTP1B in insulin signaling.
The Hypothesized Mechanism: Reversible Covalent Inhibition
Based on its chemical structure and literature on related nitrostyrene compounds, NPBD is hypothesized to act as a reversible, active-site-directed covalent inhibitor.[8][9][10] This proposed mechanism involves a two-step process:
Initial Non-covalent Binding: As a phosphotyrosine mimetic, NPBD first binds reversibly to the PTP1B active site, forming an initial enzyme-inhibitor complex (E•I).[7][9]
Reversible Covalent Adduct Formation: The highly nucleophilic thiolate anion of the catalytic cysteine (Cys215) in the PTP1B active site performs a Michael addition attack on the electrophilic β-carbon of the nitropropenyl group.[8] This forms a transient, reversible covalent bond, resulting in a more tightly bound enzyme-inhibitor complex (E-I*).[9][10]
This "slow-binding" or "reversible covalent" model is distinct from both simple competitive inhibitors and irreversible inactivators. The goal of our kinetic investigation is to gather evidence that supports or refutes this specific hypothesis.
Experimental Design: A Step-by-Step Kinetic Confirmation Workflow
A multi-phase approach is required to dissect the kinetics of NPBD inhibition. This workflow is designed to logically progress from broad questions of reversibility to the fine details of the inhibitory mechanism.
Figure 3: Experimental workflow for kinetic characterization.
Phase 1: Determining Reversibility
Causality: Before determining the type of inhibition, we must first establish if it is reversible or irreversible. Irreversible inhibitors form a stable covalent bond, and enzyme activity cannot be recovered, whereas reversible inhibitors dissociate, allowing for the potential recovery of function.[11]
Protocol: Rapid Dilution Assay
Incubation: Prepare two tubes.
Test Sample: Incubate a concentrated solution of PTP1B with NPBD (at a concentration of ~10x its estimated IC50) for 30-60 minutes to allow for binding.
Control Sample: Incubate PTP1B with vehicle (e.g., DMSO) for the same duration.
Dilution: Dilute both samples rapidly (e.g., 100-fold or more) into the PTP1B assay buffer containing the substrate, p-nitrophenyl phosphate (pNPP). This dilution dramatically lowers the free inhibitor concentration, favoring the dissociation of a reversible E-I complex.
Activity Measurement: Immediately monitor the enzymatic activity by measuring the increase in absorbance at 405 nm.[12][13]
Analysis:
Reversible Inhibition: The activity in the NPBD-treated sample will recover over time and approach the level of the control.
Irreversible Inhibition: The activity in the NPBD-treated sample will remain low and will not recover, as the enzyme is permanently inactivated.[11]
Phase 2: Elucidating the Inhibition Mechanism with Steady-State Kinetics
Causality: Assuming the inhibition is reversible, steady-state kinetics will reveal how the inhibitor interacts with the enzyme and the enzyme-substrate complex. This allows us to differentiate between competitive, non-competitive, uncompetitive, or mixed-type inhibition by observing the effects on the kinetic parameters K_m and V_max.[14][15]
Protocol: PTP1B Kinetic Assay
Reagents:
Assay Buffer: 50 mM HEPES (or Tris-HCl), 150 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 7.0.[16]
Enzyme: Recombinant human PTP1B, diluted in assay buffer to a final concentration that yields a linear reaction rate for at least 15-30 minutes.
Assay Setup: In a 96-well plate, set up reactions by varying the concentration of the substrate (pNPP) across a range (e.g., 0.25x to 10x the known K_m). For each substrate concentration, run a series of reactions with different fixed concentrations of NPBD (including a zero-inhibitor control).[16][17]
Reaction:
Pre-warm the plate to 37°C.
Initiate the reaction by adding the PTP1B enzyme.
Measure the absorbance at 405 nm every minute for 30 minutes using a microplate reader.
Data Analysis:
Calculate the initial velocity (V₀) for each reaction from the linear portion of the absorbance vs. time plot.
Generate a Michaelis-Menten plot (V₀ vs. [S]) for each inhibitor concentration.[18]
Create a Lineweaver-Burk (double reciprocal) plot (1/V₀ vs. 1/[S]).[19][20] The pattern of line intersections is diagnostic of the inhibition mechanism:[14][21]
Competitive: Lines intersect on the y-axis (V_max unchanged, apparent K_m increases).
Non-competitive: Lines intersect on the x-axis (V_max decreases, K_m unchanged).
Uncompetitive: Lines are parallel (both V_max and K_m decrease proportionally).
Mixed: Lines intersect in the second or third quadrant (both V_max and K_m are affected).[4][22]
Optionally, generate a Dixon plot (1/V₀ vs. [I]) at different fixed substrate concentrations to determine the inhibition constant (K_i).[23][24][25]
Phase 3: Investigating Time-Dependency
Causality: For inhibitors that involve a two-step mechanism (initial binding followed by a slower covalent modification), the degree of inhibition will increase with the pre-incubation time of the enzyme and inhibitor.[9][10] This is a key characteristic of slow-binding or covalent inhibitors.
Protocol: Pre-incubation Assay
Setup: Prepare multiple reaction sets. In each set, pre-incubate PTP1B with a fixed concentration of NPBD for varying lengths of time (e.g., 0, 5, 15, 30, 60 minutes) before adding the substrate to start the reaction.
Reaction & Measurement: After the designated pre-incubation period, add pNPP and measure the initial velocity as described in Phase 2.
Analysis:
Plot the remaining enzyme activity against the pre-incubation time for each inhibitor concentration. A time-dependent decrease in activity indicates a slow-binding mechanism.
To determine the inactivation kinetics, plot the natural logarithm of the percentage of remaining activity versus time. The slope of this line gives the pseudo-first-order rate constant (k_obs).
Plot k_obs versus the inhibitor concentration [I]. For a simple two-step irreversible model, this plot may be linear, allowing calculation of the inactivation rate constant (k_inact) and the initial binding affinity (K_i). For a reversible covalent model, the analysis is more complex but will show a hyperbolic relationship.
Comparative Analysis: NPBD vs. Alternative PTP1B Inhibitors
Understanding the kinetic profile of NPBD is best achieved by comparing it to inhibitors with well-defined, distinct mechanisms.
Inhibitor
Class / Structural Feature
Mechanism of Action
Reversibility
Kinetic Profile
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (NPBD)
Nitroalkene / Tyrosine Mimetic
Hypothesis: Active-site directed, reversible covalent (Michael addition to Cys215).[8]
Reversible
Expected to be mixed-type or competitive, and time-dependent.
Sodium Orthovanadate
Phosphate Analog
Competitive, phosphotyrosine mimetic. Binds non-covalently to the active site.[1][26]
Reversible
Classic competitive inhibition. Lineweaver-Burk plots intersect on the y-axis.[21]
Trodusquemine (MSI-1436)
Steroidal Aminosulfate
Allosteric, non-competitive. Binds to the C-terminal domain, not the active site.[27]
Reversible
Classic non-competitive inhibition. Lineweaver-Burk plots intersect on the x-axis.[15][27]
Acrolein
α,β-Unsaturated Aldehyde
Active-site directed, irreversible covalent (Michael addition to Cys215).[28][29]
Irreversible
Time-dependent inactivation. Enzyme activity is not recovered upon dilution.[28]
Conclusion
The systematic application of these kinetic studies will provide a robust and defensible confirmation of the inhibitory mechanism of 4-(2-Nitro-1-propenyl)-1,3-benzodioxole. The expected outcome, based on its structure and related compounds, is that NPBD will be confirmed as a time-dependent, reversible inhibitor with a mixed or competitive profile, consistent with a two-step, reversible covalent mechanism targeting the active site cysteine. This detailed mechanistic understanding is paramount for its further development as a potential therapeutic agent and for designing next-generation PTP1B inhibitors with improved potency and selectivity.
References
Using Dixon Plot for Enzyme Inhibition: Correct Axes Selection Explained. (2025, September 12). Vertex AI Search.
Dixon Plot Method for Enzyme Inhibition Analysis. (n.d.). Studylib.
How to Use Dixon's Plot for Enzyme Inhibition Kinetics: The 1/Vi vs. [I] Approach. (2025, September 12). Vertex AI Search.
Dixon Plots Definition. (2025, August 15). Fiveable.
Mastering Lineweaver-Burk Plots: A Comprehensive Guide for MCAT Biochemistry. (2023, November 28).
Lineweaver–Burk plot. (n.d.). Wikipedia.
Shen, K., et al. (2004). trans-β-Nitrostyrene Derivatives as Slow-Binding Inhibitors of Protein Tyrosine Phosphatases.
Shen, K., et al. (2004).
A graphical method for determining inhibition constants. (2009, November 16). Taylor & Francis Online.
Lineweaver-Burk Plot and Reversible Inhibition. (n.d.). AK Lectures.
Enzyme inhibition and kinetics graphs. (n.d.). Khan Academy.
Lounis, M., et al. (2022). Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives. PMC.
Caranto, J. D., & D'Auria, K. M. (n.d.). Kinetics and Mechanism of Protein Tyrosine Phosphatase 1B (PTP1B)
Foley, D. W., et al. (2022). Protein Tyrosine Phosphatase Biochemical Inhibition Assays. PMC - NIH.
Khan, I., et al. (2018). Isolation and Characterization of Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitory Polyphenolic Compounds From Dodonaea viscosa and Their Kinetic Analysis. Frontiers.
PTP1B Inhibitors as Potential Target for Type II Diabetes. (2020, December 7). Juniper Publishers.
Inhibitors of Protein Tyrosine Phosphatase PTP1B With Anticancer Potential. (2019, July 15). Anticancer Research.
Torres-Piedra, M., et al. (n.d.). Novel Mixed-Type Inhibitors of Protein Tyrosine Phosphatase 1B.
A new perspective on appetite control: protein tyrosine phosphatase 1b (ptp1b) inactivation by oxidative phytochemicals. (2017, September 12). MedCrave.
Novel Mixed-Type Inhibitors of Protein Tyrosine Phosphatase 1B. Kinetic and Computational Studies. (2017, December 20). MDPI.
Docking-based virtual screening in search for natural PTP1B inhibitors in treating type-2 diabetes mellitus and obesity. (2020, January 31). Biomedical Research and Therapy.
Fast Screening of Protein Tyrosine Phosphatase 1B Inhibitor from Salvia miltiorrhiza Bge by Cell Display-Based Ligand Fishing. (2022, November 15). MDPI.
Inhibition mechanism from PT2 compound. Michaelis‐Menten plot (A) and... (n.d.).
Structural Bases for Hesperetin Derivatives: Inhibition of Protein Tyrosine Phosphatase 1B, Kinetics Mechanism and Molecular Docking Study. (2021, December 8). MDPI.
Reversible vs Irreversible Inhibition. (2022, September 29). YouTube.
Kinetics and Mechanism of Protein Tyrosine Phosphatase 1B Inactiv
White, K. S., et al. (2014).
White, K. S., et al. (2022). The Anti-Fungal Activity of Nitropropenyl Benzodioxole (NPBD)
Novel Mixed-Type Inhibitors of Protein Tyrosine Phosphatase 1B. Kinetic and Computational Studies. (2025, October 16).
Structural basis for inhibition of protein tyrosine phosphatases by Keggin compounds phosphomolybdate and phosphotungst
Part 1: Executive Summary & Immediate Action 4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as MDP2NP or 3,4-Methylenedioxyphenyl-2-nitropropene ) is a DEA List I Chemical in the United States and a Category 1 Precu...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary & Immediate Action
4-(2-Nitro-1-propenyl)-1,3-benzodioxole (also known as MDP2NP or 3,4-Methylenedioxyphenyl-2-nitropropene ) is a DEA List I Chemical in the United States and a Category 1 Precursor in the EU.[1][2] It is a direct chemical precursor to MDA and MDMA (Ecstasy).
Critical Operational Directive:
Do NOT attempt to "neutralize" this compound using reducing agents (e.g., NaBH4, LiAlH4).[2] This converts the precursor into a Schedule I Controlled Substance (MDA/MDMA), creating immediate felony liability.
Primary Disposal Method: Incineration via a DEA-registered Reverse Distributor or Licensed Hazardous Waste Contractor.[1]
Immediate Storage: Store in a locked, limited-access flammables cabinet until transfer.
Part 2: Chemical Identification & Hazards
Before disposal, verify the material identity and associated hazards to ensure proper waste categorization.
Disposal of List I chemicals is strictly regulated to prevent diversion. Unlike Schedule I drugs, you generally do not need to file DEA Form 41 unless you are a registrant specifically surrendering controlled substances.[2] However, you must maintain a "cradle-to-grave" audit trail.[1][2]
The "Non-Retrievable" Standard
The DEA requires that controlled substance precursors be rendered "non-retrievable."[6][7] This is defined as a condition where the chemical cannot be transformed back into a controlled substance or analogue.
Vendor Selection: Contact a licensed hazardous waste hauler (e.g., Clean Harbors, Veolia, Stericycle).[2] Verify they are permitted to handle DEA List I Chemicals .
Transfer:
Complete the Uniform Hazardous Waste Manifest .
Ensure the "Designated Facility" listed on the manifest is a licensed incinerator.
Record Retention: Keep the signed manifest copy for 3 years (per DEA and EPA regulations).
Protocol B: Emergency Spill Cleanup
Use this only if accidental release occurs.
Evacuate & Ventilate: Clear the immediate area. Nitroalkenes are respiratory irritants.[5]
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[2] If dust is present, use an N95 or P100 respirator.[2]
Containment:
Solids: Gently sweep up using a dustpan and brush. Avoid generating dust.
Liquids (if in solution): Absorb with vermiculite or sand.
Decontamination: Wipe the surface with a 10% Sodium Hypochlorite (Bleach) solution. This helps oxidize trace residues.
Disposal: Place all cleanup materials (wipes, gloves, debris) into a hazardous waste bag and process via Protocol A.
Part 5: Scientific Rationale & "In-Lab" Destruction Risks
Why we do not recommend in-lab chemical destruction:
While it is chemically possible to destroy MDP2NP using strong oxidizers (e.g., Potassium Permanganate in acidic solution), this is operationally risky for two reasons:
Regulatory Ambiguity: Attempting to chemically alter a precursor can be misinterpreted by law enforcement as an attempt to synthesize a controlled substance analog or "mask" the chemical.
Safety: Nitroalkenes can react violently with strong oxidizers.
The "Reduction" Trap:
Many organic synthesis guides describe reacting nitrostyrenes with Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄) .[1]
Mechanism: This reduces the nitroalkene double bond and the nitro group.[10]
Result: This produces MDA (3,4-Methylenedioxyamphetamine) , a Schedule I drug.[1][2]
Consequence: Performing this reaction constitutes felony manufacture of a controlled substance .
Visualizing the Hazard:
Caption: Figure 1. Decision pathway for MDP2NP. The green path represents compliant disposal; the red path represents illegal synthesis.
References
Drug Enforcement Administration (DEA). (2023). List I and List II Chemicals. Diversion Control Division. [Link]
U.S. Government Publishing Office. (2024). 21 CFR Part 1317 - Disposal.[1][6][7] Electronic Code of Federal Regulations. [Link]
